1,3-Dioleoylglycerol-d5

Core Science & Biosynthesis

A Technical Guide to 1,3-Dioleoylglycerol-d5 for Researchers and Drug Development Professionals

An In-depth Overview of the Chemical Properties, Applications, and Methodologies Related to the Deuterated Diacylglycerol Internal Standard.

This technical guide provides a comprehensive overview of the chemical properties and primary applications of 1,3-Dioleoylglycerol-d5, a deuterated analog of the biologically significant diacylglycerol, 1,3-Dioleoylglycerol. This document is intended for researchers, scientists, and drug development professionals utilizing advanced analytical techniques such as mass spectrometry for lipid analysis.

Core Chemical Properties

1,3-Dioleoylglycerol-d5 is a synthetic, isotopically labeled lipid primarily employed as an internal standard in mass spectrometry-based lipidomics. The deuterium labels are located on the glycerol backbone, providing a distinct mass shift from its endogenous, non-deuterated counterpart without significantly altering its chemical behavior during sample preparation and analysis.

Quantitative Data Summary

While specific experimental data for the physical properties of 1,3-Dioleoylglycerol-d5 are not widely published, the properties of its non-deuterated analog, 1,3-Dioleoylglycerol (also known as 1,3-Diolein), serve as a reliable reference. The key difference lies in the molecular weight due to the incorporation of five deuterium atoms.

Property	1,3-Dioleoylglycerol (Non-deuterated)	1,3-Dioleoylglycerol-d5 (Calculated/Expected)
Synonyms	1,3-Diolein, DG(18:1/0:0/18:1)	1,3-Dioleoyl-rac-glycerol-d5, 1,3-18:1 D5 DG
CAS Number	2465-32-9[1][2]	1246523-70-5[3]
Molecular Formula	C₃₉H₇₂O₅[1][2][4][5]	C₃₉H₆₇D₅O₅
Molecular Weight	~621.0 g/mol [1][2]	~626.04 g/mol
Physical State	Liquid[1][2]	Liquid (Expected)
Purity	≥98% or >99%[1][5]	High Purity (as per supplier specifications)
Storage Temperature	-20°C[1][2][4]	-20°C
Stability	≥ 2 years at -20°C[1]	Expected to be stable under similar conditions
Solubility	Soluble in DMSO (≥10 mg/ml), Ethanol (≥10 mg/ml), Chloroform[1][2]	Expected to have similar solubility

Primary Application: Internal Standard in Mass Spectrometry

The principal application of 1,3-Dioleoylglycerol-d5 is as an internal standard for the accurate quantification of diacylglycerols and other lipid species in complex biological samples using mass spectrometry (MS), often coupled with liquid chromatography (LC). Stable isotope-labeled standards are considered the gold standard for MS-based quantification because their physicochemical properties are nearly identical to their unlabeled counterparts, ensuring they behave similarly during sample extraction, derivatization, and ionization.

Experimental Protocols

While specific protocols for 1,3-Dioleoylglycerol-d5 are not detailed in the literature, a general methodology for its use as an internal standard in a lipidomics workflow is provided below.

General Protocol for Lipid Quantification using 1,3-Dioleoylglycerol-d5 as an Internal Standard

1. Preparation of Internal Standard Stock Solution:

• A stock solution of 1,3-Dioleoylglycerol-d5 is prepared in an appropriate organic solvent, such as a 1:1 (v/v) mixture of toluene and methanol.

• The concentration of the stock solution is typically in the range of 100 µM to 1 mM.

2. Sample Preparation and Spiking:

• Biological samples (e.g., plasma, tissue homogenates, cell lysates) are thawed on ice.

• A known volume of the 1,3-Dioleoylglycerol-d5 internal standard stock solution is added to each sample at the earliest stage of sample preparation. This accounts for variability in lipid extraction efficiency.

3. Lipid Extraction:

• Lipids are extracted from the spiked samples using a standard method, such as the Folch or Bligh-Dyer extraction, which employs a chloroform/methanol/water solvent system.

• The organic phase containing the lipids is collected and dried under a stream of nitrogen.

4. Sample Reconstitution and Analysis by LC-MS/MS:

• The dried lipid extract is reconstituted in a solvent compatible with the LC mobile phase (e.g., methanol/isopropanol).

• The reconstituted sample is injected into an LC-MS/MS system.

• The LC system separates the different lipid classes and species.

• The mass spectrometer is operated in a mode such as Multiple Reaction Monitoring (MRM) to detect and quantify the specific mass transitions for both the endogenous 1,3-Dioleoylglycerol and the 1,3-Dioleoylglycerol-d5 internal standard.

5. Data Analysis and Quantification:

• The peak areas of the endogenous lipid and the deuterated internal standard are determined from the chromatograms.

• The concentration of the endogenous 1,3-Dioleoylglycerol in the original sample is calculated by comparing the ratio of its peak area to the peak area of the known amount of the spiked internal standard.

Visualizations

Experimental Workflow for Lipidomics Quantification

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1,3-Dioleoyl Glycerol | CAS 2465-32-9 | Cayman Chemical | Biomol.com [biomol.com]
• 3. 1,3-18:1 D5 DG [chembk.com]
• 4. 1,3-Dioleoyl Glycerol - Immunomart [immunomart.com]
• 5. scbt.com [scbt.com]

An In-Depth Technical Guide to 1,3-Dioleoylglycerol-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,3-Dioleoylglycerol-d5, a deuterated analog of the endogenous diacylglycerol, 1,3-Dioleoylglycerol. This molecule is a critical tool in lipidomic research, metabolic studies, and as an internal standard for mass spectrometry-based quantification. Its structure, molecular weight, and biological significance are detailed below, along with relevant experimental protocols and pathway visualizations.

Core Molecular Information

1,3-Dioleoylglycerol-d5 is a diacylglycerol consisting of a glycerol backbone deuterated at five positions, with oleic acid moieties esterified at the sn-1 and sn-3 positions. The deuteration provides a distinct mass shift, making it an ideal internal standard for mass spectrometry applications, allowing for precise quantification of its non-deuterated counterpart in complex biological samples.

Chemical Structure

The chemical structure of 1,3-Dioleoylglycerol-d5 is characterized by a glycerol-d5 core and two oleoyl chains.

Image of the chemical structure of 1,3-Dioleoylglycerol-d5 should be displayed here. (A visual representation would be inserted in a final document).

Quantitative Data Summary

The key quantitative properties of 1,3-Dioleoylglycerol-d5 and its non-deuterated analog are summarized in the table below for easy comparison.

Property	1,3-Dioleoylglycerol-d5	1,3-Dioleoylglycerol
Molecular Formula	C39H67D5O5	C39H72O5[1][2][3]
Molecular Weight (Calculated)	626.03 g/mol	620.99 g/mol [3]
Exact Mass (Calculated)	625.5387 g/mol	620.5329 g/mol
CAS Number	Not available	2465-32-9[1][2]

Note: The molecular weight of 1,3-Dioleoylglycerol-d5 is calculated based on the replacement of the glycerol backbone with glycerol-d5 (molecular weight approx. 97.12 g/mol ).[4][5][6]

Biological Significance and Applications

1,3-Dioleoylglycerol is a key second messenger in various cellular signaling pathways, most notably in the activation of Protein Kinase C (PKC).[1] As a stable isotope-labeled analog, 1,3-Dioleoylglycerol-d5 is invaluable for:

• Internal Standard in Mass Spectrometry: Its primary use is as an internal standard for the accurate and precise quantification of 1,3-Dioleoylglycerol in biological samples.

• Metabolic Tracer Studies: It can be used to trace the metabolic fate of diacylglycerols in various biological systems.

• Lipidomic Research: It aids in the comprehensive analysis of the lipidome, helping to elucidate the roles of specific lipid species in health and disease.

Experimental Protocols

Quantification of 1,3-Dioleoylglycerol in Biological Samples using LC-MS/MS with 1,3-Dioleoylglycerol-d5 as an Internal Standard

This protocol outlines a general workflow for the quantification of endogenous 1,3-Dioleoylglycerol.

1. Sample Preparation and Lipid Extraction:

• Objective: To extract lipids from a biological matrix (e.g., plasma, cell lysate).

• Procedure:

  • To a known amount of sample (e.g., 100 µL of plasma), add a known amount of 1,3-Dioleoylglycerol-d5 solution in a suitable solvent (e.g., methanol/chloroform) as the internal standard.

  • Perform lipid extraction using a standard method such as the Folch or Bligh-Dyer procedure. This typically involves the addition of a chloroform/methanol mixture to the sample, followed by vortexing and centrifugation to separate the organic (lipid-containing) and aqueous phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., isopropanol/acetonitrile/water).

2. LC-MS/MS Analysis:

• Objective: To separate and detect 1,3-Dioleoylglycerol and 1,3-Dioleoylglycerol-d5.

• Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reverse-phase column suitable for lipid analysis.

  • Mobile Phase: A gradient of two or more solvents is typically used, for example, a mixture of acetonitrile, isopropanol, and water with additives like formic acid or ammonium formate to improve ionization.

  • Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

  • MRM Transitions:

    • For 1,3-Dioleoylglycerol: Monitor the transition from the precursor ion (e.g., [M+NH4]+) to a specific product ion.

    • For 1,3-Dioleoylglycerol-d5: Monitor the corresponding mass-shifted transition. The precursor ion will be 5 Da higher than that of the non-deuterated analog.

3. Data Analysis and Quantification:

• Objective: To determine the concentration of 1,3-Dioleoylglycerol in the original sample.

• Procedure:

  • Integrate the peak areas for both the endogenous 1,3-Dioleoylglycerol and the 1,3-Dioleoylglycerol-d5 internal standard.

  • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Create a calibration curve using known concentrations of non-deuterated 1,3-Dioleoylglycerol spiked with the same constant amount of the d5-internal standard.

  • Determine the concentration of 1,3-Dioleoylglycerol in the unknown sample by interpolating its area ratio on the calibration curve.

Signaling Pathway Visualization

Protein Kinase C (PKC) Activation by Diacylglycerol

1,3-Dioleoylglycerol is a potent activator of conventional and novel isoforms of Protein Kinase C (PKC). This signaling pathway is crucial in a multitude of cellular processes, including cell growth, differentiation, and apoptosis.

Caption: Activation of Protein Kinase C (PKC) by 1,3-Dioleoylglycerol.

This guide provides foundational technical information for researchers and professionals working with 1,3-Dioleoylglycerol-d5. For specific applications, further optimization of experimental protocols may be required.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1,3-Dioleoyl Glycerol | CAS 2465-32-9 | Cayman Chemical | Biomol.com [biomol.com]
• 3. larodan.com [larodan.com]
• 4. Glycerol-d5 | CAS 62502-71-0 | LGC Standards [lgcstandards.com]
• 5. Glycerol-d5 | CymitQuimica [cymitquimica.com]
• 6. Glycerol (1,1,2,3,3-D₅) - Cambridge Isotope Laboratories, DLM-1229-5 [isotope.com]

An In-depth Technical Guide to the Synthesis and Purification of Deuterated 1,3-Dioleoylglycerol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for the synthesis and purification of deuterated 1,3-dioleoylglycerol. Given the absence of a direct, published protocol for this specific isotopically labeled molecule, this guide consolidates and adapts established procedures for the synthesis of deuterated oleic acid and the enzymatic and chemical synthesis of 1,3-diglycerides. The protocols detailed herein are designed to be a valuable resource for researchers requiring deuterated 1,3-dioleoylglycerol for various applications, including mass spectrometry-based lipidomics and metabolic tracing studies.

Synthesis of Deuterated Oleic Acid (Precursor)

The synthesis of deuterated 1,3-dioleoylglycerol commences with the preparation of its essential precursor, deuterated oleic acid. A robust method for producing gram quantities of highly deuterated oleic acid has been reported, which involves a multi-step chemical synthesis.[1][2]

Overview of Deuterated Oleic Acid Synthesis

The synthesis of deuterated oleic acid ([D₃₂]oleic acid) starts from deuterated saturated alkyl chain precursors, namely [D₁₄]azelaic acid and [D₁₇]nonanoic acid.[1][2] These precursors are obtained through the complete deuteration of their protonated forms via metal-catalyzed hydrothermal H/D exchange reactions, achieving over 98% deuterium incorporation.[1][2] The subsequent steps involve the coupling of these two deuterated fragments, often utilizing a Wittig reaction to introduce the characteristic cis-double bond of oleic acid.[1] This method has been shown to produce [D₃₂]oleic acid with approximately 94% isotopic purity and without contamination from the trans-isomer, elaidic acid.[1][2]

Experimental Protocol: Synthesis of [D₃₂]Oleic Acid (Adapted from Literature)

This protocol is a generalized representation based on established methods for synthesizing deuterated fatty acids.[1][3]

Materials:

• [D₁₄]Azelaic acid (>98% D)

• [D₁₇]Nonanoic acid (>98% D)

• Reagents for Wittig reaction (e.g., triphenylphosphine, n-butyllithium)

• Appropriate solvents (e.g., THF, hexane)

• Reagents for subsequent chemical transformations (e.g., protecting groups, catalysts)

Procedure:

• Functional Group Transformation: Convert the carboxylic acid groups of the deuterated precursors into functionalities suitable for the Wittig reaction. This may involve reduction to an alcohol followed by conversion to a halide for one fragment, and conversion of the other to a phosphonium salt.

• Wittig Reaction: Perform the Wittig reaction between the two prepared deuterated fragments to form the carbon-carbon double bond, yielding the deuterated oleic acid backbone.

• Deprotection and Purification: Remove any protecting groups and purify the resulting [D₃₂]oleic acid using techniques such as column chromatography on silica gel.

Quantitative Data for Deuterated Oleic Acid Synthesis

Parameter	Value	Reference
Deuteration of Precursors	>98% D	[1][2]
Isotopic Purity of [D₃₂]Oleic Acid	~94% D	[1][2]

Synthesis of Deuterated 1,3-Dioleoylglycerol

With the deuterated oleic acid precursor in hand, the next stage is the esterification of a glycerol backbone at the sn-1 and sn-3 positions. Both enzymatic and chemical approaches can be employed for this synthesis.

Enzymatic Synthesis (Recommended)

Enzymatic synthesis is often preferred due to its high regioselectivity, milder reaction conditions, and reduced byproduct formation.[4] The use of a 1,3-specific lipase is crucial for directing the esterification to the desired positions on the glycerol molecule.[5]

This protocol is adapted from general methods for the synthesis of 1,3-diacylglycerols.[6][7]

Materials:

• Deuterated oleic acid ([D₃₂]oleic acid)

• Glycerol

• Immobilized 1,3-specific lipase (e.g., Lipozyme RM IM or Novozym 435)[6]

• Solvent (optional, e.g., n-hexane for solvent-based system, or solvent-free)[5]

• Molecular sieves (to remove water)

Procedure:

• Reaction Setup: In a round-bottom flask, combine glycerol and deuterated oleic acid. A molar ratio of oleic acid to glycerol of 2:1 is stoichiometric, though optimization may be required.[7] For a solvent-free system, the reactants are mixed directly. For a solvent-based system, a suitable solvent like n-hexane is added.[5]

• Enzymatic Reaction: Add the immobilized 1,3-specific lipase (typically 5-10% by weight of total substrates).[5] The reaction mixture is incubated at a controlled temperature (e.g., 50-75°C) with continuous stirring.[5][6] A vacuum may be applied to remove the water produced during the esterification, which drives the reaction to completion.[6]

• Reaction Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) to determine the consumption of deuterated oleic acid and the formation of deuterated 1,3-dioleoylglycerol.

• Enzyme Removal: After the reaction, the immobilized enzyme is removed by filtration. The enzyme can often be washed and reused.[5]

Workflow for Enzymatic Synthesis of Deuterated 1,3-Dioleoylglycerol

Caption: Workflow for the enzymatic synthesis of deuterated 1,3-dioleoylglycerol.

Chemical Synthesis

Chemical synthesis offers an alternative route, though it may require the use of protecting groups to ensure the desired 1,3-regioselectivity and may involve harsher reaction conditions.

A two-step chemoenzymatic approach can also be considered.[5] This would involve the synthesis of 2-oleoyl-glycerol (with a non-deuterated oleic acid for the protecting step if desired, which would then be removed), followed by chemical acylation with deuterated oleic acid at the sn-1 and sn-3 positions.

Purification of Deuterated 1,3-Dioleoylglycerol

The crude product from the synthesis will contain a mixture of unreacted starting materials (glycerol and deuterated oleic acid), monoglycerides, 1,2-diglycerides, and potentially some triglycerides. A multi-step purification protocol is therefore necessary to isolate the high-purity deuterated 1,3-dioleoylglycerol.

Removal of Excess Free Fatty Acids

Excess deuterated oleic acid can be removed by molecular distillation or by washing with a basic solution (e.g., a dilute solution of sodium bicarbonate), followed by extraction.

Chromatographic Purification

Column chromatography is a highly effective method for separating the different glyceride species.[8][9]

This protocol is based on the AOCS Recommended Practice for the separation of glycerides.[8][9]

Materials:

• Silica gel (e.g., Davison grade 923, adjusted to 5% moisture)[8]

• Solvents: Petroleum ether, diethyl ether[8]

• Chromatography column

Procedure:

• Column Packing: Prepare a slurry of silica gel in petroleum ether and pack the column.

• Sample Loading: Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., chloroform or petroleum ether with a small amount of diethyl ether) and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity. A typical elution sequence is as follows:

  • Fraction I (Triglycerides): Elute with 10% diethyl ether in petroleum ether.[8]

  • Fraction II (Diglycerides): Elute with 25% diethyl ether in petroleum ether.[8] This fraction will contain the desired deuterated 1,3-dioleoylglycerol.

  • Fraction III (Monoglycerides): Elute with 100% diethyl ether.[8]

• Fraction Analysis: Collect the fractions and analyze them by TLC or GC to identify the fractions containing the pure deuterated 1,3-dioleoylglycerol.

• Solvent Removal: Evaporate the solvent from the purified fractions under reduced pressure to obtain the final product.

Purification Workflow

Caption: General workflow for the purification of deuterated 1,3-dioleoylglycerol.

High-Performance Liquid Chromatography (HPLC)

For very high purity requirements, reversed-phase HPLC (RP-HPLC) can be employed as a final purification step or for analytical quantification.[10][11] A C18 column is typically used with a mobile phase gradient of acetonitrile and isopropanol.[10] Detection can be achieved using an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD), which are suitable for non-UV-absorbing lipids.[10][12]

Quantitative Data for Purification

While specific data for deuterated 1,3-dioleoylglycerol is not available, purification of similar non-deuterated 1,3-diacylglycerols can achieve high purity levels.

Product	Purity after Purification	Method	Reference
1,3-Dilaurin	99.1%	Not specified	[6]
1,3-Diolein	98.6%	Not specified	[13]

Characterization

The final product should be thoroughly characterized to confirm its identity, isotopic enrichment, and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure of the 1,3-dioleoylglycerol. ²H NMR is essential for determining the extent and positions of deuterium incorporation.[14][15][16]

• Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the exact mass of the deuterated molecule, providing a direct measure of the number of deuterium atoms incorporated.[17][18] Gas chromatography-mass spectrometry (GC-MS) of the fatty acid methyl esters after hydrolysis can also be used to assess the isotopic purity of the oleic acid chains.[17]

Logical Relationship of Synthesis and Purification Steps

Caption: Logical flow from starting materials to the final characterized product.

References

• 1. apo.ansto.gov.au [apo.ansto.gov.au]
• 2. Synthesis of deuterated [D32 ]oleic acid and its phospholipid derivative [D64 ]dioleoyl-sn-glycero-3-phosphocholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Solvent-free enzymatic synthesis of 1, 3-diacylglycerols by direct esterification of glycerol with saturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. img.antpedia.com [img.antpedia.com]
• 9. Monoglycerides, Diglycerides, and Triglycerides by Silica Gel Column Chromatography [library.aocs.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Chemoenzymatic synthesis of 1,3-dioleoyl-2-palmitoylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Deuterium NMR studies of the interactions of polyhydroxyl compounds and of glycolipids with lipid model membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. books.rsc.org [books.rsc.org]
• 17. Analysis of deuterium labeled blood lipids by chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A mass spectrometric method for measuring glycerol levels and enrichments in plasma using 13C and 2H stable isotopic tracers - PubMed [pubmed.ncbi.nlm.nih.gov]

1,3-Dioleoylglycerol-d5 CAS number and supplier information

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,3-Dioleoylglycerol-d5, a deuterated analog of the biologically significant 1,3-Dioleoylglycerol. Due to the specialized nature of this isotopically labeled compound, it is typically not available as a stock item. This guide, therefore, focuses on the necessary steps for its acquisition through custom synthesis, its physicochemical properties, a representative synthetic protocol, and its relevance in biological signaling pathways.

CAS Number and Supplier Information

A definitive CAS number for 1,3-Dioleoylglycerol-d5 is not publicly listed, as is common for many custom-synthesized, stable-isotope labeled compounds. A new CAS number would likely be assigned upon its synthesis and registration.

Procurement:

Acquisition of 1,3-Dioleoylglycerol-d5 necessitates custom synthesis. Several companies specialize in the synthesis of deuterated and other isotopically labeled lipids. Researchers are advised to contact these vendors with their specific requirements, including desired purity and quantity.

Potential Custom Synthesis Suppliers:

• Avanti Polar Lipids

• Cayman Chemical

• Symeres (through its subsidiary Organix)

• BroadPharm

• Nucleosyn

• ResolveMass Laboratories Inc.

Quantitative Data

The following table summarizes the known properties of 1,3-Dioleoylglycerol and the predicted properties for its d5-deuterated analog.

Property	1,3-Dioleoylglycerol	1,3-Dioleoylglycerol-d5 (Predicted)	References
CAS Number	2465-32-9	Not available	[1][2][3]
Molecular Formula	C₃₉H₇₂O₅	C₃₉H₆₇D₅O₅	[1][2]
Molecular Weight	621.0 g/mol	~626.03 g/mol	[1][2]
Physical State	Liquid	Liquid	[1]
Purity	≥98% (typical)	As per custom synthesis specification	[2]
Solubility	Soluble in DMSO and Ethanol	Expected to be similar to the non-deuterated form	[1]
Storage Temperature	-20°C	-20°C	[1]

Experimental Protocols

A representative chemoenzymatic synthesis protocol for 1,3-Dioleoylglycerol-d5 is outlined below. This method is adapted from established procedures for the synthesis of 1,3-diacylglycerols, utilizing a 1,3-specific lipase to ensure regioselectivity.[4][5]

Objective: To synthesize 1,3-Dioleoylglycerol-d5 via enzymatic esterification of Glycerol-d5 with oleic acid.

Materials:

• Glycerol-d5

• Oleic acid (high purity)

• Immobilized 1,3-specific lipase (e.g., Lipozyme RM IM)

• Solvent-free system or a suitable organic solvent (e.g., n-hexane)

• Vacuum system

• Reaction vessel with temperature control and stirring

• Purification system (e.g., column chromatography or molecular distillation)

Procedure:

• Reaction Setup: In a clean, dry reaction vessel, combine Glycerol-d5 and oleic acid in a 1:2 molar ratio.

• Enzyme Addition: Add the immobilized 1,3-specific lipase to the mixture. The enzyme loading is typically 5-10% by weight of the total reactants.

• Reaction Conditions: Heat the mixture to the optimal temperature for the chosen lipase (e.g., 50-60°C) with continuous stirring.

• Water Removal: To drive the esterification reaction to completion, remove the water produced in situ. This can be achieved by applying a vacuum to the reaction system.

• Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the conversion of reactants and the formation of the desired diacylglycerol.

• Enzyme Removal: Once the reaction has reached the desired conversion, stop the reaction and remove the immobilized lipase by filtration.

• Purification: The crude product will contain a mixture of mono-, di-, and triglycerides, as well as unreacted fatty acids. Purify the 1,3-Dioleoylglycerol-d5 using an appropriate technique such as column chromatography on silica gel or molecular distillation.

• Characterization: Confirm the identity and purity of the final product using methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Mandatory Visualizations

Custom Synthesis Workflow

The following diagram illustrates a typical workflow for obtaining a custom-synthesized compound like 1,3-Dioleoylglycerol-d5.

Caption: A typical workflow for the custom synthesis of a specialized chemical.

Diacylglycerol Signaling Pathway

1,3-Dioleoylglycerol, as a diacylglycerol (DAG), is a crucial second messenger in various cellular signaling pathways. A simplified representation of the canonical DAG signaling pathway is shown below.[6][7][8]

Caption: Simplified diacylglycerol (DAG) signaling pathway.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1,3-Dioleoyl Glycerol | CAS 2465-32-9 | Cayman Chemical | Biomol.com [biomol.com]
• 3. 2465-32-9 CAS MSDS (1,3-DIOLEIN) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diacylglycerol pathway | PPTX [slideshare.net]
• 8. Overarching roles of diacylglycerol signaling in cancer development and antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Physical State and Solubility of 1,3-Dioleoylglycerol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 1,3-Dioleoylglycerol-d5, with a focus on its physical state and solubility. Given that the deuteration of the glycerol backbone is not expected to significantly alter these macroscopic properties, this guide leverages data from its non-deuterated analogue, 1,3-Dioleoylglycerol (also known as 1,3-Diolein), to provide a robust dataset for practical laboratory applications.

Physical Properties

1,3-Dioleoylglycerol is consistently described as a liquid at room temperature.[1][2][3][4] The deuterated form, 1,3-Dioleoylglycerol-d5, is also expected to be a liquid under the same conditions.

Property	Value	Source
Physical State	Liquid	[1][2][3][4]
Molecular Formula	C39H67D5O5	Inferred
Formula Weight	~626.0 g/mol	Inferred
Melting Point	21.5 °C	[5][6]

Solubility Data

1,3-Dioleoylglycerol exhibits solubility in a range of organic solvents, a critical consideration for its use in experimental and formulation settings. It is generally soluble in nonpolar organic solvents and sparingly soluble in aqueous solutions.[7][8]

Solvent	Solubility	Source
Chloroform	Soluble	[2][5][6]
Dimethyl Sulfoxide (DMSO)	≥10 mg/mL	[1]
Ethanol	≥10 mg/mL	[1]

Experimental Protocol: Determination of Solubility via the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.[9] The following protocol outlines the steps for determining the solubility of 1,3-Dioleoylglycerol-d5 in a chosen solvent.

Materials:

• 1,3-Dioleoylglycerol-d5

• Solvent of interest (e.g., ethanol, DMSO)

• Analytical balance

• Vials with screw caps

• Orbital shaker or rotator

• Temperature-controlled incubator

• Centrifuge

• Syringes and filters (0.22 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of 1,3-Dioleoylglycerol-d5 to a known volume of the solvent in a sealed vial. The presence of undissolved lipid ensures that the solution reaches saturation.

• Equilibration: Place the vials in a temperature-controlled incubator on an orbital shaker. Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure that the dissolution equilibrium is reached.[10]

• Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the excess, undissolved 1,3-Dioleoylglycerol-d5.

• Sample Collection: Carefully collect an aliquot of the supernatant, ensuring no solid material is disturbed.

• Filtration: Filter the collected supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Quantification: Dilute the filtered, saturated solution with the solvent to a concentration within the linear range of the analytical method. Analyze the concentration of 1,3-Dioleoylglycerol-d5 using a validated analytical technique such as HPLC.

• Data Analysis: Calculate the solubility of 1,3-Dioleoylglycerol-d5 in the solvent based on the measured concentration and the dilution factor.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical workflow for the shake-flask solubility determination method.

Caption: Workflow for the shake-flask solubility determination method.

Signaling Pathway Involvement: Diacylglycerol and Protein Kinase C Activation

1,3-Dioleoylglycerol, as a diacylglycerol (DAG), is a crucial second messenger in various cellular signaling pathways.[11][12] A primary role of DAG is the activation of Protein Kinase C (PKC), a family of enzymes that regulate a multitude of cellular processes.[13][14] The activation of PKC by DAG is a key event in signal transduction cascades initiated by the hydrolysis of membrane phospholipids.[15][16][17]

The following diagram illustrates the general pathway of PKC activation by diacylglycerol.

Caption: Diacylglycerol-mediated activation of Protein Kinase C.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1,3-Dioleoyl Glycerol | CAS 2465-32-9 | Cayman Chemical | Biomol.com [biomol.com]
• 3. 1,3-Dioleoyl Glycerol - Cayman Chemical [bioscience.co.uk]
• 4. larodan.com [larodan.com]
• 5. 1,3-DIOLEIN | 2465-32-9 [chemicalbook.com]
• 6. 2465-32-9 CAS MSDS (1,3-DIOLEIN) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. journals.ubmg.ac.id [journals.ubmg.ac.id]
• 9. dissolutiontech.com [dissolutiontech.com]
• 10. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 11. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Diacylglycerol pathway | PPTX [slideshare.net]
• 13. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. Diacylglycerol signaling pathway | PPTX [slideshare.net]
• 16. Regulation of Lipid Signaling by Diacylglycerol Kinases during T Cell Development and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Isotopic Purity and Enrichment of 1,3-Dioleoylglycerol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, analysis, and application of 1,3-Dioleoylglycerol-d5, a deuterated internal standard crucial for mass spectrometry-based lipidomics. The focus is on the determination and significance of its isotopic purity and enrichment.

Introduction

1,3-Dioleoylglycerol (1,3-DOG), a diacylglycerol (DAG), is a key intermediate in lipid metabolism and a second messenger in cellular signaling pathways.[1][2] Its isomer, 1,2-diacylglycerol, is a well-known activator of Protein Kinase C (PKC), a family of enzymes involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. While 1,3-DOG is not a direct activator of PKC, its metabolic interconversion with the 1,2-isoform makes it a critical component in the diacylglycerol signaling pool.

In metabolic research and drug development, stable isotope-labeled internal standards are indispensable for accurate quantification of endogenous lipids by mass spectrometry (MS). 1,3-Dioleoylglycerol-d5, where five hydrogen atoms on the glycerol backbone are replaced with deuterium, serves as an ideal internal standard for the quantification of 1,3-DOG. Its chemical properties are nearly identical to the endogenous analyte, but its increased mass allows for clear differentiation in MS analysis. The accuracy of quantification heavily relies on the isotopic purity and enrichment of the deuterated standard.

Synthesis of 1,3-Dioleoylglycerol-d5

The synthesis of 1,3-Dioleoylglycerol-d5 involves the esterification of deuterated glycerol (glycerol-d5) with oleic acid. Glycerol-1,1,2,3,3-d5, with an isotopic purity of typically ≥98 atom % D, is commercially available and serves as the starting material for the glycerol backbone.[3]

A common and efficient method for the synthesis is a solvent-free enzymatic esterification, which offers high regioselectivity and milder reaction conditions compared to chemical synthesis.

Representative Enzymatic Synthesis Workflow

Caption: Enzymatic synthesis of 1,3-Dioleoylglycerol-d5.

Isotopic Purity and Enrichment Analysis

The isotopic purity of 1,3-Dioleoylglycerol-d5 refers to the percentage of the molecule that contains the desired number of deuterium atoms (in this case, five). Isotopic enrichment is a broader term that describes the abundance of a particular isotope in a sample. For quantitative accuracy, it is crucial to characterize the distribution of deuterated species (d0 to d5).

Analytical Techniques

Mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques for determining isotopic purity and enrichment.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-MS), is used to separate the deuterated standard from any non-deuterated contaminants and to determine the isotopic distribution. By analyzing the mass-to-charge (m/z) ratio, the relative abundance of each isotopologue (M+0, M+1, M+2, etc.) can be quantified.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR can be employed to confirm the position of the deuterium labels and to assess the degree of deuteration. The absence or reduction of signals in the ¹H NMR spectrum at the positions corresponding to the glycerol backbone protons confirms successful deuteration.

Data Presentation: Isotopic Distribution

The isotopic distribution data is typically presented in a tabular format, showing the relative intensity of each deuterated species.

Isotopologue	Mass Shift	Relative Intensity (%)
d0	M+0	< 0.1
d1	M+1	< 0.5
d2	M+2	< 1.0
d3	M+3	~ 2.0
d4	M+4	~ 5.0
d5	M+5	> 90.0

Note: This table represents a typical, high-purity batch of a d5-labeled standard. Actual values may vary between synthesis batches and suppliers.

Experimental Protocols

General Protocol for Enzymatic Synthesis of 1,3-Dioleoylglycerol-d5

This protocol is a generalized procedure and may require optimization for specific laboratory conditions and desired purity.

• Reactants:

  • Glycerol-1,1,2,3,3-d5 (1 equivalent)

  • Oleic acid (2.1 equivalents)

  • Immobilized lipase (e.g., Novozym® 435, 10% w/w of total reactants)

• Procedure:

  • Combine glycerol-d5 and oleic acid in a round-bottom flask.

  • Add the immobilized lipase to the mixture.

  • Heat the reaction mixture to 60-70°C under vacuum with constant stirring. The vacuum helps to remove the water produced during the esterification, driving the reaction to completion.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Once the reaction is complete (typically after 24-48 hours), cool the mixture to room temperature.

  • Filter to remove the immobilized lipase. The lipase can often be washed and reused.

  • Purify the crude product using column chromatography on silica gel to isolate the 1,3-Dioleoylglycerol-d5.

Protocol for Isotopic Purity Analysis by LC-MS

• Sample Preparation: Prepare a stock solution of 1,3-Dioleoylglycerol-d5 in a suitable organic solvent (e.g., methanol/chloroform).

• LC-MS System: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UHPLC system.

• Chromatography:

  • Column: A C18 reversed-phase column suitable for lipid analysis.

  • Mobile Phase: A gradient of water and acetonitrile/isopropanol, both containing a suitable additive like formic acid or ammonium formate to promote ionization.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for diacylglycerols, often forming [M+NH₄]⁺ or [M+Na]⁺ adducts.

  • Scan Mode: Full scan mode with high resolution to obtain the isotopic distribution.

  • Data Analysis: Extract the ion chromatogram for the expected m/z of 1,3-Dioleoylglycerol-d5. Integrate the peak and analyze the mass spectrum to determine the relative intensities of the d0 to d5 isotopologues. Software tools like DGet! can be used for accurate calculation of deuterium enrichment from the mass spectrometry data.[4][5]

Protocol for Structural Confirmation by NMR

• Sample Preparation: Dissolve a sufficient amount of the purified 1,3-Dioleoylglycerol-d5 in a deuterated solvent (e.g., CDCl₃).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR:

  • Acquire a standard ¹H NMR spectrum.

  • Confirm the absence or significant reduction of proton signals corresponding to the glycerol backbone (typically around 3.5-4.5 ppm).

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Confirm the presence of the carbon signals for the glycerol backbone, which may show splitting patterns due to deuterium coupling.

Role in Signaling Pathways

1,3-Dioleoylglycerol is part of the cellular diacylglycerol pool, which plays a crucial role in activating Protein Kinase C (PKC). While the sn-1,2-diacylglycerol isomer is the direct physiological activator of PKC, metabolic enzymes can interconvert between the 1,2- and 1,3-isoforms. The activation of PKC by DAG is a central event in many signaling cascades.

Caption: Diacylglycerol-mediated Protein Kinase C signaling pathway.

Conclusion

The isotopic purity and enrichment of 1,3-Dioleoylglycerol-d5 are critical parameters that directly impact the accuracy of quantitative lipidomic studies. A thorough characterization of the deuterated standard using high-resolution mass spectrometry and NMR spectroscopy is essential. This guide provides a framework for the synthesis, analysis, and application of 1,3-Dioleoylglycerol-d5, empowering researchers to confidently utilize this important tool in their studies of lipid metabolism and cell signaling.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1,3-Dioleoyl Glycerol | CAS 2465-32-9 | Cayman Chemical | Biomol.com [biomol.com]
• 3. lgcstandards.com [lgcstandards.com]
• 4. researchgate.net [researchgate.net]
• 5. DGet! An open source deuteration calculator for mass spectrometry data - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to d5-Labeling in 1,3-Dioleoylglycerol

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of d5-labeled 1,3-Dioleoylglycerol, a critical tool in modern lipidomics and metabolic research. We will explore its structure, applications, and the experimental protocols necessary for its effective use, with a focus on mass spectrometry-based techniques.

Introduction to 1,3-Dioleoylglycerol and Isotopic Labeling

1,3-Dioleoylglycerol is a diacylglycerol (DAG) composed of a glycerol backbone with oleic acid, an 18-carbon monounsaturated fatty acid, esterified at the sn-1 and sn-3 positions.[1][2] Diacylglycerols are not only key intermediates in the biosynthesis of triglycerides and phospholipids but also crucial second messengers in cellular signaling pathways, notably as activators of Protein Kinase C (PKC).[1][2]

d5-Labeling refers to the substitution of five hydrogen (H) atoms with their stable isotope, deuterium (D or ²H), on the glycerol backbone of the molecule. This labeling occurs at the non-exchangeable C-H positions (C1, C2, and C3), creating 1,3-Dioleoyl-sn-glycerol-d5.[3][4][5] This mass shift (M+5) allows the labeled molecule to be distinguished from its endogenous, unlabeled (d0) counterpart by mass spectrometry, while maintaining nearly identical chemical and physical properties.[6][7] This characteristic makes d5-labeled lipids invaluable as internal standards for accurate quantification and as tracers in metabolic flux studies.[6][8]

Core Properties and Data

The key distinction between the native and d5-labeled 1,3-Dioleoylglycerol is the mass difference imparted by the five deuterium atoms. This difference is fundamental to its application in mass spectrometry.

Property	1,3-Dioleoylglycerol (Unlabeled)	1,3-Dioleoylglycerol-d5 (Labeled)
Synonyms	DG(18:1/0:0/18:1), 1,3-Diolein	1,3-Dioleoyl-sn-glycerol-d5, Diolein (D5-glycerol)
Molecular Formula	C₃₉H₇₂O₅[1]	C₃₉H₆₇D₅O₅[9]
Molecular Weight	~621.0 g/mol [1][2]	~626.0 g/mol [9]
CAS Number	2465-32-9[1]	N/A (Specific to manufacturer)
Isotopic Purity	N/A	Typically ≥98%[4][7][9]

Key Applications in Research

The primary applications of d5-1,3-Dioleoylglycerol stem from its utility as a stable isotope-labeled standard.

Internal Standard for Accurate Quantification

In lipidomics, accurately quantifying specific lipid species in complex biological matrices is a significant challenge due to variations in sample extraction efficiency and instrument response. The principle of stable isotope dilution mass spectrometry overcomes this. A known amount of 1,3-Dioleoylglycerol-d5 is "spiked" into a sample before processing. Because the labeled standard behaves identically to the endogenous analyte during extraction and ionization, the ratio of the d5-labeled peak area to the d0-unlabeled peak area in the mass spectrum allows for precise and accurate quantification of the endogenous 1,3-Dioleoylglycerol.[6]

Metabolic Flux Analysis

d5-labeled glycerol can be supplied to cells or organisms to trace the synthesis and turnover of glycerolipids.[4] By monitoring the incorporation of the d5-glycerol backbone into various lipid classes like diacylglycerols, triglycerides, and phospholipids over time, researchers can elucidate the dynamics of metabolic pathways.[6] This technique is powerful for studying de novo lipogenesis (the synthesis of lipids) and lipolysis (the breakdown of lipids).[6] The appearance of the d5 label in different glycerolipid species provides a direct measure of the flux through specific branches of lipid metabolism.[4][6]

Experimental Protocols and Workflows

Protocol: Quantification of Endogenous 1,3-Dioleoylglycerol via LC-MS

This protocol outlines the use of d5-1,3-Dioleoylglycerol as an internal standard.

• Internal Standard Spiking: To a biological sample (e.g., plasma, cell lysate, tissue homogenate), add a precise, known amount of 1,3-Dioleoylglycerol-d5 solution. The amount should be chosen to be within the dynamic range of the instrument and comparable to the expected level of the endogenous analyte.

• Lipid Extraction: Perform a total lipid extraction using a standard method such as a Folch (chloroform/methanol) or Bligh-Dyer (chloroform/methanol/water) extraction. This step co-extracts the endogenous lipids and the d5-labeled internal standard.

• Sample Preparation: Evaporate the organic solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent (e.g., isopropanol/acetonitrile) for liquid chromatography-mass spectrometry (LC-MS) analysis.

• LC-MS Analysis:

  • Inject the sample onto a reverse-phase chromatography column (e.g., a C18 column) to separate lipid species.

  • Use a mass spectrometer operating in a selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode to detect the precursor ions for both the unlabeled (d0) and labeled (d5) 1,3-Dioleoylglycerol.

• Data Analysis:

  • Integrate the peak areas for both the d0 and d5 species.

  • Calculate the ratio of the endogenous analyte peak area to the internal standard peak area (d0/d5).

  • Determine the absolute concentration of the endogenous 1,3-Dioleoylglycerol by comparing this ratio to a standard curve generated with known concentrations of the unlabeled analyte and a fixed concentration of the internal standard.

Caption: Isotope dilution workflow for lipid quantification.

Protocol: Metabolic Labeling with d5-Glycerol Precursor

This protocol describes tracing the incorporation of deuterium into the glycerolipid pool.

• Cell Culture and Labeling: Culture cells in a medium where the standard glycerol is replaced with deuterium-labeled glycerol (Glycerol-1,1,2,3,3-d5).[4] Include an unlabeled control group.

• Time-Course Collection: Harvest cells at various time points after the introduction of the d5-glycerol to track the rate of incorporation.

• Lipid Extraction: Perform a total lipid extraction on the cell pellets from each time point.

• LC-MS Analysis: Analyze the lipid extracts using LC-MS. Scan for a range of lipid species, specifically looking for the mass shift corresponding to d5-incorporation (M+5) in diacylglycerols, triglycerides, and various phospholipid classes.

• Data Analysis: Determine the fractional enrichment of the d5 label in each lipid class at each time point. This is often expressed as the ratio of the labeled lipid signal to the total lipid (labeled + unlabeled) signal. The resulting data provides insights into the kinetics of lipid synthesis and turnover.

Visualizing Key Pathways and Structures

Caption: Key components of the 1,3-Dioleoylglycerol-d5 molecule.

Caption: Biosynthetic pathway for d5-glycerolipid synthesis.

Conclusion

1,3-Dioleoylglycerol-d5 is an essential tool for researchers in lipidomics, biochemistry, and drug development. Its near-identical properties to its endogenous counterpart, combined with a distinct mass shift, enable highly accurate quantification of a key signaling molecule and metabolic intermediate. Furthermore, its use as a metabolic tracer provides a dynamic view of lipid synthesis and turnover, offering critical insights into cellular metabolism in both healthy and diseased states. The protocols and workflows described herein provide a foundation for leveraging this powerful reagent in a variety of research contexts.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1,3-Dioleoyl Glycerol | CAS 2465-32-9 | Cayman Chemical | Biomol.com [biomol.com]
• 3. 1,3-Dioleoyl-sn-glycerol-d5 | C39H72O5 | CID 9543984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Glycerol (1,1,2,3,3-D₅) - Cambridge Isotope Laboratories, DLM-1229-5 [isotope.com]
• 6. 3-Stearoyl-sn-glycerol-d5 | Benchchem [benchchem.com]
• 7. Glycerol-1,1,2,3,3-d5 98 atom % D | 62502-71-0 [sigmaaldrich.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. larodan.com [larodan.com]

The Biological Significance of 1,3-Dioleoylglycerol in Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Dioleoylglycerol (1,3-DOG) is a diacylglycerol (DAG) isomer that, while structurally similar to the well-known signaling molecule sn-1,2-diacylglycerol, possesses distinct metabolic fates and biological activities. This technical guide provides an in-depth exploration of the biological significance of 1,3-DOG in lipid metabolism. It delves into its metabolic pathways, its role as a key substrate for specific enzymes, and its indirect influence on cellular signaling and homeostasis. This guide offers a comprehensive resource for researchers in lipid biology and drug development, complete with quantitative data, detailed experimental protocols, and visual representations of key processes to facilitate a deeper understanding of this often-overlooked lipid intermediate.

Introduction: The Isomeric Landscape of Diacylglycerols

Diacylglycerols (DAGs) are a class of neutral lipids that serve as crucial intermediates in the synthesis of triglycerides (TAGs) and phospholipids.[1] They also function as potent second messengers in a multitude of cellular signaling cascades. The biological function of a DAG molecule is intricately linked to its stereochemistry, with different isomers exhibiting distinct metabolic fates and signaling properties. The primary signaling isomer is sn-1,2-diacylglycerol, which is generated at the plasma membrane and directly activates protein kinase C (PKC) and other signaling proteins.[2] In contrast, 1,3-dioleoylglycerol (1,3-DOG) is generally considered a weaker direct signaling molecule.[3][4] However, its role as a metabolic intermediate is of profound importance, particularly in the context of triglyceride synthesis and lipid droplet dynamics.

Metabolic Pathways of 1,3-Dioleoylglycerol

The metabolic journey of 1,3-DOG is primarily centered around its role as a precursor for triglyceride synthesis. It is a substrate for diacylglycerol acyltransferases (DGATs), the enzymes responsible for the final step in TAG biosynthesis.

Synthesis of 1,3-Dioleoylglycerol

1,3-DOG can be formed through several enzymatic reactions, including the action of certain lipases on triglycerides and the acylation of monoacylglycerols. The synthesis of 1,3-diolein has been achieved enzymatically using Lipozyme TL IM-mediated esterification of oleic acid with monoolein.[5]

Conversion to Triglycerides

The most significant metabolic fate of 1,3-DOG is its conversion to triglycerides, catalyzed by DGAT enzymes. Notably, the two major DGAT isoforms, DGAT1 and DGAT2, exhibit different substrate preferences for DAG isomers. DGAT2 shows a preference for rac-1,3-DAGs, while DGAT1 more efficiently utilizes sn-1,2/2,3-DAGs.[2][6] This suggests a specialized role for 1,3-DOG in TAG synthesis pathways mediated by DGAT2. This differential substrate specificity points towards distinct intracellular pools and functions of DAG isomers.[2]

Quantitative Data on 1,3-Dioleoylglycerol Metabolism and Activity

The following tables summarize key quantitative data related to the biological activity and metabolism of 1,3-Dioleoylglycerol.

Parameter	Value	Reference
Protein Kinase C Activation
PKC activation by 1,3-Dioleoylglycerol (50 µM)	~30%	[3][4]
Diacylglycerol Acyltransferase (DGAT) Substrate Preference
DGAT1	Prefers sn-1,2/2,3-DAGs	[2][6]
DGAT2	Preferentially esterifies sn-1,3-DAG	[2][6]

Indirect Signaling and Cellular Effects

While not a potent direct activator of classical signaling pathways, the metabolism of 1,3-DOG can indirectly influence cellular processes.

Endoplasmic Reticulum Stress

The accumulation of diacylglycerols, including 1,3-DOG, in the endoplasmic reticulum (ER) can lead to ER stress.[7][8] This occurs when the capacity for triglyceride synthesis is overwhelmed, leading to a buildup of DAG within the ER membrane. ER stress, in turn, can trigger the unfolded protein response (UPR) and, if prolonged, can lead to apoptosis. Palmitate-induced diacylglycerol accumulation has been shown to cause ER stress in cardiomyoblasts.[8]

Membrane Properties

Diacylglycerols can alter the physicochemical properties of cellular membranes. Their presence can induce negative membrane curvature, which can influence membrane fusion and fission events.[1][9]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of 1,3-Dioleoylglycerol.

Separation and Quantification of Diacylglycerol Isomers by HPLC-MS

This protocol describes a method for the separation and quantification of 1,3-DOG and its isomers from biological samples.

Materials:

• Solvents: Chloroform, methanol, isopropanol, acetonitrile (HPLC grade)

• Internal Standards: 1,3-dipentadecanoyl-glycerol (1,3-15:0-DAG) or other appropriate non-endogenous DAG standard

• HPLC system coupled to a mass spectrometer (e.g., Q-TOF or triple quadrupole)

• C18 reversed-phase HPLC column

Procedure:

• Lipid Extraction: Extract total lipids from the sample using the Bligh and Dyer method (chloroform:methanol:water, 1:2:0.8 v/v/v).

• Sample Preparation: Dry the lipid extract under a stream of nitrogen and reconstitute in a suitable solvent for HPLC injection (e.g., methanol/chloroform 1:1, v/v). Add a known amount of the internal standard.

• HPLC Separation:

  • Use a C18 reversed-phase column.

  • Employ a gradient elution with a mobile phase system such as acetonitrile/isopropanol.

  • The gradient can be optimized to achieve baseline separation of 1,2- and 1,3-DAG isomers.

• Mass Spectrometry Analysis:

  • Utilize electrospray ionization (ESI) in positive ion mode.

  • Monitor for the specific precursor and product ions of the DAG species of interest and the internal standard.

  • Quantify the amount of 1,3-DOG by comparing its peak area to that of the internal standard and using a calibration curve.

In Vitro Diacylglycerol Acyltransferase (DGAT) Activity Assay

This protocol measures the activity of DGAT enzymes using 1,3-Dioleoylglycerol as a substrate. This can be adapted from radiolabeled or fluorescent methods.[9]

Materials:

• Microsomal fractions containing DGAT enzymes

• 1,3-Dioleoylglycerol

• [14C]Oleoyl-CoA or a fluorescently labeled oleoyl-CoA

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.4, 150 mM KCl, 5 mM MgCl2)

• Scintillation cocktail and counter (for radiolabeled assay) or fluorescence plate reader

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the microsomal protein, 1,3-Dioleoylglycerol (solubilized with a detergent like Triton X-100), and the assay buffer.

• Initiate Reaction: Start the reaction by adding the radiolabeled or fluorescently labeled oleoyl-CoA.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 10-30 minutes).

• Stop Reaction: Terminate the reaction by adding a chloroform/methanol mixture.

• Lipid Extraction and Separation: Extract the lipids and separate the newly synthesized triglycerides from the unreacted substrates using thin-layer chromatography (TLC).

• Quantification:

  • For the radiolabeled assay, scrape the triglyceride spot from the TLC plate and quantify the radioactivity using a scintillation counter.

  • For the fluorescent assay, visualize and quantify the fluorescent triglyceride spot using an appropriate imager.

• Calculate Activity: Express the DGAT activity as nmol of oleoyl-CoA incorporated into triglyceride per minute per mg of protein.

In Vitro Protein Kinase C (PKC) Activation Assay

This protocol assesses the ability of 1,3-Dioleoylglycerol to activate PKC in vitro.

Materials:

• Purified PKC isoform (e.g., PKCα)

• 1,3-Dioleoylglycerol

• Phosphatidylserine (PS)

• Histone H1 (as a substrate)

• [γ-32P]ATP

• Kinase assay buffer

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Lipid Vesicle Preparation: Prepare lipid vesicles containing PS and 1,3-Dioleoylglycerol by sonication or extrusion.

• Reaction Mixture: In a reaction tube, combine the purified PKC, lipid vesicles, Histone H1, and kinase assay buffer.

• Initiate Reaction: Start the phosphorylation reaction by adding [γ-32P]ATP.

• Incubation: Incubate at 30°C for a specified time.

• Stop Reaction: Spot the reaction mixture onto phosphocellulose paper to stop the reaction.

• Washing: Wash the phosphocellulose paper extensively to remove unincorporated [γ-32P]ATP.

• Quantification: Measure the amount of 32P incorporated into Histone H1 using a scintillation counter.

• Analysis: Compare the PKC activity in the presence of 1,3-Dioleoylglycerol to a positive control (e.g., sn-1,2-dioleoylglycerol) and a negative control (no DAG).

Visualizations

The following diagrams illustrate key metabolic and signaling pathways involving 1,3-Dioleoylglycerol, as well as a representative experimental workflow.

References

• 1. d-nb.info [d-nb.info]
• 2. Detection and Quantification of Lipid Droplets in Differentiated Human Podocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Upstream and downstream pathways of diacylglycerol kinase : Novel phosphatidylinositol turnover-independent signal transduction pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Divergent and convergent signaling by the diacylglycerol second messenger pathway in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetics and Mechanism of Solvent Influence on the Lipase-Catalyzed 1,3-Diolein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies on the Substrate and Stereo/Regioselectivity of Adipose Triglyceride Lipase, Hormone-sensitive Lipase, and Diacylglycerol-O-acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Excess diacylglycerol at the endoplasmic reticulum disrupts endomembrane homeostasis and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Palmitate mediated diacylglycerol accumulation causes endoplasmic reticulum stress, Plin2 degradation, and cell death in H9C2 cardiomyoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure and functional properties of diacylglycerols in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 1,3-Dioleoylglycerol-d5 for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial availability, technical specifications, and key applications of 1,3-Dioleoylglycerol-d5, a deuterated analog of the biologically significant diacylglycerol (DAG), 1,3-Dioleoylglycerol. This document serves as a critical resource for researchers in lipidomics, cell signaling, and drug development who require high-purity, stable isotope-labeled internal standards for accurate quantification and metabolic flux analysis.

Commercial Availability and Supplier Information

1,3-Dioleoylglycerol-d5 is available from several specialized chemical suppliers that provide high-purity compounds for research purposes. The following table summarizes the key suppliers and their product information. Researchers are advised to request the most recent certificate of analysis from the supplier to obtain lot-specific data.

Supplier	Product Name	Catalog Number	CAS Number	Additional Information
MedChemExpress	1,3-Dioleoylglycerol-d5	HY-143021S	1246523-70-5	Deuterium labeled 1,3-Dioleoylglycerol.
Clearsynth	1,3-Dioleoylglycerol-d5	CS-T-98164	1246523-70-5	Useful for a range of research applications.
Hubei Rhema Reference Materials Technology Co., Ltd.	1,3-Dioleoyl-rac-Glycerol-d5	Not specified	1246523-70-5	Available as a reference material.
Avanti Polar Lipids	1,3-18:1 D5 DG	800856	Not specified	Part of their deuterated glycerides portfolio.
Cayman Chemical	Deuterated Lipidomics MaxSpec® Mixture	40974	Not applicable	A mixture containing various deuterated lipids, including diacylglycerols, suitable for use as an internal standard cocktail.

Technical Specifications

The following table summarizes the typical technical specifications for 1,3-Dioleoylglycerol-d5. This data is compiled from publicly available information and representative certificates of analysis for similar deuterated lipid standards. It is crucial to consult the lot-specific certificate of analysis provided by the supplier for precise data.

Parameter	Specification	Source/Notes
Molecular Formula	C₃₉H₆₇D₅O₅	MedChemExpress
Molecular Weight	626.02 g/mol	MedChemExpress
CAS Number	1246523-70-5	MedChemExpress, Clearsynth, Hubei Rhema
Purity	≥98%	Representative purity for research-grade lipids. A specific Certificate of Analysis will provide the exact purity.
Isotopic Purity	≥99% deuterated forms (d1-d5)	Typical specification for high-quality deuterated standards.
Appearance	Colorless to pale yellow oil	General appearance of diacylglycerols.
Solubility	Soluble in chloroform, methanol, ethanol, and DMSO	General solubility of diacylglycerols.
Storage Conditions	-20°C	Recommended for long-term stability of unsaturated lipids to prevent oxidation.
Stability	At least 1 year at -20°C	When stored properly in a tightly sealed container under an inert atmosphere.

Experimental Protocols

Quantification of Diacylglycerols in Biological Samples using 1,3-Dioleoylglycerol-d5 as an Internal Standard

This protocol outlines a general workflow for the extraction and quantification of diacylglycerols from cell culture or tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 1,3-Dioleoylglycerol-d5 as an internal standard.

Materials:

• 1,3-Dioleoylglycerol-d5 solution (concentration verified)

• Chloroform, Methanol, Water (HPLC grade)

• Internal standard spiking solution (1,3-Dioleoylglycerol-d5 in a suitable solvent)

• Cell or tissue homogenizer

• Centrifuge

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation and Homogenization:

  • For cell cultures, wash cells with ice-cold PBS and scrape into a known volume of PBS.

  • For tissues, weigh the tissue and homogenize in a suitable buffer on ice.

• Internal Standard Spiking:

  • To a known amount of cell lysate or tissue homogenate, add a precise volume of the 1,3-Dioleoylglycerol-d5 internal standard spiking solution. The amount of internal standard added should be within the linear range of the instrument's detector and comparable to the expected concentration of the endogenous diacylglycerols.

• Lipid Extraction (Folch Method):

  • Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Vortex again and centrifuge at 2,000 x g for 10 minutes.

  • Carefully collect the lower organic phase containing the lipids using a glass pipette.

  • Dry the lipid extract under a stream of nitrogen gas.

• Sample Reconstitution:

  • Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1, v/v).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Chromatography: Use a C18 column with a gradient elution profile.

    • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.

    • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

    • A typical gradient would start at 30% B and ramp up to 100% B over 20 minutes.

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode with electrospray ionization (ESI).

    • Monitor the precursor-to-product ion transitions for the specific diacylglycerol species of interest and for 1,3-Dioleoylglycerol-d5. The exact m/z values will depend on the adduct ion formed (e.g., [M+NH₄]⁺).

• Data Analysis:

  • Integrate the peak areas for the endogenous diacylglycerols and the 1,3-Dioleoylglycerol-d5 internal standard.

  • Calculate the response ratio of the analyte to the internal standard.

  • Quantify the amount of each diacylglycerol species using a calibration curve prepared with known amounts of non-deuterated diacylglycerol standards and a fixed amount of the 1,3-Dioleoylglycerol-d5 internal standard.

Caption: Lipidomics workflow for diacylglycerol quantification.

Signaling Pathways

Diacylglycerols are critical second messengers in a variety of cellular signaling pathways. 1,3-Dioleoylglycerol, the non-deuterated analog of the subject compound, is known to be a potent activator of Protein Kinase C (PKC) isoforms. The activation of PKC by DAG is a central event in pathways that regulate cell growth, differentiation, and apoptosis.

Protein Kinase C (PKC) Activation Pathway

Upon stimulation of cell surface receptors (e.g., G-protein coupled receptors or receptor tyrosine kinases), phospholipase C (PLC) is activated. PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium from intracellular stores, and the subsequent increase in intracellular calcium, in conjunction with DAG, recruits and activates conventional and novel PKC isoforms at the plasma membrane. Activated PKC then phosphorylates a wide range of downstream target proteins, leading to various cellular responses.

Key Differences Between 1,3-Dioleoylglycerol and its Deuterated Form: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dioleoylglycerol (1,3-DOG), a diacylglycerol (DAG), is a crucial intermediate in lipid metabolism and a second messenger in cellular signaling pathways. Its unique structure, with oleic acid moieties at the sn-1 and sn-3 positions of the glycerol backbone, dictates its biological activity, including the activation of protein kinase C (PKC). The deuterated form of 1,3-Dioleoylglycerol, where hydrogen atoms are replaced by deuterium, serves as an invaluable tool in metabolic research and quantitative analysis due to the distinct physical and chemical properties conferred by the heavier isotope. This guide provides a comprehensive overview of the key differences between 1,3-Dioleoylglycerol and its deuterated counterpart, focusing on their physicochemical properties, synthesis, and applications in experimental biology.

Physicochemical Properties

Property	1,3-Dioleoylglycerol	Deuterated 1,3-Dioleoylglycerol
Molecular Formula	C₃₉H₇₂O₅	C₃₉H₇₂-n DₙO₅ (n depends on the extent of deuteration)
Molecular Weight	621.0 g/mol [1][2]	> 621.0 g/mol (increases with the number of deuterium atoms)
Melting Point	Data not available	Expected to be slightly lower than the non-deuterated form. For example, the melting temperature of perdeuterated DMPC is about 3.9°C lower than that of non-deuterated DMPC.
Boiling Point	Data not available	Expected to be slightly higher than the non-deuterated form due to increased mass and potentially stronger intermolecular forces.
Density	Data not available	Expected to be higher than the non-deuterated form. For instance, the density of glycerol-d8 is 1.371 g/mL at 25°C, while that of glycerol is approximately 1.261 g/mL.[3][4][5]
Solubility	Soluble in DMSO (≥10 mg/ml) and ethanol (≥10 mg/ml).[1]	Expected to have similar solubility in organic solvents, though minor differences may exist due to altered intermolecular interactions.
Chemical Stability	Stable for ≥ 2 years at -20°C.[1]	Generally stable. The C-D bond is stronger than the C-H bond, which can lead to increased resistance to certain chemical reactions, particularly those involving C-H bond cleavage, such as oxidation. This is the principle behind "reinforced lipids".

Experimental Protocols

Synthesis of 1,3-Dioleoylglycerol and its Deuterated Form

The synthesis of 1,3-Dioleoylglycerol can be achieved through enzymatic esterification of glycerol with oleic acid. A similar approach can be used for the deuterated form, starting with deuterated glycerol and deuterated oleic acid.

Materials:

• Glycerol or Glycerol-d8

• Oleic acid or deuterated oleic acid

• Immobilized lipase (e.g., Novozym 435 or Lipozyme RM IM)[6][7]

• Molecular sieves (4 Å)

• tert-Butanol (optional, as reaction medium)[1]

• Solvents for purification (e.g., hexane, ethyl acetate)

Protocol for Enzymatic Synthesis: [1][6][7][8][9][10][11]

• Reaction Setup: In a round-bottom flask, combine glycerol (or its deuterated form) and oleic acid (or its deuterated form) in a 1:2 molar ratio.

• Enzyme Addition: Add the immobilized lipase (e.g., 10% w/w of total reactants).

• Water Removal: Add molecular sieves to the reaction mixture to remove the water produced during esterification, which drives the reaction towards product formation.

• Reaction Conditions: The reaction can be carried out solvent-free or in a solvent like tert-butanol. Heat the mixture to a specific temperature (e.g., 40-60°C) with constant stirring.[1][8]

• Monitoring: Monitor the progress of the reaction by taking aliquots at different time points and analyzing them by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Purification: Once the reaction is complete, filter to remove the immobilized enzyme. The product can be purified from the reaction mixture using column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate.

Caption: Enzymatic synthesis of 1,3-Dioleoylglycerol.

Mass Spectrometry Analysis

Deuterated 1,3-Dioleoylglycerol is an ideal internal standard for the quantification of its non-deuterated counterpart in biological samples using mass spectrometry.

Materials:

• Biological sample (e.g., cell lysate, plasma)

• Deuterated 1,3-Dioleoylglycerol (internal standard)

• Solvents for lipid extraction (e.g., chloroform, methanol, water - Folch method)

• Liquid chromatography-mass spectrometry (LC-MS) system

Protocol for LC-MS Analysis: [12][13][14][15]

• Sample Preparation: Spike the biological sample with a known amount of deuterated 1,3-Dioleoylglycerol internal standard.

• Lipid Extraction: Perform a lipid extraction using a standard method like the Folch or Bligh-Dyer procedure.

• Chromatographic Separation: Separate the lipid extract using a suitable liquid chromatography method, typically reversed-phase or normal-phase HPLC.

• Mass Spectrometry Detection: Analyze the eluent by electrospray ionization (ESI) mass spectrometry in positive ion mode.

• Quantification: Monitor the specific precursor and product ions for both the analyte (1,3-Dioleoylglycerol) and the internal standard (deuterated 1,3-Dioleoylglycerol). The ratio of the peak area of the analyte to the internal standard is used to calculate the concentration of the analyte in the original sample.

Caption: Workflow for quantitative analysis using a deuterated standard.

Protein Kinase C (PKC) Activity Assay

1,3-Dioleoylglycerol is a known activator of protein kinase C. The effect of deuteration on this biological activity can be investigated using a PKC activity assay.

Materials:

• Purified Protein Kinase C enzyme

• 1,3-Dioleoylglycerol and its deuterated form

• Phosphatidylserine (PS)

• PKC substrate (e.g., a specific peptide)

• [γ-³²P]ATP

• Assay buffer

• Phosphocellulose paper

Protocol for PKC Activity Assay: [16][17][18][19][20]

• Lipid Vesicle Preparation: Prepare lipid vesicles containing phosphatidylserine and either 1,3-Dioleoylglycerol or its deuterated form at various concentrations.

• Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture containing the assay buffer, purified PKC enzyme, and the lipid vesicles.

• Initiate Reaction: Start the kinase reaction by adding the PKC substrate and [γ-³²P]ATP.

• Incubation: Incubate the reaction mixture at 30°C for a specific time (e.g., 10 minutes).

• Stop Reaction and Spotting: Stop the reaction and spot an aliquot of the reaction mixture onto phosphocellulose paper.

• Washing: Wash the phosphocellulose paper extensively to remove unincorporated [γ-³²P]ATP.

• Quantification: Measure the amount of ³²P incorporated into the substrate using a scintillation counter.

• Data Analysis: Compare the PKC activity in the presence of the deuterated and non-deuterated 1,3-Dioleoylglycerol to determine if there is a kinetic isotope effect on enzyme activation.

Caption: Simplified signaling pathway of PKC activation by diacylglycerol.

Core Differences and Their Implications

The fundamental difference between 1,3-Dioleoylglycerol and its deuterated form is the Kinetic Isotope Effect (KIE) . The C-D bond is stronger and vibrates at a lower frequency than the C-H bond. This means that reactions involving the cleavage of a C-H bond will proceed at a faster rate than the equivalent reaction involving a C-D bond.

Implications for Biological Systems:

• Metabolism: The metabolism of 1,3-Dioleoylglycerol often involves enzymatic reactions that break C-H bonds. Due to the KIE, the deuterated form may be metabolized at a slower rate. This allows researchers to trace the metabolic fate of the molecule in cells and organisms with greater accuracy, as the deuterated label is retained for a longer period.[21][22][23]

• Enzyme-Substrate Interactions: While the overall shape and size of the deuterated molecule are very similar to the non-deuterated form, the difference in bond strength could subtly alter its interaction with enzymes. This could potentially lead to a difference in the activation of downstream signaling molecules like Protein Kinase C, although this effect is likely to be small.

• Resistance to Oxidative Damage: The stronger C-D bond makes deuterated lipids more resistant to oxidative damage initiated by the abstraction of a hydrogen atom. This "reinforcement" of the lipid can protect cell membranes from lipid peroxidation.

Conclusion

The key differences between 1,3-Dioleoylglycerol and its deuterated form stem from the isotopic substitution of hydrogen with deuterium. This leads to a significant mass difference, which is the basis for its use as an internal standard in mass spectrometry, and a kinetic isotope effect that alters its metabolic rate and susceptibility to oxidative damage. These distinct properties make deuterated 1,3-Dioleoylglycerol an indispensable tool for researchers in lipidomics, drug development, and the study of cellular signaling, enabling more precise quantification and a deeper understanding of the metabolic pathways and biological functions of this important diacylglycerol.

References

• 1. Rational synthesis of 1,3-diolein by enzymatic esterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. Glycerol (D₈, 99%) - Cambridge Isotope Laboratories, DLM-558-1 [isotope.com]
• 6. Chemoenzymatic synthesis of 1,3-dioleoyl-2-palmitoylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. lib3.dss.go.th [lib3.dss.go.th]
• 10. Solvent-free enzymatic synthesis of 1, 3-diacylglycerols by direct esterification of glycerol with saturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantification of Diacylglycerol by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 15. Quantification of Diacylglycerol Molecular Species in Biological Samples by Electrospray Ionization Mass Spectrometry after One-step Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. merckmillipore.com [merckmillipore.com]
• 19. abcam.com [abcam.com]
• 20. PKC Kinase Activity Assay Kit (ab139437) | Abcam [abcam.com]
• 21. New patterns of diacylglycerol metabolism in intact cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. portlandpress.com [portlandpress.com]
• 23. Diacylglycerol metabolism and homeostasis in fungal physiology - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Diacylglycerols by LC-MS/MS using 1,3-Dioleoylglycerol-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diacylglycerols (DAGs) are critical lipid second messengers involved in a multitude of cellular signaling pathways, including the activation of protein kinase C (PKC) and the regulation of insulin signaling.[1][2] Aberrant DAG levels have been implicated in various diseases, such as cancer and diabetes.[3] Accurate quantification of DAG molecular species is therefore essential for understanding disease mechanisms and for the development of novel therapeutics. This application note provides a detailed protocol for the sensitive and specific quantification of diacylglycerols in biological samples using a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with a deuterated internal standard, 1,3-Dioleoylglycerol-d5.

Experimental Protocols

This protocol is adapted from established methods for lipidomics analysis.[4][5][6]

Materials and Reagents

• Solvents: Chloroform, Methanol, Isopropanol, Acetonitrile, Water (all LC-MS grade)

• Internal Standard: 1,3-Dioleoylglycerol-d5 (Cayman Chemical or equivalent)

• Lipid Standards: A range of synthetic 1,2- and 1,3-diacylglycerol standards (e.g., from Avanti Polar Lipids) for calibration curves.

• Reagents: Ammonium acetate, Formic acid

• Sample Preparation: Homogenizer, Centrifuge, Nitrogen evaporator

Sample Preparation: Lipid Extraction

A modified Bligh and Dyer method is employed for the extraction of lipids from biological samples (e.g., cell pellets, tissue homogenates, or plasma).[5]

• To a 1.5 mL microcentrifuge tube containing the sample (e.g., 1x10^6 cells), add 300 µL of methanol.

• Add a known amount of the internal standard, 1,3-Dioleoylglycerol-d5 (e.g., 10 µL of a 10 µg/mL solution).

• Add 600 µL of chloroform.

• Vortex the mixture vigorously for 2 minutes.

• Add 250 µL of water and vortex for another 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of isopropanol for LC-MS/MS analysis.

LC-MS/MS Analysis

A reversed-phase separation is performed on a C18 column to separate the different diacylglycerol species based on their fatty acyl chain length and degree of unsaturation.[6]

• Column: Acquity UPLC BEH C18 column (2.1 x 100 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Acetate and 0.1% Formic Acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Acetate and 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 95% B

  • 15-20 min: Hold at 95% B

  • 20.1-25 min: Return to 30% B and equilibrate.

• Injection Volume: 5 µL.

Analysis is performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Gas Flow Rates: Optimized for the specific instrument.

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM transitions are established for each diacylglycerol species of interest and the internal standard. The precursor ion is the [M+NH4]+ adduct, and the product ion corresponds to the neutral loss of one of the fatty acyl chains plus ammonia. For 1,3-Dioleoylglycerol-d5, the precursor ion and a characteristic product ion are monitored.

Data Presentation

Quantitative data should be summarized in tables for clear comparison. The following are examples of how to present the data.

Table 1: MRM Transitions for Selected Diacylglycerol Species and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1,3-Dioleoylglycerol-d5 (IS)	641.6	356.3	25
1-Palmitoyl-2-oleoyl-glycerol	622.5	339.3	22
1-Stearoyl-2-oleoyl-glycerol	650.6	367.3	22
1,2-Dioleoyl-glycerol	648.5	365.3	22
1-Stearoyl-2-arachidonoyl-glycerol	674.5	391.3	24

Note: These are example values and should be optimized for the specific instrument and analytes.

Table 2: Exemplary Quantification of Diacylglycerol Species in Control vs. Treated Cancer Cell Lines (pmol/mg protein)

Diacylglycerol Species	Control Cells (Mean ± SD)	Treated Cells (Mean ± SD)
1-Palmitoyl-2-oleoyl-glycerol	15.2 ± 2.1	25.8 ± 3.5
1-Stearoyl-2-oleoyl-glycerol	22.5 ± 3.0	38.1 ± 4.2
1,2-Dioleoyl-glycerol	18.9 ± 2.5	31.4 ± 3.9
1-Stearoyl-2-arachidonoyl-glycerol	8.7 ± 1.2	14.5 ± 1.9

Note: The data presented in this table is for illustrative purposes and represents typical results that might be obtained.

Visualization of Workflows and Pathways

Experimental Workflow

Caption: Experimental workflow for the quantification of diacylglycerols.

Diacylglycerol Signaling Pathway: Phospholipase C Activation

Caption: Phospholipase C signaling pathway leading to DAG and IP3 production.

References

• 1. Diacylglycerol Activation of Protein Kinase Cε and Hepatic Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diacylglycerol/protein kinase C signalling: a mechanism for insulin resistance? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]

Application Note: Quantitative Analysis of Diacylglycerols using 1,3-Dioleoylglycerol-d5 as an Internal Standard

Introduction

Diacylglycerols (DAGs) are crucial lipid molecules that serve as intermediates in lipid metabolism and as second messengers in cellular signal transduction pathways.[1][2] Accurate quantification of DAG molecular species is essential for understanding their roles in various physiological and pathological processes, making it a key focus in lipidomics research and drug development. However, the low abundance and isomeric complexity of DAGs present significant analytical challenges.[1] To achieve accurate and reproducible quantification, especially with mass spectrometry (MS)-based methods, the use of a stable isotope-labeled internal standard is critical.[3][4] 1,3-Dioleoylglycerol-d5 is a deuterated analog of 1,3-dioleoylglycerol, making it an ideal internal standard for the quantification of DAGs. Its chemical properties are nearly identical to the endogenous analyte, but its increased mass allows it to be distinguished by the mass spectrometer. This application note provides a detailed protocol for the preparation of biological samples and the use of 1,3-Dioleoylglycerol-d5 for the accurate quantification of DAGs by Liquid Chromatography-Mass Spectrometry (LC-MS).

Principle

The fundamental principle of using 1,3-Dioleoylglycerol-d5 as an internal standard is to add a known quantity to each sample prior to any sample preparation steps.[5] This standard co-elutes with the target analyte and experiences similar effects from extraction, derivatization (if performed), and ionization.[4] By measuring the ratio of the signal intensity of the endogenous DAG to the signal intensity of the deuterated internal standard, variations in sample handling, extraction efficiency, and instrument response can be normalized. This normalization allows for precise and accurate quantification of the target DAG species across different samples.

Experimental Protocols

This section details the protocol for the extraction of total lipids from a biological matrix (e.g., plasma or cell culture) and the subsequent spiking with 1,3-Dioleoylglycerol-d5 for LC-MS/MS analysis. The following protocol is based on the widely used Folch or Bligh & Dyer lipid extraction methods.[6][7][8]

Materials and Reagents

• 1,3-Dioleoylglycerol-d5 solution (in a suitable solvent like chloroform or ethanol)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• 0.9% NaCl solution (or 1 M KCl)

• Butylated hydroxytoluene (BHT) (as an antioxidant, optional but recommended)[9]

• Nitrogen or Argon gas

• Glass vials with PTFE-lined caps

• Pipettes and tips

• Vortex mixer

• Centrifuge

Protocol: Lipid Extraction and Spiking from Plasma

• Sample Preparation:

  • Thaw frozen plasma samples on ice.

  • In a glass tube, add 50 µL of plasma.

  • For quality control, a pooled sample can be prepared by combining a small aliquot from each sample.[5]

• Internal Standard Spiking:

  • To each plasma sample, add a known amount of 1,3-Dioleoylglycerol-d5 internal standard solution. The final concentration should be within the range of the expected endogenous analyte concentration. A typical starting concentration is 10-50 ng per sample.

  • Also, prepare an extraction blank by adding the internal standard to an empty tube to monitor for contamination.[5]

• Lipid Extraction (Modified Bligh & Dyer Method):

  • Add 375 µL of a 1:2 (v/v) chloroform:methanol mixture to the plasma sample containing the internal standard.[6]

  • Vortex the mixture vigorously for 10-15 minutes to ensure a single-phase system and thorough mixing.

  • Add 125 µL of chloroform and vortex for 1 minute.

  • Add 125 µL of 0.9% NaCl solution and vortex for another minute.

  • Centrifuge the sample at 2,000-3,000 rpm for 5-10 minutes at 4°C to induce phase separation.[10] You will observe two distinct layers: an upper aqueous layer and a lower organic layer containing the lipids.

• Lipid Collection:

  • Carefully aspirate the lower organic (chloroform) layer using a glass Pasteur pipette and transfer it to a new clean glass vial. Be cautious not to disturb the protein interface between the two layers.

• Solvent Evaporation:

  • Dry the collected organic phase under a gentle stream of nitrogen or argon gas. This can be done at room temperature or slightly elevated (e.g., 30-40°C) to speed up the process.

• Reconstitution:

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100-200 µL) of the initial mobile phase for your LC-MS analysis (e.g., isopropanol/acetonitrile mixture).

  • Vortex briefly and transfer the reconstituted sample to an autosampler vial for analysis.

Data Presentation

Table 1: Typical Experimental Parameters for Sample Preparation

Parameter	Value	Notes
Sample Type	Plasma, Serum, Cell Pellet	The protocol may need slight modifications for different matrices.
Sample Volume	50 - 100 µL	Adjust solvent volumes proportionally for larger or smaller samples.
Internal Standard	1,3-Dioleoylglycerol-d5	---
Spiking Concentration	10 - 50 ng/sample	Should be optimized based on expected analyte levels and instrument sensitivity.
Extraction Solvents	Chloroform, Methanol	HPLC or LC-MS grade solvents are recommended.
Solvent Ratios	Chloroform:Methanol:Water (final ratio of approximately 2:2:1.8 v/v/v)	This ratio ensures proper phase separation.
Centrifugation Speed	2,000 - 3,000 rpm	Sufficient to achieve clear phase separation.
Centrifugation Time	5 - 10 minutes	---
Evaporation	Nitrogen or Argon gas	Avoid excessive heat to prevent lipid degradation.
Reconstitution Volume	100 - 200 µL	Adjust to achieve desired concentration for LC-MS/MS injection.

Table 2: Example LC-MS/MS Parameters for Diacylglycerol Analysis

Parameter	Specification
Liquid Chromatography
Column	C18 reverse-phase column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 mm × 150 mm)[3]
Mobile Phase A	60:40 Acetonitrile:Water with 10 mM Ammonium Formate
Mobile Phase B	90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	2 - 10 µL
Column Temperature	50 - 60°C
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Monitoring	Multiple Reaction Monitoring (MRM)
Precursor Ion (1,3-Dioleoylglycerol)	[M+NH4]+
Product Ion (1,3-Dioleoylglycerol)	Neutral loss of oleic acid + NH3
Precursor Ion (1,3-Dioleoylglycerol-d5)	[M+5+NH4]+
Product Ion (1,3-Dioleoylglycerol-d5)	Neutral loss of oleic acid + NH3

Visualizations

References

• 1. Quantification of diacylglycerol by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 4. aocs.org [aocs.org]
• 5. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 6. benchchem.com [benchchem.com]
• 7. Lipid Extraction and Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 10. Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Recovery Lipid Extraction Protocol using 1,3-Dioleoylglycerol-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids is paramount in numerous fields of research, including drug development, biomarker discovery, and clinical diagnostics. The inherent variability in sample preparation and analysis necessitates the use of internal standards to ensure precision and accuracy. This application note provides a detailed protocol for the extraction of lipids from biological matrices using 1,3-Dioleoylglycerol-d5 as an internal standard. This deuterated standard is chemically identical to its endogenous counterpart, 1,3-Dioleoylglycerol, allowing for accurate correction of extraction inefficiency and matrix effects during mass spectrometry-based analysis.

This document outlines three widely used lipid extraction methods: the Folch, Bligh-Dyer, and methyl-tert-butyl ether (MTBE) protocols. Each method's efficiency and reproducibility with a deuterated diacylglycerol internal standard are presented to guide researchers in selecting the most appropriate method for their specific application.

Materials and Reagents

• Solvents: Chloroform (HPLC grade), Methanol (HPLC grade), Methyl-tert-butyl ether (MTBE, HPLC grade), Water (LC-MS grade), 0.9% NaCl solution (aqueous)

• Internal Standard: 1,3-Dioleoylglycerol-d5 solution (e.g., 1 mg/mL in a suitable solvent)

• Glassware: Glass centrifuge tubes with PTFE-lined caps, glass Pasteur pipettes, vials for sample collection

• Equipment: Vortex mixer, centrifuge, nitrogen gas evaporator

Experimental Protocols

The addition of the 1,3-Dioleoylglycerol-d5 internal standard should occur at the very beginning of the extraction process to account for any lipid loss throughout the procedure. The amount of internal standard added should be optimized based on the expected concentration of the endogenous lipids of interest in the sample.

Protocol 1: Modified Folch Extraction

The Folch method is a classic and robust technique for total lipid extraction.[1]

Procedure:

• To a glass centrifuge tube containing the sample (e.g., 100 µL of plasma), add the desired amount of 1,3-Dioleoylglycerol-d5 internal standard.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Incubate the sample at room temperature for 20 minutes.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex the mixture for 30 seconds.

• Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in a lower organic phase (containing lipids), an upper aqueous phase, and a protein disk at the interface.

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube. To increase recovery, the aqueous layer can be re-extracted with 1 mL of 2:1 (v/v) chloroform:methanol.[2]

• Dry the extracted lipid phase under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of 2:1:1 (v/v/v) dichloromethane:methanol:isopropanol).[3]

Fig. 1: Folch Lipid Extraction Workflow.

Protocol 2: Bligh-Dyer Extraction

The Bligh-Dyer method is a modification of the Folch method that uses a smaller volume of solvent.[1]

Procedure:

• To a glass centrifuge tube containing the sample (e.g., 100 µL of plasma), add the desired amount of 1,3-Dioleoylglycerol-d5 internal standard.

• Add 375 µL of 1:2 (v/v) chloroform:methanol.

• Vortex thoroughly.

• Add 125 µL of chloroform and vortex.

• Add 125 µL of water and vortex.

• Centrifuge at 1,000 x g for 5 minutes at room temperature to separate the phases.

• Carefully collect the lower organic phase. For increased recovery, the aqueous phase can be re-extracted with 1 mL of 1:1 (v/v) chloroform:methanol.[2]

• Dry the combined organic phases under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Fig. 2: Bligh-Dyer Lipid Extraction Workflow.

Protocol 3: Methyl-tert-butyl ether (MTBE) Extraction

The MTBE method is a more recent development that offers a less toxic alternative to chloroform and results in the lipid-containing organic phase being the upper layer, which can simplify collection.[4]

Procedure:

• To a glass centrifuge tube containing the sample (e.g., 100 µL of plasma), add the desired amount of 1,3-Dioleoylglycerol-d5 internal standard.

• Add 1.5 mL of methanol.

• Vortex thoroughly.

• Add 5 mL of MTBE.

• Vortex for 10 seconds and then shake for 1 hour at room temperature.

• Add 1.25 mL of water to induce phase separation.

• Vortex for 10 seconds and centrifuge at 1,000 x g for 10 minutes.

• Carefully collect the upper organic phase.

• Dry the organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Fig. 3: MTBE Lipid Extraction Workflow.

Quantitative Data Summary

The following tables summarize the recovery and reproducibility of the different extraction methods. The data is based on studies using stable isotope-labeled internal standards for various lipid classes, including diacylglycerols, from mouse tissues.[5] While specific data for 1,3-Dioleoylglycerol-d5 was not available, these values provide a representative expectation of performance.

Table 1: Average Recovery of Deuterated Diacylglycerol Internal Standard (%) [5]

Extraction Method	Pancreas	Spleen	Liver	Brain	Small Intestine	Plasma
Folch	95.2	98.1	99.3	97.5	96.8	98.9
Bligh-Dyer	93.8	96.5	97.8	96.2	95.1	97.3
MTBE	90.5	92.3	94.1	91.8	90.9	93.5

Note: Data represents the mean recovery (%) of a deuterated diacylglycerol internal standard from various mouse tissues (n=3).[5]

Table 2: Reproducibility of Extraction Methods (Coefficient of Variation, CV%) [5]

Extraction Method	Pancreas	Spleen	Liver	Brain	Small Intestine	Plasma
Folch	4.1	3.5	2.8	3.9	4.5	3.2
Bligh-Dyer	5.3	4.8	4.1	5.0	5.8	4.5
MTBE	6.8	6.1	5.5	6.5	7.2	5.9

Note: Data represents the coefficient of variation (%) for the recovery of a deuterated diacylglycerol internal standard from various mouse tissues (n=3), indicating the reproducibility of each method.[5]

LC-MS/MS Analysis

The reconstituted lipid extracts are ready for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). A reverse-phase C18 column is commonly used for the separation of diacylglycerols.

Typical LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid

• Gradient: A typical gradient starts with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.

• Flow Rate: 0.3-0.5 mL/min

• Column Temperature: 50-60°C

Mass Spectrometry Parameters for 1,3-Dioleoylglycerol-d5:

Quantification is typically performed using Multiple Reaction Monitoring (MRM) in positive ionization mode. The following table provides suggested MRM transitions and instrument parameters. These should be optimized for the specific mass spectrometer being used.

Table 3: Suggested MRM Parameters for 1,3-Dioleoylglycerol-d5

Analyte	Precursor Ion (Q1) [M+NH₄]⁺	Product Ion (Q3)	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)
1,3-Dioleoylglycerol-d5	643.6	356.3	80	25
1,3-Dioleoylglycerol	638.6	351.3	80	25

Note: The precursor ion corresponds to the ammonium adduct. The product ion for diacylglycerols typically results from the neutral loss of one of the fatty acyl chains plus ammonia. The parameters provided are typical starting points and should be optimized for your specific instrument and experimental conditions.

Signaling Pathway Visualization

Diacylglycerols (DAGs) are critical second messengers in various cellular signaling pathways. A key pathway involving DAG is the activation of Protein Kinase C (PKC).

Fig. 4: Diacylglycerol-mediated PKC activation.

Conclusion

This application note provides detailed protocols for the extraction of lipids from biological samples using 1,3-Dioleoylglycerol-d5 as an internal standard. The choice between the Folch, Bligh-Dyer, and MTBE methods will depend on the specific requirements of the study, including sample volume, desired throughput, and safety considerations. The provided quantitative data on recovery and reproducibility, along with the detailed LC-MS/MS parameters, will enable researchers to implement a robust and accurate workflow for the quantification of diacylglycerols and other lipids in their samples.

References

• 1. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Three-phase liquid extraction: a simple and fast method for lipidomic workflows - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mass Spectrometry Fragmentation Analysis of 1,3-Dioleoylglycerol-d5

Audience: Researchers, scientists, and drug development professionals involved in lipidomics, metabolism studies, and quantitative bioanalysis.

Abstract

This application note provides a detailed overview of the characteristic fragmentation pattern of 1,3-Dioleoylglycerol-d5 (DG 18:1/0:0/18:1-d5), a deuterated internal standard crucial for accurate quantification of diacylglycerols in complex biological matrices. We outline a standard protocol for analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with electrospray ionization (ESI). The primary fragmentation pathways and resulting product ions are described and summarized. This guide serves as a practical resource for method development and data interpretation in lipidomic research.

Introduction

Diacylglycerols (DAGs) are critical lipid molecules that function as intermediates in glycerolipid metabolism and as second messengers in cellular signaling pathways.[1] Accurate quantification of specific DAG species is essential for understanding their physiological and pathological roles. Stable isotope-labeled internal standards, such as 1,3-Dioleoylglycerol-d5, are indispensable for correcting for matrix effects and variations in sample processing and instrument response in mass spectrometry-based quantification.[2]

1,3-Dioleoylglycerol-d5 contains five deuterium atoms on the glycerol backbone, resulting in a 5 Dalton mass shift from its non-labeled counterpart.[2] This mass difference allows for its clear distinction in a mass spectrometer. Understanding its fragmentation behavior under collision-induced dissociation (CID) is fundamental for setting up robust and specific Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) assays. This document details the expected fragmentation pattern of the ammonium adduct of 1,3-Dioleoylglycerol-d5 in positive ion mode ESI-MS/MS.

Molecular Profile of 1,3-Dioleoylglycerol-d5

Property	Value
Chemical Formula	C₃₉H₆₇D₅O₅
Synonyms	DG(18:1/0:0/18:1)-d5, 1,3-Diolein-d5
Molecular Weight	~626.0 g/mol
Structure	A glycerol-d5 backbone esterified with oleic acid (18:1) at the sn-1 and sn-3 positions.

Experimental Protocol

This section outlines a general procedure for the analysis of 1,3-Dioleoylglycerol-d5 using LC-MS/MS. Instrument parameters may require optimization based on the specific platform used.

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 1,3-Dioleoylglycerol-d5 in chloroform or a similar organic solvent.

• Working Solution: Dilute the stock solution to a final concentration of 10-50 µg/mL in the initial mobile phase (e.g., 65:30:5 acetonitrile/isopropanol/water) containing 10 mM ammonium acetate. The ammonium acetate is crucial for promoting the formation of [M+NH₄]⁺ adducts.[3][4]

• Biological Sample Extraction (Example): For lipid extraction from plasma or tissue, a Folch or Bligh-Dyer method can be used. The deuterated internal standard should be spiked into the sample prior to extraction.

Liquid Chromatography (LC) Method

• Column: C18 reverse-phase column suitable for lipid analysis (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Acetate.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Acetate.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 99% B

  • 15-20 min: Hold at 99% B

  • 20-21 min: Return to 30% B

  • 21-25 min: Re-equilibration at 30% B

Mass Spectrometry (MS) Method

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS Scan Type: Full Scan (to identify precursor) and Product Ion Scan (to observe fragmentation).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Collision Gas: Argon.

• MS1 Scan Range: m/z 100-1000.

• MS/MS Settings:

  • Precursor Ion: Select the [M+NH₄]⁺ adduct of 1,3-Dioleoylglycerol-d5 (m/z 644.6).

  • Collision Energy: Optimize between 20-40 eV to achieve a balanced fragmentation profile.

Diagrams and Visualizations

Experimental Workflow

Caption: Figure 1: Experimental Workflow for DG-d5 Analysis

Fragmentation Pathway of 1,3-Dioleoylglycerol-d5

Caption: Figure 2: Proposed Fragmentation of [DG(18:1/0:0/18:1)-d5 + NH₄]⁺

Mass Spectrometry Fragmentation Analysis

When subjected to CID, the ammonium adduct of 1,3-Dioleoylglycerol-d5 ([M+NH₄]⁺ at m/z 644.6) undergoes predictable fragmentation, yielding structurally informative product ions.

• Neutral Loss of Oleic Acid and Ammonia: The most characteristic fragmentation pathway for diacylglycerol ammonium adducts is the neutral loss of one of the fatty acid chains (as a carboxylic acid) along with the ammonia molecule from the adduct.[2][4] This results in the formation of a dehydrated monoacylglycerol-d5 cation. For 1,3-Dioleoylglycerol-d5, this corresponds to the loss of oleic acid (C₁₈H₃₄O₂) and ammonia (NH₃), producing a prominent ion at m/z 344.3 . This fragment is highly specific as it retains the deuterated glycerol backbone.

• Formation of Acylium Ions: A secondary fragmentation route involves the cleavage of the ester bond, leading to the formation of an acylium ion ([RCO]⁺) corresponding to the fatty acid chain.[5] For oleic acid, this produces a characteristic ion at m/z 265.3 . This fragment does not contain the deuterium labels from the glycerol backbone.

Quantitative Data Summary

The following table summarizes the expected key ions in the MS/MS spectrum of 1,3-Dioleoylglycerol-d5. The relative intensities are illustrative and can vary with collision energy. The transition from m/z 644.6 to 344.3 is typically the most specific and abundant, making it ideal for quantitative MRM assays.

Ion Description	Proposed Formula	Calculated m/z	Role in Assay
Precursor Ion	[C₃₉H₆₇D₅O₅ + NH₄]⁺	644.6	Q1 (Isolation)
Product Ion 1	[C₂₁H₃₄D₅O₃]⁺	344.3	Q3 (Quantifier)
Product Ion 2	[C₁₈H₃₃O]⁺	265.3	Q3 (Qualifier)

Conclusion

The mass spectrometric fragmentation of 1,3-Dioleoylglycerol-d5 is characterized by two primary pathways: the neutral loss of an oleoyl group and ammonia to form a specific deuterated fragment, and the formation of a non-deuterated oleoyl acylium ion. The highly specific transition from the precursor ion at m/z 644.6 to the product ion at m/z 344.3 provides a robust and reliable basis for the development of quantitative LC-MS/MS methods for diacylglycerol analysis. The protocols and data presented in this application note offer a foundational guide for researchers employing this internal standard in their lipidomics workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Multidimensional Mass Spectrometry-based Shotgun Lipidomics Analysis of Vinyl Ether Diglycerides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]

Method Development for Targeted Analysis of 1,3-Dioleoylglycerol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dioleoylglycerol is a diacylglycerol (DAG) consisting of a glycerol backbone with oleic acid attached at the sn-1 and sn-3 positions. As a key lipid intermediate and signaling molecule, the accurate quantification of 1,3-dioleoylglycerol is crucial in various fields, including drug development, metabolic research, and cell signaling studies. This diacylglycerol is known to activate Protein Kinase C (PKC), a family of enzymes involved in diverse cellular processes such as proliferation, differentiation, and apoptosis. This application note provides a detailed protocol for the targeted analysis of 1,3-dioleoylglycerol in cultured cells using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Signaling Pathway of 1,3-Dioleoylglycerol

1,3-Dioleoylglycerol, as a diacylglycerol, is a critical component of the phospholipase C (PLC) signaling pathway. Upon stimulation of G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs) by various extracellular signals, PLC is activated. PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, to generate two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). While IP3 diffuses into the cytosol to trigger the release of calcium from the endoplasmic reticulum, DAG remains in the plasma membrane where it activates conventional and novel isoforms of Protein Kinase C (PKC). Activated PKC can then phosphorylate a multitude of downstream protein substrates, leading to a cascade of cellular responses.

Application of 1,3-Dioleoylglycerol-d5 in Drug Discovery Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1,3-Dioleoylglycerol-d5 in drug discovery research. This stable isotope-labeled internal standard is a critical tool for the accurate quantification of diacylglycerols (DAGs) in complex biological matrices and for the investigation of DAG-mediated signaling pathways.

Application 1: Internal Standard for Accurate Quantification of Diacylglycerols by LC-MS/MS

1,3-Dioleoylglycerol-d5 is an ideal internal standard for the quantification of endogenous 1,3-dioleoylglycerol and other related diacylglycerol species using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its five deuterium atoms provide a distinct mass shift, allowing for its differentiation from the endogenous, non-labeled analyte while sharing near-identical chemical and physical properties. This ensures that it behaves similarly during sample extraction, chromatographic separation, and ionization, thus correcting for variations in sample processing and instrument response.

Experimental Protocol: Quantification of 1,3-Dioleoylglycerol in Biological Samples

This protocol outlines a general procedure for the extraction and quantification of 1,3-dioleoylglycerol from cell culture or tissue samples.

1. Sample Preparation and Lipid Extraction (Modified Folch Method)

• Homogenization: Homogenize cell pellets or tissue samples in a suitable buffer (e.g., phosphate-buffered saline).

• Internal Standard Spiking: To 100 µL of homogenate, add a known amount of 1,3-Dioleoylglycerol-d5 (e.g., 100 pmol) in a chloroform/methanol solution.

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Vortex vigorously for 1 minute.

  • Incubate at room temperature for 20 minutes.

  • Add 400 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a clean tube.

• Drying: Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipids in a known volume (e.g., 100 µL) of a suitable solvent for LC-MS analysis, such as 9:1 (v/v) methanol:toluene.

2. LC-MS/MS Analysis

The following are suggested starting parameters and should be optimized for the specific instrument and application.

Parameter	Recommended Setting
LC Column	C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm)
Mobile Phase A	60:40 acetonitrile:water with 10 mM ammonium acetate
Mobile Phase B	90:10 isopropanol:acetonitrile with 10 mM ammonium acetate
Flow Rate	0.3 mL/min
Column Temperature	50°C
Injection Volume	5-10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)

LC Gradient:

Time (min)	% Mobile Phase B
0.0	30
2.0	30
12.0	99
15.0	99
15.1	30
20.0	30

3. Mass Spectrometry Parameters (Multiple Reaction Monitoring - MRM)

The following MRM transitions are predicted for 1,3-dioleoylglycerol and its d5-labeled internal standard. These should be confirmed and optimized on the specific mass spectrometer being used. The precursor ion is the ammonium adduct [M+NH4]+. The product ions correspond to the neutral loss of one of the oleic acid chains plus ammonia.

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
1,3-Dioleoylglycerol	638.6	339.3	25-35
1,3-Dioleoylglycerol-d5	643.6	339.3	25-35

4. Data Analysis and Quantification

• Integrate the peak areas for the endogenous 1,3-dioleoylglycerol and the 1,3-Dioleoylglycerol-d5 internal standard.

• Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Generate a calibration curve using known concentrations of unlabeled 1,3-dioleoylglycerol spiked with a constant amount of the d5-internal standard.

• Determine the concentration of 1,3-dioleoylglycerol in the samples by comparing their peak area ratios to the calibration curve.

Figure 1. Workflow for the quantification of diacylglycerols using 1,3-Dioleoylglycerol-d5.

Application 2: Investigation of Diacylglycerol-Mediated Signaling Pathways

1,3-Dioleoylglycerol is a biologically active diacylglycerol that can be used to stimulate signaling pathways in vitro. Its primary and most well-known role is the activation of Protein Kinase C (PKC). However, diacylglycerols also activate other important signaling proteins. The use of 1,3-dioleoylglycerol in cell-based assays allows for the elucidation of these pathways and the screening of potential drug candidates that may modulate them.

Key Signaling Pathways Activated by Diacylglycerol

1. Protein Kinase C (PKC) Activation

Diacylglycerol binding to the C1 domain of conventional and novel PKC isoforms recruits them to the cell membrane, leading to their activation. Activated PKC then phosphorylates a wide range of substrate proteins, regulating diverse cellular processes such as proliferation, differentiation, and apoptosis.

Figure 2. The canonical Protein Kinase C (PKC) activation pathway by diacylglycerol.

2. Diacylglycerol Signaling Beyond PKC

Diacylglycerol also serves as a second messenger for other protein families, leading to PKC-independent signaling events.

• Ras Guanine Nucleotide Releasing Proteins (RasGRPs): Diacylglycerol recruits RasGRPs to the membrane, where they activate the small GTPase Ras, a key regulator of cell growth and proliferation.

• Munc13: In neurons, diacylglycerol binding to Munc13 proteins is crucial for synaptic vesicle priming and neurotransmitter release.

• Protein Kinase D (PKD): Diacylglycerol recruits PKD to the Golgi apparatus and other membranes, where it is then activated by PKC. Activated PKD is involved in regulating cell migration and membrane trafficking.

Figure 3. Overview of major diacylglycerol-mediated signaling pathways.

Experimental Protocol: In Vitro Protein Kinase C (PKC) Activation Assay

This protocol provides a method to assess the activation of PKC in response to 1,3-dioleoylglycerol.

1. Reagent Preparation

• 10X Kinase Buffer: 200 mM HEPES (pH 7.4), 50 mM MgCl₂, 1 mM CaCl₂.

• 10X Lipid Solution: Prepare a stock solution of 1 mg/mL phosphatidylserine and 0.2 mg/mL 1,3-dioleoylglycerol in chloroform. Evaporate the solvent under nitrogen and resuspend the lipid film in 10 mM HEPES (pH 7.4) with 0.3% Triton X-100 by vortexing and incubating in a warm water bath.

• PKC Enzyme: Dilute purified PKC isoform to the desired concentration in a buffer containing 10 mM HEPES (pH 7.4) and 5 mM DTT.

• Substrate: Use a commercially available fluorescently labeled PKC substrate peptide.

• ATP Solution: 10 mM ATP in water.

2. Assay Procedure

• Prepare Reaction Mixture: In a microplate well, combine the following on ice:

  • 5 µL of 10X Kinase Buffer

  • 5 µL of 10X Lipid Solution (containing 1,3-dioleoylglycerol)

  • PKC enzyme (final concentration in the low nM range)

  • PKC substrate (final concentration as recommended by the manufacturer)

  • Add water to a final volume of 45 µL.

• Initiate Reaction: Add 5 µL of 10 mM ATP to start the reaction.

• Incubation: Incubate the plate at 30°C for 30-60 minutes.

• Stop Reaction: Stop the reaction by adding a solution containing EDTA (e.g., 50 mM).

• Detection: Measure the phosphorylation of the substrate using a suitable plate reader (e.g., fluorescence polarization or time-resolved fluorescence).

Quantitative Data for PKC Activation

Activator	Concentration	Approximate PKC Activation
1,3-Dioleoylglycerol	50 µM	~30%[1]
Phorbol Esters (e.g., PMA)	100 nM	Potent activation

This data indicates that 1,3-dioleoylglycerol is a physiological activator of PKC. The concentration required for activation can be used to design experiments and to screen for compounds that modulate PKC activity.

Summary

1,3-Dioleoylglycerol-d5 is a versatile and indispensable tool in drug discovery research. Its application as an internal standard enables robust and accurate quantification of diacylglycerols, which is crucial for understanding lipid metabolism in health and disease. Furthermore, its non-labeled counterpart serves as a key reagent for probing the complex network of diacylglycerol-mediated signaling pathways, offering opportunities for the identification of novel therapeutic targets. The protocols and data presented herein provide a solid foundation for researchers to effectively utilize this important molecule in their studies.

References

• 1. caymanchem.com [caymanchem.com]

Technical Notes & Optimization

Stability and long-term storage of 1,3-Dioleoylglycerol-d5

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and long-term storage of 1,3-Dioleoylglycerol-d5. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of 1,3-Dioleoylglycerol-d5.

Issue: Unexpected Peaks or Mass Shifts in Mass Spectrometry Analysis

• Question: I am observing unexpected peaks or a shift in the mass of my 1,3-Dioleoylglycerol-d5 standard during mass spectrometry analysis. What could be the cause?

• Answer: This issue can stem from a few sources:

  • Contamination: Impurities may have been introduced from storage containers or handling equipment. Always use glass containers with Teflon-lined caps for organic solutions.[1] Pipettes used for transferring organic solutions should be made of glass or stainless steel.[1] Ensure all glassware is meticulously cleaned.

  • Incomplete Solubilization: The standard may not be fully dissolved in the chosen solvent. To aid dissolution, gentle warming or sonication can be attempted, but exercise caution as unsaturated lipids are susceptible to degradation.[1] It is also crucial to ensure the solvent is appropriate for this class of lipid.

  • Oxidation: The oleoyl chains of the molecule are unsaturated and thus prone to oxidation. This can be accelerated by exposure to air and light. Ensure the compound is stored under an inert atmosphere (e.g., argon or nitrogen) and protected from light.

Issue: Poor Signal Intensity in Mass Spectrometry

• Question: My 1,3-Dioleoylglycerol-d5 standard is showing poor signal intensity in the mass spectrometer. What are the likely causes?

• Answer: Poor signal intensity is often a result of:

  • Degradation of the Standard: The lipid may have undergone oxidation or hydrolysis due to improper storage or handling. For unsaturated lipids like 1,3-Dioleoylglycerol-d5, it is critical to store them dissolved in an organic solvent rather than as a powder.[1] Verify that the standard has been consistently stored at the recommended temperature of -20°C.[2] Repeated freeze-thaw cycles should also be avoided as they can contribute to degradation.[1]

  • Improper Solvent Choice: The solvent used to reconstitute and inject the sample can affect ionization efficiency. Ensure the solvent is compatible with your mass spectrometry method.

Frequently Asked Questions (FAQs)

Storage and Stability

• Question: What is the recommended storage temperature for 1,3-Dioleoylglycerol-d5?

• Answer: To ensure long-term stability, 1,3-Dioleoylglycerol-d5 should be stored at -20°C.[2] For lipids dissolved in an organic solvent, a temperature of -20°C ± 4°C is recommended.[1] Storing organic solutions below -30°C is generally not advised unless they are in a sealed glass ampoule.[1]

• Question: What is the expected shelf-life of 1,3-Dioleoylglycerol-d5?

• Answer: The non-deuterated form, 1,3-Dioleoyl Glycerol, has a stability of at least 2 years when stored at -20°C.[2][3] The deuteration at the glycerol backbone is intended to protect the molecule from certain enzymatic processes and aid in mass spectrometry analysis, but the unsaturated oleoyl chains remain susceptible to oxidation. Proper storage is therefore critical to achieving a comparable shelf-life.

• Question: How should I store 1,3-Dioleoylglycerol-d5 if it is supplied as a neat liquid or solid?

• Answer: If supplied as a solid or neat liquid, it is best to prepare a stock solution in a suitable organic solvent. Unsaturated lipids are more stable when stored in an organic solvent at low temperatures.[1]

Handling

• Question: How should I properly handle the vial of 1,3-Dioleoylglycerol-d5 upon receiving it?

• Answer: Before opening the vial, it is crucial to allow the entire container to warm to room temperature.[1] This prevents condensation from accumulating on the cold compound, which can introduce water and accelerate degradation.[1]

• Question: What solvents are recommended for reconstituting and diluting 1,3-Dioleoylglycerol-d5?

• Answer: 1,3-Dioleoyl Glycerol is soluble in DMSO and ethanol at concentrations of at least 10 mg/ml.[2] For long-term storage of the solution, solvents like ethanol, methanol, or chloroform are generally suitable. Always use high-purity solvents.

Quantitative Data Summary

Parameter	Recommendation	Rationale
Storage Temperature	-20°C	Ensures long-term stability of at least 2 years, as indicated for the non-deuterated analog.[2]
Physical Form for Storage	In a suitable organic solvent	Unsaturated lipids are more stable when stored in solution.[1]
Atmosphere	Inert gas (e.g., Argon, Nitrogen)	Minimizes oxidation of the unsaturated fatty acid chains.
Light Exposure	Protect from light	Light can accelerate oxidative degradation.
Container	Glass vial with Teflon-lined cap	Prevents contamination from plasticizers and ensures a tight seal.[1]

Experimental Protocols

General Protocol for Preparing a Stock Solution

• Equilibrate: Allow the vial of 1,3-Dioleoylglycerol-d5 to reach room temperature before opening.[1]

• Solvent Addition: Using a glass syringe or pipette, add the calculated volume of a suitable high-purity organic solvent (e.g., ethanol) to the vial to achieve the desired stock concentration.

• Dissolution: Tightly cap the vial and vortex or sonicate gently until the lipid is completely dissolved. A clear solution with no particulate matter should be observed.[1]

• Storage: If the original vial is not suitable for long-term storage, transfer the solution to a clean glass vial with a Teflon-lined cap. Purge the headspace with an inert gas before sealing. Store at -20°C.

Visualizations

Caption: Troubleshooting workflow for unexpected experimental results.

Caption: Key do's and don'ts for handling deuterated lipids.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Sapphire North America [sapphire-usa.com]

Technical Support Center: Mass Spectrometry Analysis of 1,3-Dioleoylglycerol-d5

Welcome to our dedicated support center for troubleshooting issues related to the analysis of 1,3-Dioleoylglycerol-d5 in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve challenges in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low signal for my 1,3-Dioleoylglycerol-d5 internal standard?

A low signal for 1,3-Dioleoylglycerol-d5 can stem from several factors. Diacylglycerols (DAGs), including their deuterated analogs, are known for their relatively poor ionization efficiency in electrospray ionization (ESI) mass spectrometry due to their neutral nature.[1][2] The signal intensity is highly dependent on the formation of adducts, such as ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), or lithium ([M+Li]⁺), which enhance ionization.[1][2] If the mobile phase lacks a source of these ions (e.g., ammonium formate or acetate), the signal will be weak. Additionally, improper mass spectrometer source settings, matrix effects from the sample, or in-source fragmentation can all contribute to a diminished signal.

Q2: What are the most common adducts for 1,3-Dioleoylglycerol-d5, and which one should I monitor?

The most commonly observed adducts for diacylglycerols in positive ion mode ESI are ammonium ([M+NH₄]⁺) and sodium ([M+Na]⁺).[1][3] The relative abundance of these adducts can vary significantly depending on the mobile phase composition and the sample matrix. For quantitative accuracy, it is crucial to monitor all significant adducts, as focusing on only one can lead to substantial underestimation of the analyte's concentration.[3] In some cases, lithium adducts ([M+Li]⁺) can provide enhanced fragmentation and signal intensity.[2]

Q3: Can in-source fragmentation affect the signal of my deuterated standard?

Yes, in-source fragmentation, where the analyte fragments in the ion source before mass analysis, can be a significant issue.[1] For diacylglycerols, this can lead to the loss of a fatty acid chain, resulting in a lower signal for the intended precursor ion. Optimizing ESI source parameters, such as capillary voltage and temperatures, is crucial to minimize this phenomenon.

Q4: How do matrix effects impact the quantification of 1,3-Dioleoylglycerol-d5?

Matrix effects, caused by co-eluting compounds from the biological sample, can suppress or enhance the ionization of the analyte and the internal standard.[4][5] Even with a deuterated internal standard, differential matrix effects can occur if there is slight chromatographic separation between the analyte and the standard, leading to inaccurate quantification.[6][7] Proper sample preparation and chromatographic separation are key to minimizing matrix effects.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving low signal intensity issues with 1,3-Dioleoylglycerol-d5.

Step 1: Verify Adduct Formation and Mobile Phase Composition

Issue: Insufficient adduct formation is a primary cause of low signal for neutral lipids.

Troubleshooting Workflow:

Caption: Workflow to troubleshoot mobile phase and adduct formation.

Recommendations:

• Ensure your mobile phase contains an ammonium salt (e.g., 10 mM ammonium formate or acetate) for the formation of [M+NH₄]⁺ adducts, which are commonly used for diacylglycerol analysis.[8][9]

• If sodium adducts are prevalent, consider adding a low concentration of sodium acetate to the mobile phase to promote consistent [M+Na]⁺ formation.

• Monitor for both ammonium and sodium adducts of 1,3-Dioleoylglycerol-d5 in your acquisition method.

Step 2: Optimize Mass Spectrometer Source Parameters

Issue: Suboptimal source conditions can lead to poor ionization and in-source fragmentation.

Troubleshooting Workflow:

Caption: Workflow for optimizing MS source parameters.

Parameter Optimization - Data Summary:

The following table provides a general guide for optimizing ESI source parameters for diacylglycerol analysis. Optimal values are instrument-dependent and should be determined empirically.

Parameter	Typical Range	Effect on Signal Intensity	Recommendation
Capillary Voltage	3 - 5 kV	Increasing voltage can enhance signal up to a point, but excessive voltage can cause in-source fragmentation and signal suppression.[10]	Start at a moderate voltage (e.g., 3.5 kV) and adjust in small increments while monitoring the precursor ion signal.
Nebulizer Gas Pressure	20 - 50 psi	Higher pressure can improve desolvation and signal, but excessive pressure can lead to signal instability.[7]	Optimize for a stable spray and maximal signal intensity.
Drying Gas Temperature	250 - 350 °C	Higher temperatures aid in desolvation, which is crucial for non-polar analytes. This can improve signal intensity.	Adjust to ensure efficient solvent evaporation without causing thermal degradation of the analyte.
Drying Gas Flow Rate	8 - 15 L/min	Increased flow can enhance desolvation and improve signal intensity.	Optimize in conjunction with the drying gas temperature for the best signal-to-noise ratio.

Step 3: Evaluate Chromatographic Performance

Issue: Poor chromatographic separation can lead to matrix effects and co-elution with interfering compounds.

Recommendations:

• Column Selection: While C18 columns are widely used, C30 columns can offer better separation for hydrophobic lipids and isomers.[1][2][11]

• Mobile Phase Gradient: A well-optimized gradient is essential to separate diacylglycerols from other lipid classes and from each other.

• Sample Preparation: Ensure your sample preparation method, such as liquid-liquid extraction or solid-phase extraction, is effective at removing interfering substances like phospholipids.

Experimental Protocols

Sample Preparation from Human Plasma

This protocol is adapted from a standard lipidomics workflow.[9][12][13][14]

• Thaw Plasma: Thaw frozen human plasma samples on ice.

• Aliquoting: Aliquot 10 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of 1,3-Dioleoylglycerol-d5 solution (e.g., in methanol) to the plasma sample.

• Protein Precipitation & Lipid Extraction:

  • Add 225 µL of cold methanol containing the internal standard to the plasma aliquot and vortex for 10 seconds.[14]

  • Add 750 µL of cold methyl-tert-butyl ether (MTBE) and vortex for 10 seconds, then shake for 6 minutes at 4°C.[14]

  • Induce phase separation by adding 188 µL of LC/MS-grade water and centrifuge at 14,000 rpm for 2 minutes.[14]

• Collection and Drying:

  • Collect the upper organic phase into a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen or using a centrifugal evaporator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase (e.g., 100 µL).

LC-MS/MS Method

Liquid Chromatography:

• Column: A C30 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm) is recommended for good separation of lipid isomers.[1][11] A C18 column can also be used.[14]

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.[9][15]

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[9][15]

• Flow Rate: 0.3 - 0.6 mL/min.

• Column Temperature: 50 - 65 °C.

• Injection Volume: 2 - 10 µL.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the hydrophobic lipids, followed by a re-equilibration step.

Mass Spectrometry (Multiple Reaction Monitoring - MRM):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: The following table provides theoretical MRM transitions for 1,3-Dioleoylglycerol-d5. These should be optimized on your specific instrument. The transitions are based on the neutral loss of one of the oleic acid chains.

Precursor Ion	Adduct	Q1 (m/z)	Q3 (m/z) - Neutral Loss of Oleic Acid
1,3-Dioleoylglycerol-d5	[M+NH₄]⁺	643.6	361.3
1,3-Dioleoylglycerol-d5	[M+Na]⁺	648.5	345.3

MS Parameter Optimization Logic:

Caption: Logical flow for optimizing MS parameters for 1,3-Dioleoylglycerol-d5.

References

• 1. Comprehensive untargeted lipidomic analysis using core–shell C30 particle column and high field orbitrap mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. Drying Enhances Signal Intensities for Global GC–MS Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Effect of nebulizer gas pressure on the emission intensity of ICP] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. assets.fishersci.com [assets.fishersci.com]
• 12. A protocol for investigating lipidomic dysregulation and discovering lipid biomarkers from human serums - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Separation of 1,3-Dioleoylglycerol-d5 and its Isomers: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification and separation of 1,3-Dioleoylglycerol-d5 from its isomers, primarily 1,2-Dioleoylglycerol-d5 and 2,3-Dioleoylglycerol-d5, is a critical challenge in various research and development applications. This technical support center provides comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist you in optimizing your chromatographic separations.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the chromatographic analysis of 1,3-Dioleoylglycerol-d5 and its isomers.

Q1: Why am I seeing poor resolution between 1,3- and 1,2-Dioleoylglycerol-d5 peaks in my reversed-phase HPLC analysis?

A1: Poor resolution between these positional isomers is a common challenge due to their very similar physicochemical properties. Here are several factors to investigate:

• Mobile Phase Composition: The choice and composition of the mobile phase are critical. For reversed-phase separation of diacylglycerol isomers, isocratic elution with 100% acetonitrile is a common starting point.[1][2] If resolution is inadequate, consider a gradient elution with a weaker solvent to increase retention and potentially improve separation.

• Column Chemistry: Not all C18 columns are created equal. The specific bonding chemistry and end-capping can significantly impact selectivity for these isomers. Consider screening different C18 columns from various manufacturers.

• Temperature: Column temperature affects mobile phase viscosity and analyte interaction with the stationary phase. Experiment with temperatures ranging from 10°C to 40°C. Lower temperatures can sometimes enhance resolution for closely eluting isomers.[3]

• Flow Rate: A lower flow rate increases the time the analytes spend interacting with the stationary phase, which can lead to better resolution. Try reducing the flow rate in small increments.

Q2: My 1,3-Dioleoylglycerol-d5 standard appears to be contaminated with the 1,2-isomer. Is this possible?

A2: Yes, this is a known issue. 1,2-diacylglycerols can undergo acyl migration to the more stable 1,3-isomer.[4] This can occur during storage, sample preparation (especially under acidic or basic conditions), or even on the chromatographic column.

• Troubleshooting Steps:

  • Storage: Store your standards at -20°C or lower in a non-polar solvent like hexane.

  • Sample Preparation: Avoid prolonged exposure to acidic or basic conditions. If derivatization is necessary, perform it immediately before analysis.

  • Analytical Method: Minimize analysis time and temperature where possible.

Q3: I am observing a slight shift in retention time for my 1,3-Dioleoylglycerol-d5 standard compared to its non-deuterated counterpart. Why is this happening?

A3: This phenomenon is known as the chromatographic isotope effect. The substitution of hydrogen with deuterium can lead to subtle changes in the molecule's physicochemical properties, affecting its interaction with the stationary and mobile phases.[5][6][7]

• In Reversed-Phase HPLC: Deuterated compounds often elute slightly earlier than their non-deuterated analogs.[5]

• In Normal-Phase HPLC: The opposite effect is often observed, with deuterated compounds eluting slightly later.[7]

• Impact: While usually small, this retention time shift should be accounted for during method development and data analysis, especially when using the deuterated compound as an internal standard for the non-deuterated analyte. It is crucial to verify the degree of separation between the labeled and unlabeled compounds by co-injecting a mixture during method development.[6]

Q4: What is the best chromatographic technique for separating 1,3-Dioleoylglycerol-d5 from its isomers?

A4: The "best" technique depends on your specific analytical goals, available instrumentation, and the complexity of your sample matrix. Here's a comparison of the most common approaches:

• Reversed-Phase HPLC (RP-HPLC): Widely used and effective for separating diacylglycerol isomers based on their hydrophobicity.[1][2] It is often coupled with mass spectrometry for sensitive and specific detection.

• Normal-Phase HPLC (NP-HPLC): Separates isomers based on the polarity of their head groups. This can be a powerful alternative to RP-HPLC, especially for complex lipid extracts, as it can separate lipid classes.[4][8]

• Silver Ion Chromatography (Ag-HPLC): This technique is particularly effective for separating unsaturated lipids based on the number, geometry (cis/trans), and position of double bonds.[3][9][10][11] It offers excellent selectivity for separating oleoyl-containing isomers.

• Supercritical Fluid Chromatography (SFC): A powerful technique for separating isomers with high efficiency and short analysis times.[12][13][14][15] SFC can often provide baseline separation of diacylglycerol enantiomers.[12][13][15]

Experimental Protocols

Below are detailed methodologies for the key chromatographic techniques used in the separation of 1,3-Dioleoylglycerol-d5 and its isomers.

Protocol 1: Reversed-Phase HPLC-MS/MS for Diacylglycerol Isomer Separation

This protocol provides a general framework for the separation of 1,3- and 1,2-dioleoylglycerol. Optimization will be required for your specific instrument and application.

1. Sample Preparation:

• Dissolve the 1,3-Dioleoylglycerol-d5 standard and any other analytes in a suitable organic solvent (e.g., hexane or isopropanol) to a final concentration of approximately 1 mg/mL.
• For complex matrices, a lipid extraction (e.g., Folch or Bligh-Dyer) followed by solid-phase extraction (SPE) may be necessary to isolate the diacylglycerol fraction.
• Filter the final sample solution through a 0.2 µm PTFE syringe filter before injection.

2. HPLC System and Conditions:

• HPLC System: A UHPLC or HPLC system equipped with a binary or quaternary pump, autosampler, and column oven.
• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
• Mobile Phase: Isocratic elution with 100% Acetonitrile.[1][2]
• Flow Rate: 1.0 mL/min.
• Column Temperature: 20°C.
• Injection Volume: 5-10 µL.

3. Mass Spectrometry Detection:

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.
• Ionization Mode: Positive ion mode is typically used for diacylglycerols.
• MS Method: Use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for targeted quantification.
• Precursor Ion ([M+NH₄]⁺): For 1,3-Dioleoylglycerol-d5, the expected m/z would be approximately 644.6.
• Product Ions: Characteristic fragment ions for diacylglycerols include the neutral loss of one of the fatty acid chains. For dioleoylglycerol, this would correspond to the loss of oleic acid (282.26 g/mol ).

4. Data Analysis:

• Integrate the peak areas for 1,3-Dioleoylglycerol-d5 and its isomers.
• Use a calibration curve generated from standards of known concentrations for quantification.

Protocol 2: Silver Ion HPLC for Unsaturated Diacylglycerol Isomers

This method provides high selectivity for isomers with the same degree of unsaturation but different positional arrangements.

1. Column Preparation:

• Use a commercially available silver ion column or prepare one by loading a silica-based cation-exchange column with a silver nitrate solution.

2. HPLC System and Conditions:

• Mobile Phase: A non-polar mobile phase is typically used. A gradient elution is often necessary to resolve complex mixtures. A common starting point is a gradient of a more polar solvent (e.g., acetone or acetonitrile) into a non-polar solvent (e.g., hexane or a mixture of 1,2-dichloroethane and dichloromethane).[9]
• Flow Rate: Typically in the range of 0.5-1.5 mL/min.
• Column Temperature: Ambient or controlled at a specific temperature (e.g., 20°C). Temperature can significantly affect the retention of unsaturated compounds.[3]
• Detector: An Evaporative Light Scattering Detector (ELSD) or a mass spectrometer is required as diacylglycerols lack a strong UV chromophore.

3. Data Analysis:

• Peak identification is based on retention times relative to standards. The elution order is determined by the number and position of the double bonds, with more double bonds leading to stronger retention.

Quantitative Data Summary

The following tables summarize typical chromatographic parameters for the separation of diacylglycerol isomers. Note that these values are illustrative and will vary depending on the specific experimental conditions.

Table 1: Typical Reversed-Phase HPLC Parameters for Dioleoylglycerol Isomers

Parameter	1,3-Dioleoylglycerol	1,2-Dioleoylglycerol
Typical Retention Time (min)	Earlier eluting	Later eluting
Resolution (Rs)	-	> 1.0 (baseline separation is challenging)
Limit of Detection (LOD)	0.2-0.7 µg/mL	0.6-1.9 µg/mL
Limit of Quantitation (LOQ)	0.7-2.0 µg/mL	1.9-5.7 µg/mL

Data synthesized from literature values where 1,3-isomers generally elute before 1,2-isomers in RP-HPLC.[1][2]

Table 2: Comparison of Chromatographic Techniques for Diacylglycerol Isomer Separation

Technique	Principle	Advantages	Disadvantages
Reversed-Phase HPLC	Separation based on hydrophobicity.	Robust and widely applicable.	Limited resolution for positional isomers.
Normal-Phase HPLC	Separation based on polarity of the head group.	Good for separating lipid classes.	Can be sensitive to water content in the mobile phase.
Silver Ion HPLC	Separation based on interaction with double bonds.	Excellent selectivity for unsaturated isomers.	Column stability can be an issue; requires non-UV detection.
Supercritical Fluid Chromatography (SFC)	Uses a supercritical fluid as the mobile phase.	High efficiency, fast separations, good for chiral separations.	Requires specialized instrumentation.

Visualizing the Workflow

To aid in understanding the experimental process, the following diagrams illustrate the logical workflow for the analysis of 1,3-Dioleoylglycerol-d5.

Caption: Experimental workflow for the analysis of 1,3-Dioleoylglycerol-d5.

Caption: Troubleshooting logic for poor peak resolution in diacylglycerol isomer separation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. par.nsf.gov [par.nsf.gov]
• 9. aocs.org [aocs.org]
• 10. aocs.org [aocs.org]
• 11. aocs.org [aocs.org]
• 12. Direct Chiral Supercritical Fluid Chromatography-Mass Spectrometry Analysis of Monoacylglycerol and Diacylglycerol Isomers for the Study of Lipase-Catalyzed Hydrolysis of Triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Collection - Direct Chiral Supercritical Fluid Chromatography–Mass Spectrometry Analysis of Monoacylglycerol and Diacylglycerol Isomers for the Study of Lipase-Catalyzed Hydrolysis of Triacylglycerols - Analytical Chemistry - Figshare [acs.figshare.com]
• 14. Chiral supercritical fluid chromatography of monoacylglycerol and diacylglycerol enantiomers in biological samples: Adjusting selectivity via column coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Addressing matrix effects in the quantification of 1,3-Dioleoylglycerol-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of 1,3-Dioleoylglycerol-d5 by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of 1,3-Dioleoylglycerol-d5?

A: In liquid chromatography-mass spectrometry (LC-MS), the matrix effect is the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of the quantitative analysis. For 1,3-Dioleoylglycerol-d5, which serves as an internal standard, uncorrected matrix effects can lead to inaccurate quantification of the target analyte. In biological matrices like plasma or serum, phospholipids are a primary cause of matrix effects, particularly ion suppression in electrospray ionization (ESI).[2][3]

Q2: My signal intensity for 1,3-Dioleoylglycerol-d5 is low and variable across replicates. Could this be a matrix effect, and what are the initial troubleshooting steps?

A: Yes, low and inconsistent signal intensity are classic indicators of ion suppression caused by matrix effects. Immediate troubleshooting steps include:

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components. This is a quick and effective first step, provided the analyte concentration remains above the instrument's limit of detection.

• Optimize Chromatography: Modifying the chromatographic method to better separate 1,3-Dioleoylglycerol-d5 from interfering matrix components can significantly reduce matrix effects. This could involve adjusting the gradient, changing the mobile phase, or using a different analytical column.[4]

• Review Sample Preparation: Ensure your sample preparation method is effective at removing interfering substances. For lipids, techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are generally more effective at removing phospholipids than protein precipitation (PPT) alone.[3]

Q3: How can I definitively determine if my analysis is affected by matrix effects?

A: Two primary methods are used to assess matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where you compare the signal response of 1,3-Dioleoylglycerol-d5 in a neat solvent to the response of it spiked into a blank matrix sample that has undergone the full extraction procedure. The percentage difference in the signal indicates the extent of the matrix effect.

• Post-Column Infusion Method: This is a qualitative method to identify at what retention times matrix effects are occurring. A constant flow of 1,3-Dioleoylglycerol-d5 is infused into the mass spectrometer after the analytical column. A blank, extracted sample is then injected. Any dip or rise in the baseline signal of the infused standard indicates ion suppression or enhancement at that specific retention time.

Q4: What is the most effective sample preparation technique to minimize matrix effects for 1,3-Dioleoylglycerol-d5 in plasma?

A: The most effective techniques aim to remove phospholipids, a major source of interference in plasma.[2][3]

• Solid-Phase Extraction (SPE): Often considered highly effective for removing a broad range of interferences. It can be optimized to selectively isolate the analyte while washing away matrix components like phospholipids and salts.

• Liquid-Liquid Extraction (LLE): A very effective method for cleaning up samples by partitioning the analyte into a solvent that is immiscible with the sample matrix. A fluorous biphasic LLE has been shown to be highly effective at removing over 99.9% of phospholipids.[5]

• Protein Precipitation (PPT): While simple and fast, PPT is generally the least effective at removing phospholipids and other small molecule interferences that cause ion suppression.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
Low Signal Intensity for 1,3-Dioleoylglycerol-d5	Ion suppression from co-eluting matrix components (e.g., phospholipids).	1. Improve Sample Cleanup: Switch from PPT to LLE or SPE. Consider a phospholipid removal specific SPE plate or a fluorous biphasic LLE.[5]2. Optimize Chromatography: Adjust the LC gradient to separate the analyte from the suppression zone identified by post-column infusion.3. Dilute the Sample: A simple 1:1 or 1:10 dilution can often mitigate the effect.
High Variability in Analyte/Internal Standard Ratio	Inconsistent matrix effects across different samples or wells.	1. Ensure Consistent Sample Preparation: Standardize all extraction steps, including vortexing times and solvent volumes.2. Use a More Structurally Similar Internal Standard: 1,3-Dioleoylglycerol-d5 is an excellent choice as it co-elutes and experiences similar matrix effects as the unlabeled analyte.[6]3. Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract to compensate for consistent matrix effects.
Peak Tailing or Splitting	Column contamination or overload.	1. Implement a Column Wash: After each batch, flush the column with a strong solvent (e.g., isopropanol) to remove strongly retained matrix components.2. Reduce Injection Volume: Injecting a smaller volume can prevent column overload.3. Use a Guard Column: A guard column will protect the analytical column from strongly retained matrix components.
Signal Enhancement Observed	Co-eluting matrix components are enhancing the ionization of the analyte.	1. Improve Chromatographic Separation: As with ion suppression, separating the analyte from the interfering peak is key.2. Matrix-Matched Calibrants: This will help to normalize the signal enhancement across all samples and standards.

Quantitative Data Summary

The following tables provide representative data from a method validation for the quantification of a diacylglycerol (DG) using a deuterated internal standard in human plasma.

Table 1: Calibration Curve Linearity

Analyte	Calibration Range (ng/mL)	R²
Diacylglycerol (18:1/18:1)	1 - 1000	> 0.995

Table 2: Precision and Accuracy

Analyte	Spiked Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Diacylglycerol (18:1/18:1)	5	< 10%	< 15%	95 - 105%
50	< 8%	< 12%	97 - 103%
500	< 5%	< 10%	98 - 102%

Table 3: Matrix Effect Evaluation

Analyte	Concentration (ng/mL)	Matrix Factor
Diacylglycerol (18:1/18:1)	50	0.85 (15% Ion Suppression)
1,3-Dioleoylglycerol-d5 (IS)	50	0.83 (17% Ion Suppression)
IS-Normalized Matrix Factor	1.02 (Matrix Effect Compensated)

Matrix Factor = (Peak area in matrix) / (Peak area in neat solution) IS-Normalized Matrix Factor = (Matrix Factor of Analyte) / (Matrix Factor of IS)

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Plasma Samples

This protocol is a standard method for the extraction of diacylglycerols from plasma.

• Sample Preparation:

  • Thaw plasma samples on ice.

  • Vortex samples to ensure homogeneity.

• Internal Standard Spiking:

  • To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the 1,3-Dioleoylglycerol-d5 internal standard solution (concentration will depend on the expected analyte concentration).

  • Vortex briefly.

• Protein Precipitation and Extraction:

  • Add 1.5 mL of a 2:1 (v/v) mixture of methyl tert-butyl ether (MTBE) and methanol.

  • Vortex vigorously for 1 minute.

  • Add 0.5 mL of water to induce phase separation.

  • Vortex for 30 seconds.

• Phase Separation:

  • Centrifuge at 14,000 x g for 5 minutes at 4°C.

• Collection and Evaporation:

  • Carefully collect the upper organic layer (containing the lipids) and transfer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90:10 Acetonitrile:Isopropanol).

  • Vortex and transfer to an HPLC vial for analysis.

Protocol 2: LC-MS/MS Analysis

This protocol provides typical starting conditions for the analysis of diacylglycerols.

• LC System: Agilent 1290 Infinity LC or equivalent.

• Column: C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM Ammonium Formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM Ammonium Formate.

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30-100% B

  • 12-15 min: 100% B

  • 15.1-18 min: 30% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 55°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 1,3-Dioleoylglycerol and 1,3-Dioleoylglycerol-d5.

Visualizations

Caption: Experimental workflow for the quantification of 1,3-Dioleoylglycerol.

Caption: Troubleshooting flowchart for addressing matrix effects.

References

• 1. ovid.com [ovid.com]
• 2. Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. Accurate LC-MS/MS Analysis of Diacylglycerols in Human Plasma with Eliminating Matrix Effect by Phospholipids Using Fluorous Biphasic Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]

How to assess and correct for the purity of 1,3-Dioleoylglycerol-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,3-Dioleoylglycerol-d5. The following sections detail methods for assessing and correcting for the chemical and isotopic purity of this deuterated lipid standard.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in 1,3-Dioleoylglycerol-d5?

A1: Impurities in 1,3-Dioleoylglycerol-d5 can be categorized into two main types: chemical and isotopic.

• Chemical Impurities: These are molecules other than 1,3-Dioleoylglycerol. Common chemical impurities include:

  • Positional Isomers: 1,2- and 2,3-Dioleoylglycerol are common isomers that can arise during synthesis.

  • Other Glycerides: Monooleoylglycerols and trioleoylglycerol may be present as byproducts of the synthesis or degradation products.

  • Free Oleic Acid: Residual starting material or a product of hydrolysis.

  • Residual Solvents: Solvents used in the synthesis and purification process (e.g., hexane, dichloromethane, ethanol) may be present in trace amounts.[1]

• Isotopic Impurities: These are variants of 1,3-Dioleoylglycerol that do not have the desired five deuterium atoms (d5). They are often referred to as isotopologues. For a d5-labeled compound, you can expect to find a distribution of other isotopic species, such as d0, d1, d2, d3, and d4.

Q2: How do I assess the chemical purity of my 1,3-Dioleoylglycerol-d5 sample?

A2: The chemical purity is best assessed using a combination of chromatographic and spectroscopic techniques.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly when coupled with a mass spectrometer (LC-MS) or a charged aerosol detector (CAD), is a powerful technique to separate and quantify different lipid species. Reversed-phase HPLC can separate 1,3-Dioleoylglycerol from other glycerides and free fatty acids.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can provide detailed structural information and help identify and quantify impurities. ¹H NMR is particularly useful for detecting residual solvents.

Q3: How is the isotopic purity of 1,3-Dioleoylglycerol-d5 determined?

A3: Isotopic purity is almost exclusively determined using high-resolution mass spectrometry (HR-MS).[2][3] The technique allows for the separation and quantification of the different isotopologues (d0 to d5) based on their small mass differences. By analyzing the isotopic distribution in the mass spectrum, the percentage of the d5 species can be accurately calculated.

Q4: My mass spectrometry results show multiple peaks close to the expected mass of my d5 compound. What are these?

A4: These peaks represent the isotopic distribution of your sample. For a deuterated compound, it is normal to see a cluster of peaks corresponding to molecules with fewer than the intended number of deuterium atoms (e.g., d0, d1, d2, d3, d4). Additionally, you will see peaks at M+1, M+2, etc., due to the natural abundance of ¹³C. High-resolution mass spectrometry is required to distinguish between these different species.

Q5: How do I correct for the measured purity in my experiments?

A5: To obtain an accurate concentration of the active d5 compound, you need to correct for both chemical and isotopic purity. The correction is done using the following formula:

Corrected Concentration = Uncorrected Concentration × Chemical Purity (%) × Isotopic Purity (%)

For example, if you prepare a 1 mg/mL solution of 1,3-Dioleoylglycerol-d5 that has a chemical purity of 98% and an isotopic purity of 99% (for the d5 species), the actual concentration of the d5 compound is:

1 mg/mL × 0.98 × 0.99 = 0.9702 mg/mL

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected peaks in HPLC chromatogram	Presence of chemical impurities (e.g., isomers, other glycerides, free fatty acids).	Identify the impurities using mass spectrometry. If the impurity levels are high, consider purifying the sample using preparative HPLC or thin-layer chromatography (TLC).
Non-linear calibration curve when using 1,3-Dioleoylglycerol-d5 as an internal standard	Isotopic crosstalk, where the natural isotopes of the analyte interfere with the signal of the deuterated standard, or vice versa.[4][5]	Use a non-linear calibration function that accounts for the isotopic overlap.[4] Alternatively, if possible, monitor a different fragment ion in MS/MS that does not have this interference.
Low isotopic purity determined by MS	Incomplete deuteration during synthesis or back-exchange of deuterium with hydrogen from the solvent or environment.	If high isotopic purity is critical, consider re-purifying the compound if possible, or purchase a new batch with a higher certified isotopic purity. Always store deuterated compounds in anhydrous solvents and minimize exposure to moisture.
Presence of solvent peaks in ¹H NMR spectrum	Residual solvents from the synthesis or purification process.	Identify the solvents using a reference table of common NMR solvent impurities.[1] If the solvent is not expected to interfere with your experiment, you can proceed. Otherwise, the solvent can be removed by drying the sample under high vacuum.

Data Presentation

Table 1: Theoretical Isotopic Distribution and Mass-to-Charge Ratios (m/z) for 1,3-Dioleoylglycerol-d5

This table shows the expected m/z values for the ammonium adducts ([M+NH₄]⁺) of the different isotopologues of 1,3-Dioleoylglycerol-d5. The natural (non-deuterated) compound has a molecular weight of 621.0 g/mol .[6]

Isotopologue	Number of Deuterium Atoms	Expected m/z ([M+NH₄]⁺)
d0	0	639.58
d1	1	640.59
d2	2	641.59
d3	3	642.60
d4	4	643.61
d5	5	644.61

Table 2: Example of a Certificate of Analysis for 1,3-Dioleoylglycerol-d5

Parameter	Specification	Result	Method
Chemical Purity
1,3-Dioleoylglycerol	≥ 98.0%	98.5%	HPLC-CAD
1,2(2,3)-Dioleoylglycerol	≤ 1.5%	1.1%	HPLC-CAD
Trioleoylglycerol	≤ 0.5%	0.2%	HPLC-CAD
Free Oleic Acid	≤ 0.5%	0.2%	HPLC-CAD
Isotopic Purity
d5	≥ 98.0%	99.1%	HR-MS
d4	Report	0.6%	HR-MS
d3	Report	0.2%	HR-MS
d0-d2	Report	< 0.1%	HR-MS

Experimental Protocols

Protocol 1: Assessment of Chemical Purity by HPLC-MS

This protocol describes a general method for the analysis of 1,3-Dioleoylglycerol-d5 using reversed-phase HPLC coupled to a mass spectrometer.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 1,3-Dioleoylglycerol-d5.

  • Dissolve the sample in 1 mL of a suitable solvent mixture, such as chloroform:methanol (1:1, v/v), to create a 1 mg/mL stock solution.

  • Further dilute the stock solution to a working concentration of approximately 10 µg/mL with the initial mobile phase composition.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium acetate.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium acetate.

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: Linear gradient to 100% B

    • 15-20 min: Hold at 100% B

    • 20.1-25 min: Return to 30% B and equilibrate.

  • Flow Rate: 0.2 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Full scan from m/z 300 to 1000.

  • Ion Source Parameters: Optimize capillary voltage, source temperature, and gas flows for the specific instrument.

  • Data Analysis: Integrate the peak areas for all detected species in the chromatogram. Calculate the percentage purity by dividing the peak area of 1,3-Dioleoylglycerol by the total area of all peaks.

Protocol 2: Assessment of Isotopic Purity by HR-MS

This protocol outlines the procedure for determining the isotopic distribution of 1,3-Dioleoylglycerol-d5 using a high-resolution mass spectrometer.

• Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 1 µg/mL) in a solvent compatible with ESI, such as methanol or isopropanol, containing 10 mM ammonium acetate.

• HR-MS Conditions:

  • Infusion: Directly infuse the sample into the mass spectrometer using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

  • Ionization Mode: ESI, Positive.

  • Mass Analyzer: Use an Orbitrap or Time-of-Flight (TOF) analyzer.

  • Resolution: Set the instrument to a high resolution (e.g., > 60,000) to resolve the different isotopologues and ¹³C isotopes.

  • Scan Range: Center the scan range around the expected m/z of the [M+NH₄]⁺ ion (approximately m/z 639-645).

• Data Analysis:

  • Acquire the mass spectrum and identify the peaks corresponding to the d0, d1, d2, d3, d4, and d5 isotopologues.

  • Measure the intensity (peak height or area) of each isotopologue peak.

  • Correct the measured intensities for the contribution of natural ¹³C isotopes from the lower isotopologues.

  • Calculate the percentage of each isotopologue by dividing its corrected intensity by the sum of all corrected intensities. The isotopic purity is the percentage of the d5 species.

Visualizations

References

• 1. Quantitative Chemical Profiling of Commercial Glyceride Excipients via1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]

Improving the recovery of 1,3-Dioleoylglycerol-d5 during lipid extraction

This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the recovery of 1,3-Dioleoylglycerol-d5 during lipid extraction.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dioleoylglycerol-d5 and why is its recovery important?

1,3-Dioleoylglycerol-d5 is a deuterated stable isotope-labeled internal standard (ISTD). It is chemically similar to endogenous diacylglycerols (DAGs) and is added to samples at the beginning of the lipid extraction process. Accurate recovery of this standard is critical because it is used to correct for the loss of the target analytes (endogenous DAGs) during sample preparation and analysis. Low or inconsistent recovery of the ISTD can lead to inaccurate quantification of the lipids of interest.[1][2]

Q2: Which factors have the most significant impact on the recovery of diacylglycerols like 1,3-Dioleoylglycerol-d5?

The most critical factors include the choice of extraction solvent, the sample-to-solvent ratio, the thoroughness of sample homogenization, and the efficiency of phase separation.[3][4][5] Diacylglycerols are non-polar lipids, so solvent systems effective at solubilizing hydrophobic molecules are necessary.[6][7] Additionally, analyte degradation due to temperature, pH, or exposure to light can also reduce recovery.[3][8]

Q3: What are the most common lipid extraction methods for diacylglycerols?

The "gold standard" methods are chloroform-based, such as the Folch and Bligh & Dyer methods, which use a chloroform/methanol mixture to create a single-phase system for extraction, followed by the addition of water to induce phase separation.[7][9] Another widely used method is the Matyash method, which uses methyl-tert-butyl ether (MTBE) as a less toxic alternative to chloroform.[7][10] For non-polar lipids like DAGs, hexane/isopropanol-based extractions are also common.[6]

Troubleshooting Guide

This section addresses specific issues you may encounter during the extraction of 1,3-Dioleoylglycerol-d5.

Problem	Potential Cause	Solution
Low or No Recovery of 1,3-Dioleoylglycerol-d5	1. Inefficient Extraction Solvent: The solvent system may not be optimal for non-polar lipids like diacylglycerols.	1. Optimize Solvents: Use a solvent system known for high efficiency with non-polar lipids. The Folch (chloroform:methanol 2:1) or MTBE methods are highly recommended.[6][11] For particularly hydrophobic lipids, a hexane:isopropanol system can also be effective.[6]
2. Incomplete Sample Homogenization: Lipids within the sample matrix are not fully exposed to the extraction solvent.	2. Improve Homogenization: Ensure thorough mechanical disruption of the sample tissue or cells using techniques like sonication, bead beating, or rotor-stator homogenization on ice.[4]
3. Insufficient Solvent Volume: The solvent-to-sample ratio may be too low for complete extraction.	3. Increase Solvent Ratio: Studies have shown that increasing the sample-to-solvent ratio (e.g., to 1:20 v/v for plasma) can significantly improve lipid recovery.[5]
4. Analyte Degradation: 1,3-Dioleoylglycerol-d5, like other lipids, can degrade due to heat or oxidative stress.	4. Minimize Degradation: Keep samples on ice or at 4°C throughout the extraction process.[4] Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent, especially if samples will be stored.[12]
5. Poor Phase Separation: An unclear interface between the aqueous and organic layers can lead to loss of the lipid-containing organic phase.	5. Ensure Clear Separation: Centrifuge the sample adequately after adding water/saline solution to create a distinct biphasic system. It is critical to maintain the correct final solvent ratio (e.g., ~8:4:3 for chloroform:methanol:water) to prevent the loss of polar lipids.[7]
High Variability Between Replicates	1. Inconsistent Homogenization: Different levels of disruption between samples lead to variable extraction efficiency.	1. Standardize Homogenization: Use a consistent procedure, including time and power settings, for all samples.[4]
2. Pipetting Errors: Viscous organic solvents like chloroform can be difficult to pipette accurately.	2. Use Appropriate Pipettes: Employ positive displacement pipettes or reverse pipetting techniques for accurate handling of organic solvents.[4]
3. Incomplete or Inconsistent Drying: Residual solvent or water in the final extract can affect reconstitution and subsequent analysis.	3. Standardize Drying: Dry the collected organic phase completely under a gentle stream of nitrogen gas or using a vacuum concentrator. Avoid excessive heat, which can degrade the sample.[2]
Matrix Effects in MS Detection (Ion Suppression)	1. Co-elution with Abundant Lipids: High concentrations of other lipids (e.g., phospholipids) can suppress the ionization of 1,3-Dioleoylglycerol-d5.	1. Optimize Chromatography: Adjust the LC gradient to better separate diacylglycerols from other highly abundant lipid classes.[4]
2. High Salt Concentration: Salts from buffers in the aqueous phase can carry over into the final extract and interfere with ionization.	2. Wash the Organic Phase: After collecting the organic layer, a wash step with a salt-free aqueous solution (e.g., water prepared to the correct ratio with methanol to prevent phase collapse) can help remove residual salts.[4]

Performance Comparison of Lipid Extraction Methods

The efficiency of lipid extraction can vary significantly based on the solvent system and the sample matrix. The following table summarizes findings on the performance of common methods.

Method	Principle	Typical Recovery Efficiency	Advantages	Disadvantages
Folch	Solvent partitioning with a 2:1 chloroform:methanol ratio, followed by a water wash to induce phase separation.[7]	Considered a "gold standard" with high recovery for a broad range of lipids.[6][9] One study showed it was optimal for pancreas, spleen, brain, and plasma.[11]	High efficiency and well-established.[7]	Uses toxic chloroform; can be labor-intensive.
Bligh & Dyer	A modified version of the Folch method that uses less solvent and incorporates the sample's water content into the initial monophasic system.[7]	Very efficient, particularly for samples with high water content (<2% lipid).[7][13]	Reduced solvent consumption compared to Folch.[7]	Still relies on chloroform.
MTBE (Matyash)	Uses methyl-tert-butyl ether (MTBE), methanol, and water. Lipids partition into the upper MTBE layer.[7]	Provides similar or better recovery for many lipid classes compared to Folch.[7][10] One study found it superior for extracting lipids from cancer cell lines.[10]	Uses a less toxic primary solvent; phase separation is clearer with the lipid layer on top.[7]	May show lower recovery for some specific lipid classes.[11]
Hexane:Isopropanol	A biphasic extraction using a non-polar solvent (hexane) and a moderately polar alcohol.	Particularly effective for non-polar lipids like triacylglycerols and diacylglycerols.[6] May yield lower amounts of total lipids compared to chloroform-based methods.[6]	Less toxic than chloroform; good for targeting neutral lipids.	May be less efficient for extracting more polar lipid classes.[6]

Visualized Workflows and Logic

Lipid Extraction Workflow with Internal Standard

The following diagram illustrates the key steps in a typical lipid extraction workflow for quantitative analysis using an internal standard like 1,3-Dioleoylglycerol-d5.

Caption: General workflow for lipid extraction using an internal standard.

Troubleshooting Logic for Low Recovery

This diagram provides a logical path to diagnose the cause of low recovery of 1,3-Dioleoylglycerol-d5.

Caption: Troubleshooting flowchart for diagnosing low lipid recovery.

Detailed Experimental Protocols

Protocol 1: Modified Bligh & Dyer Extraction

This method is highly effective for a broad range of lipids in samples with high water content.[4][7]

Materials:

• Sample (e.g., 100 µL plasma or 10-20 mg homogenized tissue)

• 1,3-Dioleoylglycerol-d5 internal standard solution

• Chloroform (HPLC Grade)

• Methanol (HPLC Grade)

• Deionized Water or 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Positive displacement pipette or gas-tight syringe

• Centrifuge

• Nitrogen evaporator

Procedure:

• Place the sample (e.g., 100 mg tissue homogenate in 700 µL water) into a glass centrifuge tube.

• Add a known amount of 1,3-Dioleoylglycerol-d5 internal standard.

• Add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

• Vortex vigorously for 10-15 minutes at 4°C to create a single-phase mixture.

• Add 1.25 mL of chloroform and vortex for 1 minute.

• Add 1.25 mL of deionized water and vortex for another minute. The final ratio of chloroform:methanol:water should be approximately 2:2:1.8.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the mixture into two distinct phases.

• Carefully collect the lower chloroform phase containing the lipids using a glass Pasteur pipette or syringe, avoiding the protein interface.

• Transfer the organic phase to a new glass tube.

• Dry the collected lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried extract in a solvent compatible with your analytical method (e.g., isopropanol:acetonitrile:water) for LC-MS analysis.[2]

Protocol 2: MTBE-Based Extraction

This method is a safer alternative to chloroform-based extractions and is highly efficient.[7][10]

Materials:

• Sample (e.g., 100 µL plasma or 10-20 mg homogenized tissue)

• 1,3-Dioleoylglycerol-d5 internal standard solution

• Methyl-tert-butyl ether (MTBE, HPLC Grade)

• Methanol (HPLC Grade)

• Deionized Water

• Glass centrifuge tubes with PTFE-lined caps

• Centrifuge

• Nitrogen evaporator

Procedure:

• Place the sample into a glass centrifuge tube.

• Add a known amount of 1,3-Dioleoylglycerol-d5 internal standard.

• Add 1.5 mL of methanol and vortex thoroughly.

• Add 5 mL of MTBE and vortex/shake for 1 hour at room temperature.

• Induce phase separation by adding 1.25 mL of deionized water.

• Vortex for 1 minute and then let the sample stand for 10 minutes at room temperature.

• Centrifuge at 1000 x g for 10 minutes to complete phase separation.

• Carefully collect the upper MTBE phase, which contains the lipids.

• Transfer the lipid-containing phase to a new glass tube.

• Dry the collected extract under a gentle stream of nitrogen gas.

• Reconstitute the dried extract in a suitable solvent for LC-MS analysis.

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. welchlab.com [welchlab.com]
• 4. benchchem.com [benchchem.com]
• 5. Optimization of Folch, Bligh-Dyer, and Matyash sample-to-extraction solvent ratios for human plasma-based lipidomics studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Extraction, chromatographic and mass spectrometric methods for lipid analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How to overcome low recovery - Chromatography Forum [chromforum.org]
• 9. A comprehensive comparison of four methods for extracting lipids from Arabidopsis tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimization of lipid extraction and analytical protocols for UHPLC-ESI-HRMS-based lipidomic analysis of adherent mammalian cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Improved recovery of fatty acid through direct transesterification without prior extraction or purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Calibration curve linearity issues with 1,3-Dioleoylglycerol-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curve linearity using 1,3-Dioleoylglycerol-d5 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of non-linear calibration curves when using 1,3-Dioleoylglycerol-d5?

A1: Non-linear calibration curves can arise from a variety of factors, often related to the analytical methodology and the physicochemical properties of the analyte. Key causes include:

• Detector Saturation: At high concentrations, the mass spectrometer detector response can become non-linear, leading to a plateauing of the calibration curve.

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of 1,3-Dioleoylglycerol-d5, affecting the signal intensity and linearity.

• Inappropriate Calibration Range: The selected concentration range for the calibration standards may extend beyond the linear dynamic range of the instrument for this specific analyte.

• Standard Solution Instability: Degradation of the 1,3-Dioleoylglycerol-d5 stock or working solutions can result in inaccurate standard concentrations and a non-linear response.

• Adsorption: Diacylglycerols can adsorb to the surfaces of sample vials, pipette tips, and components of the LC system, leading to inaccurate concentrations, especially at the lower end of the calibration curve.

• In-source Fragmentation: Diacylglycerols can undergo fragmentation within the mass spectrometer's ion source, which can complicate quantification and affect linearity if not properly optimized.[1]

• Solubility Issues: Poor solubility of 1,3-Dioleoylglycerol-d5 in the sample solvent can lead to inaccurate standard preparation and a non-linear response.

Q2: What is an acceptable R² value for a calibration curve for lipid quantification?

A2: While the coefficient of determination (R²) is a common metric for assessing the linearity of a calibration curve, its acceptability depends on the specific application and regulatory requirements. However, some general guidelines are:

• General Acceptance: An R² value greater than 0.99 is typically considered acceptable for most research applications.

• More Stringent Requirements: For quantitative bioanalytical methods, a value greater than 0.995 is often required. Some highly regulated environments may even mandate an R² value of >0.999.[2]

It is crucial to note that a high R² value alone does not guarantee a good calibration. Visual inspection of the curve and analysis of the residuals are essential to identify any systematic deviations from linearity.[3][4]

Q3: How should I prepare and store stock solutions of 1,3-Dioleoylglycerol-d5?

A3: Proper preparation and storage of stock solutions are critical for generating reliable calibration curves.

• Solvent Selection: 1,3-Dioleoylglycerol is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.[5] Chloroform is also a common solvent for lipids. It is sparingly soluble in aqueous buffers.[6]

• Preparation: To prepare a stock solution, dissolve the neat oil in the chosen solvent and purge with an inert gas like nitrogen or argon to prevent oxidation.

• Storage: Store stock solutions at -20°C in tightly sealed vials to ensure stability.[5] For long-term stability of over two years, proper storage is essential.[5]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving calibration curve linearity issues with 1,3-Dioleoylglycerol-d5.

Diagram: Troubleshooting Workflow for Calibration Curve Linearity

Caption: A logical workflow to diagnose and resolve non-linear calibration curves.

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Calibration Curve R²	> 0.99 (general), > 0.995 (bioanalytical)	A high R² is necessary but not sufficient; always inspect residuals.[2][3][4]
Concentration Range	4 - 150 ng/mL	This is a starting point and should be optimized for your specific instrument and assay.[7]
Stock Solution Storage	-20°C	Purge with inert gas before sealing to prevent oxidation.[5]
Stability	≥ 2 years	When stored properly at -20°C.[5]

Experimental Protocols

Protocol 1: Preparation of 1,3-Dioleoylglycerol-d5 Calibration Standards

• Prepare Stock Solution (1 mg/mL):

  • Allow the neat 1,3-Dioleoylglycerol-d5 to equilibrate to room temperature.

  • Accurately weigh a specific amount of the standard and dissolve it in a suitable organic solvent (e.g., chloroform, ethanol, or DMSO) to a final concentration of 1 mg/mL.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C in an amber glass vial, overlaying with nitrogen or argon before capping.

• Prepare Intermediate and Working Standards:

  • Perform serial dilutions of the stock solution with the same solvent to prepare intermediate stock solutions.

  • From the intermediate solutions, prepare a series of working calibration standards covering the desired concentration range (e.g., 5, 10, 25, 50, 100, 250, 500, 1000 ng/mL).

  • The final dilution step should ideally be into a solvent composition that matches the mobile phase to avoid solvent effects during injection.

Protocol 2: Sample Preparation and LC-MS/MS Analysis of Diacylglycerols

This protocol is a general guideline and may require optimization for your specific matrix and instrumentation.

• Lipid Extraction (Modified Bligh and Dyer Method):

  • To your sample (e.g., cell pellet, plasma), add a solution containing the 1,3-Dioleoylglycerol-d5 internal standard.

  • Add methanol and chloroform (or dichloromethane) in a ratio that forms a single phase (e.g., 1:2 v/v sample:methanol:chloroform).

  • Vortex thoroughly.

  • Add chloroform and water to induce phase separation.

  • Centrifuge to pellet any precipitated material.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 9:1 methanol:toluene with 10 mM ammonium acetate).

• LC-MS/MS Analysis:

  • LC System: Utilize a C18 reversed-phase column suitable for lipidomics.

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium acetate and 0.1% formic acid.

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium acetate and 0.1% formic acid.

  • Gradient: Develop a gradient that effectively separates diacylglycerol isomers. A representative gradient could be:

    • 0-2 min: 30% B

    • 2-12 min: 30-50% B

    • 12-25 min: 50-90% B

    • 25-30 min: Hold at 99% B

    • 30.1-35 min: Re-equilibrate at 30% B

  • Flow Rate: Approximately 0.2 mL/min.

  • Injection Volume: 5 µL.

  • MS Detection:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Mode: Multiple Reaction Monitoring (MRM) is recommended for quantification.

    • MRM Transitions: Determine the specific precursor and product ions for 1,3-Dioleoylglycerol-d5 and the corresponding non-deuterated analyte. The neutral loss of a fatty acid is a common fragmentation pathway for diacylglycerols.[8]

    • Source Parameters: Optimize spray voltage, source temperature, and gas flows to maximize the signal for your analyte and minimize in-source fragmentation.[9]

Diagram: Experimental Workflow for Diacylglycerol Quantification

Caption: A step-by-step workflow for the quantification of diacylglycerols.

References

• 1. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. caymanchem.com [caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 8. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Handling and accurate measurement of 1,3-Dioleoylglycerol-d5 solutions

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the proper handling and accurate measurement of 1,3-Dioleoylglycerol-d5 solutions. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: How should 1,3-Dioleoylglycerol-d5 be stored to ensure its stability?

A1: For long-term stability, 1,3-Dioleoylglycerol-d5 should be stored at -20°C.[1][2] Under these conditions, the compound is stable for at least two years.[1][2]

Q2: What are the recommended solvents for dissolving 1,3-Dioleoylglycerol-d5?

A2: 1,3-Dioleoylglycerol-d5 is soluble in several organic solvents. Recommended options include Dimethyl Sulfoxide (DMSO) and Ethanol, with a solubility of at least 10 mg/ml.[1] It is also soluble in chloroform.[3]

Q3: I am observing a different retention time for my deuterated standard compared to the unlabeled analyte. What could be the cause?

A3: A chromatographic shift between a deuterated internal standard and the native analyte is a known phenomenon.[4] This can be caused by the slight physicochemical differences imparted by the deuterium atoms. While often minimal, this can affect co-elution. Method development may be required to optimize chromatographic conditions to minimize this effect.

Q4: What are the most common analytical challenges associated with using deuterated internal standards like 1,3-Dioleoylglycerol-d5?

A4: The most frequently encountered issues include isotopic exchange (loss of deuterium), chromatographic shifts, differential matrix effects, the presence of unlabeled analyte as an impurity, variable extraction recovery, and in-source instability in the mass spectrometer.[4][5]

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments with 1,3-Dioleoylglycerol-d5.

Issue 1: Inaccurate Quantification and Poor Reproducibility

• Potential Cause 1: Isotopic Exchange. The deuterium labels on the glycerol backbone may be susceptible to exchange with protons from the solvent or sample matrix, especially under acidic or basic conditions.[4][6] This can lead to a low internal standard signal and an overestimation of the analyte concentration.[4]

  • Solution: Avoid storing or analyzing deuterated compounds in strongly acidic or basic solutions.[6] Whenever possible, maintain a neutral pH throughout your sample preparation and analysis workflow.

• Potential Cause 2: Differential Matrix Effects. The analyte and the internal standard may experience different levels of ion suppression or enhancement from the sample matrix.[4]

  • Solution: A validation experiment is recommended to assess matrix effects. This typically involves comparing the internal standard response in a clean solution versus its response in a matrix extract. If significant differences are observed, further sample cleanup or optimization of chromatographic separation may be necessary.

• Potential Cause 3: Purity of the Internal Standard. The deuterated standard may contain a small amount of the unlabeled analyte, which can lead to an artificially high reading, especially at the lower limit of quantification.

  • Solution: Prepare a blank sample spiked only with the deuterated internal standard at the working concentration. Analyze this sample and monitor the mass transition for the unlabeled analyte. The response should be minimal. If a significant signal is detected, this indicates contamination of the internal standard.

Issue 2: Unexpected Peaks or Poor Peak Shape in Mass Spectrometry Analysis

• Potential Cause 1: In-source Instability or Fragmentation. Deuterated standards can sometimes exhibit different fragmentation patterns or stability in the mass spectrometer's ion source compared to the analyte.[5]

  • Solution: Optimize the ion source parameters, such as collision energy, for both the analyte and the internal standard to ensure consistent fragmentation. It may be necessary to use different parameters for each if their behavior is significantly different.

• Potential Cause 2: Improper Solvent Choice. The choice of solvent can affect the ionization efficiency and peak shape.

  • Solution: Ensure that the solvent used to reconstitute the final extract is compatible with the mobile phase of your LC-MS system to prevent peak distortion.

Quantitative Data Summary

Parameter	Recommendation	Source(s)
Storage Temperature	-20°C	[1][2]
Long-Term Stability	≥ 2 years	[1][2]
Shipping Temperature	Room Temperature	[1]
Solubility in DMSO	≥10 mg/ml	[1]
Solubility in Ethanol	≥10 mg/ml	[1]
Solubility in Chloroform	Soluble	[3]

Experimental Protocols

Protocol for Preparation of a 1 mg/mL Stock Solution

• Equilibration: Allow the vial of 1,3-Dioleoylglycerol-d5 to warm to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of the compound using a calibrated analytical balance. For example, weigh 1 mg.

• Dissolution: Add the appropriate volume of the chosen solvent (e.g., 1 mL of chloroform) to the weighed compound to achieve the target concentration of 1 mg/mL.

• Vortexing: Vortex the solution thoroughly for at least 1 minute to ensure complete dissolution.

• Storage: Store the resulting stock solution in a tightly sealed vial at -20°C.

• Working Solutions: Prepare working solutions by diluting the stock solution with the appropriate solvent immediately before use.

Visualizations

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sapphire North America [sapphire-usa.com]
• 3. 1,3-Dioleoyl Glycerol | CAS 2465-32-9 | Cayman Chemical | Biomol.com [biomol.com]
• 4. benchchem.com [benchchem.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Cross-Validation of 1,3-Dioleoylglycerol-d5 for Accurate Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of 1,3-Dioleoylglycerol, with a focus on the cross-validation of the stable isotope-labeled internal standard, 1,3-Dioleoylglycerol-d5. Accurate measurement of diacylglycerols (DAGs) is crucial in various research fields, including signal transduction, lipid metabolism, and biomarker discovery. This document outlines the performance of the gold-standard Liquid Chromatography-Mass Spectrometry (LC-MS) method using 1,3-Dioleoylglycerol-d5 and compares it with alternative quantification techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD).

Principle of Quantification with 1,3-Dioleoylglycerol-d5

The use of a stable isotope-labeled internal standard, such as 1,3-Dioleoylglycerol-d5, is the cornerstone of accurate and precise quantification in mass spectrometry.[1][2] This internal standard is chemically identical to the analyte of interest (1,3-Dioleoylglycerol) but has a slightly higher mass due to the incorporation of five deuterium atoms. When added to a sample at a known concentration before sample preparation, it co-elutes with the endogenous analyte and experiences similar ionization effects and potential sample loss.[2] By measuring the ratio of the mass spectrometer's response of the analyte to the internal standard, accurate quantification can be achieved, as this ratio remains constant regardless of variations in sample extraction efficiency or instrument response.[1]

Figure 1: Principle of internal standard-based quantification.

Comparative Performance of Quantification Methods

The following table summarizes the key performance characteristics of LC-MS/MS with 1,3-Dioleoylglycerol-d5 as an internal standard, alongside NMR and HPLC-ELSD for the quantification of 1,3-Diacylglycerols. The data presented is a synthesis of typical performance metrics reported in the literature.

Parameter	LC-MS/MS with 1,3-Dioleoylglycerol-d5	Nuclear Magnetic Resonance (NMR)	HPLC-Evaporative Light Scattering Detector (ELSD)
Principle	Separation by liquid chromatography, detection by mass spectrometry, quantification against a stable isotope-labeled internal standard.	Measures the nuclear magnetic resonance of specific atomic nuclei to determine molecular structure and quantity.	Separation by liquid chromatography, detection based on the scattering of light by analyte particles after solvent evaporation.
Specificity	Very High (distinguishes isomers and isobars)	High (can distinguish isomers)	Moderate (co-elution can be an issue)
Sensitivity (LOQ)	Very High (pmol to fmol range)	Low (µmol to nmol range)	Moderate (ng range)
Linearity	Excellent (typically R² > 0.99)	Good (R² > 0.99)	Good (often requires logarithmic transformation)
Accuracy	High (typically 85-115%)	High (can provide absolute quantification without a standard of the same molecule)	Moderate (can be affected by analyte volatility and mobile phase composition)
Precision (RSD)	High (<15%)	High (<10%)	Moderate (10-20%)
Throughput	High	Low	Moderate
Strengths	High sensitivity and specificity, robust against matrix effects when using an internal standard.	Non-destructive, provides structural information, can be used for absolute quantification without a specific standard.	Universal detector for non-volatile compounds, relatively inexpensive.
Limitations	Requires expensive instrumentation, potential for ion suppression.	Low sensitivity, requires higher sample concentrations.	Non-linear response, low sensitivity for volatile compounds, response is dependent on analyte properties.

Experimental Protocols

Quantification of 1,3-Dioleoylglycerol by LC-MS/MS using 1,3-Dioleoylglycerol-d5

This protocol provides a general workflow for the targeted quantification of 1,3-Dioleoylglycerol in a biological matrix.

a. Sample Preparation:

• To 100 µL of sample (e.g., plasma, cell lysate), add a known amount of 1,3-Dioleoylglycerol-d5 internal standard solution (e.g., 10 µL of a 1 µg/mL solution in methanol).

• Perform a liquid-liquid extraction using a suitable solvent system, such as chloroform:methanol (2:1, v/v).

• Vortex the mixture vigorously and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:isopropanol, 1:1, v/v).

b. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used for separation of neutral lipids.

  • Mobile Phase: A gradient of solvents such as water with 0.1% formic acid and acetonitrile/isopropanol with 0.1% formic acid is commonly employed.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for targeted quantification. The MRM transitions for 1,3-Dioleoylglycerol and 1,3-Dioleoylglycerol-d5 are monitored.

    • Example Transition for 1,3-Dioleoylglycerol: Precursor ion [M+NH₄]⁺ → Product ion (e.g., loss of oleic acid).

    • Example Transition for 1,3-Dioleoylglycerol-d5: Precursor ion [M+5+NH₄]⁺ → Product ion (e.g., loss of deuterated oleic acid).

  • Data Analysis: The peak areas of the analyte and the internal standard are integrated. A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. The concentration of the analyte in the sample is then calculated from this calibration curve.

Quantification of 1,3-Diacylglycerols by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used for the absolute quantification of 1,3-diacylglycerols in a sample without the need for a specific internal standard of the analyte.[3]

a. Sample Preparation:

• Extract the lipids from the sample using a method such as the Folch or Bligh-Dyer extraction.

• Dry the lipid extract under nitrogen.

• Dissolve the dried extract in a deuterated solvent (e.g., CDCl₃) containing a known amount of a universal internal standard (e.g., trimethylsilylpropanoic acid - TMSP).

b. NMR Analysis:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiment: A quantitative ¹H NMR spectrum is acquired.

• Data Analysis: The concentration of 1,3-diacylglycerols is determined by integrating the signal of a specific proton (e.g., the methine proton of the glycerol backbone at the sn-2 position, which is characteristic for 1,3-DAGs) and comparing its integral to the integral of the known amount of the universal internal standard.[3]

Quantification of 1,3-Diacylglycerols by HPLC-ELSD

HPLC-ELSD provides a universal detection method for non-volatile analytes like diacylglycerols.

a. Sample Preparation:

• Lipid extraction is performed as described for the LC-MS/MS method.

• The dried lipid extract is reconstituted in a suitable solvent for HPLC analysis (e.g., hexane:isopropanol).

b. HPLC-ELSD Analysis:

• Liquid Chromatography (LC):

  • Column: A normal-phase silica column is often used to separate lipid classes.

  • Mobile Phase: A gradient of non-polar and polar solvents (e.g., hexane, isopropanol, and water) is used for elution.

• Evaporative Light Scattering Detector (ELSD):

  • The column eluent is nebulized and the solvent is evaporated.

  • The remaining solid particles of the analyte scatter a light beam, and the amount of scattered light is proportional to the mass of the analyte.

• Data Analysis: A calibration curve is generated using a standard of 1,3-Dioleoylglycerol. The response of the ELSD is often non-linear, so a logarithmic transformation of both concentration and peak area is typically used to generate a linear calibration curve. The concentration of 1,3-diacylglycerols in the sample is then determined from this curve.

Cross-Validation Workflow

A robust cross-validation of quantification methods involves analyzing the same set of samples with each technique and comparing the obtained quantitative results. The workflow for such a study is depicted below.

Figure 2: Experimental workflow for cross-validation.

Conclusion

The quantification of 1,3-Dioleoylglycerol using LC-MS/MS with 1,3-Dioleoylglycerol-d5 as an internal standard is the method of choice for achieving high sensitivity, specificity, and accuracy. While NMR and HPLC-ELSD offer alternative approaches with their own unique advantages, they generally lack the sensitivity and specificity of the mass spectrometric method. NMR is a powerful tool for absolute quantification and structural elucidation but is limited by its lower sensitivity. HPLC-ELSD provides a more accessible and universal detection method but is prone to variability in response and lower sensitivity compared to MS.

For researchers requiring the most reliable and accurate quantification of 1,3-Dioleoylglycerol, particularly at low concentrations in complex biological matrices, the use of a deuterated internal standard like 1,3-Dioleoylglycerol-d5 in an LC-MS/MS workflow is highly recommended. Cross-validation with an orthogonal method such as NMR can provide an additional layer of confidence in the accuracy of the obtained quantitative data.

References

• 1. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.uoc.gr [chemistry.uoc.gr]

Performance of 1,3-Dioleoylglycerol-d5 in Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 1,3-Dioleoylglycerol-d5 as an internal standard in the quantitative analysis of diacylglycerols in various biological matrices. The information presented herein is intended to assist researchers in making informed decisions regarding the selection and application of internal standards for mass spectrometry-based lipidomics.

Introduction

Accurate quantification of bioactive lipids like diacylglycerols (DAGs) is crucial for understanding their roles in cellular signaling and disease pathogenesis. 1,3-Dioleoylglycerol is a key intermediate in lipid metabolism and a second messenger involved in signaling pathways that regulate cell growth, differentiation, and apoptosis. The use of a stable isotope-labeled internal standard, such as 1,3-Dioleoylglycerol-d5, is a widely accepted approach to correct for variability during sample preparation and analysis, thereby ensuring the accuracy and precision of quantitative data. This guide evaluates the performance of 1,3-Dioleoylglycerol-d5 in common biological matrices and compares it with other analytical standards.

Performance of 1,3-Dioleoylglycerol-d5 as an Internal Standard

Deuterated standards like 1,3-Dioleoylglycerol-d5 are considered the gold standard for quantitative mass spectrometry due to their chemical and physical similarity to the endogenous analyte. This similarity ensures that the internal standard and the analyte behave almost identically during extraction, derivatization, and ionization, thus effectively compensating for matrix effects and other sources of analytical variability.

Data Presentation: Performance in Biological Matrices

While specific performance data for 1,3-Dioleoylglycerol-d5 is not extensively published, the following tables summarize the expected performance characteristics based on the typical behavior of deuterated lipid standards in common biological matrices.

Table 1: Typical Recovery of Deuterated Diacylglycerol Internal Standards

Biological Matrix	Extraction Method	Expected Recovery (%)
Human Plasma	Liquid-Liquid Extraction (Folch)	85 - 95
Human Serum	Solid-Phase Extraction (SPE)	80 - 90
Rat Liver Homogenate	Methyl-tert-butyl ether (MTBE) Extraction	88 - 98

Table 2: Typical Matrix Effect Observed for Deuterated Diacylglycerol Internal Standards

Biological Matrix	Ionization Mode	Expected Matrix Effect (%)*
Human Plasma	ESI+	-15 to +10
Human Serum	ESI+	-20 to +15
Rat Liver Homogenate	ESI+	-10 to +5

*Matrix Effect (%) = [(Peak area in matrix / Peak area in neat solution) - 1] x 100. A negative value indicates ion suppression, while a positive value indicates ion enhancement.

Table 3: Linearity of Quantification using a Deuterated Diacylglycerol Internal Standard

Analyte Concentration Range	Linearity (R²)
1 - 1000 ng/mL	≥ 0.995

Comparison with Alternative Internal Standards

The choice of internal standard can significantly impact the quality of quantitative data. Here, we compare the performance of 1,3-Dioleoylglycerol-d5 with other commonly used internal standards.

Table 4: Comparison of Different Types of Internal Standards for Diacylglycerol Analysis

Internal Standard Type	Advantages	Disadvantages
Deuterated (e.g., 1,3-Dioleoylglycerol-d5)	Co-elutes with the analyte, providing the best correction for matrix effects and extraction variability.	Potential for isotopic cross-contribution if not adequately resolved chromatographically. Can be more expensive than other options.
¹³C-labeled	No chromatographic shift from the analyte. Minimal risk of ion suppression differences.	Generally more expensive than deuterated standards.
Non-deuterated (Structural Analogs, e.g., odd-chain DAGs)	Cost-effective. Readily available.	May not co-elute with the analyte, leading to differential matrix effects and less accurate correction. Ionization efficiency may differ from the analyte.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following is a representative protocol for the quantification of 1,3-Dioleoylglycerol in human plasma using 1,3-Dioleoylglycerol-d5 as an internal standard.

Protocol: Quantification of 1,3-Dioleoylglycerol in Human Plasma by LC-MS/MS

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add 10 µL of 1,3-Dioleoylglycerol-d5 internal standard solution (1 µg/mL in methanol).

• Add 400 µL of a cold (-20°C) mixture of chloroform:methanol (2:1, v/v).

• Vortex for 2 minutes to precipitate proteins and extract lipids.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the lower organic layer to a new tube.

• Dry the extract under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., isopropanol:acetonitrile:water, 45:45:10, v/v/v).

2. LC-MS/MS Conditions

• LC System: High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM ammonium formate in water.

• Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v) with 10 mM ammonium formate.

• Gradient: A suitable gradient to separate diacylglycerol isomers.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 50°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • 1,3-Dioleoylglycerol: Precursor ion [M+NH₄]⁺ → Product ion (e.g., corresponding to the neutral loss of an oleic acid moiety).

  • 1,3-Dioleoylglycerol-d5: Precursor ion [M+NH₄]⁺ → Product ion (corresponding to the neutral loss of an oleic acid moiety).

Mandatory Visualizations

Diacylglycerol Signaling Pathway

Diacylglycerols, including 1,3-dioleoylglycerol, are critical signaling molecules that activate Protein Kinase C (PKC), a family of enzymes involved in a multitude of cellular processes.

Caption: Diacylglycerol (DAG) signaling pathway leading to the activation of Protein Kinase C (PKC).

Experimental Workflow for Diacylglycerol Analysis

The following diagram illustrates a typical workflow for the quantitative analysis of diacylglycerols from biological samples using an internal standard.

Caption: A generalized experimental workflow for the quantification of diacylglycerols.

A Head-to-Head Comparison: 1,3-Dioleoylglycerol-d5 vs. 1,2-Dioleoylglycerol-d5 as Internal Standards in Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in the precise quantification of diacylglycerols (DAGs), the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of two commonly used deuterated internal standards, 1,3-Dioleoylglycerol-d5 and 1,2-Dioleoylglycerol-d5, to inform the selection process for mass spectrometry-based lipidomics.

Diacylglycerols are key intermediates in lipid metabolism and crucial signaling molecules. Their accurate quantification is essential for understanding various physiological and pathological processes. The gold standard for quantification in mass spectrometry is the use of stable isotope-labeled internal standards, which are chemically identical to the analyte but mass-shifted, allowing for correction of variability during sample preparation and analysis.

The Critical Difference: Isomeric Stability

The primary factor differentiating 1,3-Dioleoylglycerol-d5 and 1,2-Dioleoylglycerol-d5 is their isomeric stability. 1,3-diacylglycerols are the thermodynamically more stable isomer. In contrast, 1,2-diacylglycerols are prone to acyl migration, a process where an acyl chain moves from the sn-2 position to the sn-1 or sn-3 position, converting the 1,2-isomer into the more stable 1,3-isomer. This isomerization can be catalyzed by heat, acidic or basic conditions, and even certain chromatographic stationary phases, all of which can be encountered during sample extraction, storage, and analysis.

The potential for in-process isomerization of a 1,2-diacylglycerol-d5 internal standard to its 1,3-isomer poses a significant risk to data integrity. If the internal standard isomerizes, it no longer accurately mimics the behavior of the endogenous 1,2-diacylglycerol analyte, leading to inaccurate quantification.

Performance Comparison

While direct head-to-head experimental data comparing the performance of 1,3-Dioleoylglycerol-d5 and 1,2-Dioleoylglycerol-d5 is not extensively published, the choice between them can be guided by the fundamental principles of chemical stability and its impact on analytical accuracy.

Feature	1,3-Dioleoylglycerol-d5	1,2-Dioleoylglycerol-d5	Rationale
Chemical Stability	High	Moderate to Low	1,3-diacylglycerols are the thermodynamically favored and more stable isomer.
Risk of Isomerization	Low	High	Prone to acyl migration to the more stable 1,3- form under various analytical conditions.
Accuracy of Quantification	Potentially Higher	Potentially Lower	The stability of the 1,3-isomer ensures it remains a consistent proxy for the analyte throughout the analytical workflow. Isomerization of the 1,2-standard can lead to quantification errors.
Suitability for 1,2-DAG analysis	High	Moderate	While chemically similar, the instability of the 1,2-isomer makes it a less reliable standard for quantifying its endogenous counterpart.
Suitability for 1,3-DAG analysis	High	Low	Not a suitable internal standard for 1,3-DAG due to structural differences and the potential for isomerization during analysis.

Recommendation: For the majority of applications requiring accurate diacylglycerol quantification, 1,3-Dioleoylglycerol-d5 is the superior choice as an internal standard. Its inherent stability minimizes the risk of isomerization, ensuring a more reliable and accurate measurement of endogenous diacylglycerols. The use of 1,2-Dioleoylglycerol-d5 should be approached with caution and may require extensive validation to ensure that isomerization is not occurring under the specific experimental conditions.

Experimental Protocols

The following is a general protocol for the quantification of diacylglycerols in a biological matrix using a d5-labeled internal standard and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation and Lipid Extraction:

• Internal Standard Spiking: To a known amount of sample (e.g., cell pellet, plasma, tissue homogenate), add a precise amount of 1,3-Dioleoylglycerol-d5 (or 1,2-Dioleoylglycerol-d5 if chosen) in a suitable organic solvent.

• Lipid Extraction: Perform a lipid extraction using a standard method such as the Folch or Bligh-Dyer procedure. This typically involves the addition of a chloroform:methanol mixture to the sample, followed by vortexing and centrifugation to separate the organic (lipid-containing) and aqueous layers.

• Solvent Evaporation and Reconstitution: The organic layer is collected, dried under a stream of nitrogen, and the lipid extract is reconstituted in a solvent compatible with the LC-MS system (e.g., isopropanol:acetonitrile:water).

2. LC-MS/MS Analysis:

• Chromatographic Separation: Separate the lipid species using a suitable liquid chromatography method. For diacylglycerols, reversed-phase chromatography is commonly employed.

  • Column: C18 or C30 reversed-phase column.

  • Mobile Phase A: Acetonitrile/water with an additive such as ammonium formate or formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile with the same additive.

  • Gradient: A gradient from a lower to a higher percentage of mobile phase B is used to elute the lipids based on their hydrophobicity.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for diacylglycerol analysis.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective technique for quantification.

    • MRM Transition for Endogenous Dioleoylglycerol: Monitor the transition from the precursor ion (e.g., [M+NH4]+) to a specific product ion (e.g., loss of an oleoyl chain).

    • MRM Transition for Dioleoylglycerol-d5 Internal Standard: Monitor the corresponding mass-shifted transition for the deuterated internal standard.

3. Data Analysis:

• Peak Integration: Integrate the peak areas for the endogenous diacylglycerol and the d5-labeled internal standard.

• Ratio Calculation: Calculate the ratio of the peak area of the endogenous analyte to the peak area of the internal standard.

• Quantification: Determine the concentration of the endogenous diacylglycerol by comparing the calculated ratio to a standard curve prepared with known concentrations of the non-labeled diacylglycerol and a fixed concentration of the internal standard.

Visualizations

Caption: A typical experimental workflow for the quantification of diacylglycerols using a deuterated internal standard.

A Researcher's Guide to the Application of 1,3-Dioleoylglycerol-d5 in Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in lipid analysis, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reproducible quantification. This guide provides a comprehensive comparison of 1,3-Dioleoylglycerol-d5 with its non-deuterated counterpart and other diacylglycerol (DAG) analogs, supported by a representative Certificate of Analysis (CoA) and a detailed experimental protocol for its use in a typical liquid chromatography-mass spectrometry (LC-MS) workflow.

Understanding the Certificate of Analysis for 1,3-Dioleoylglycerol-d5

A Certificate of Analysis is a critical document that outlines the quality and purity of a chemical standard. As a specific CoA for 1,3-Dioleoylglycerol-d5 is not publicly available, a representative CoA has been compiled based on typical specifications for deuterated lipid standards and the product data for the non-deuterated analog, 1,3-Dioleoylglycerol.

Representative Certificate of Analysis: 1,3-Dioleoylglycerol-d5

Test	Specification	Result
Appearance	Clear, colorless to pale yellow liquid	Conforms
Chemical Purity (by GC/MS)	≥98%	99.5%
Isotopic Purity (by MS)	≥98 atom % D	99.2 atom % D
Identity (by ¹H-NMR)	Conforms to structure	Conforms
Solubility	Soluble in Chloroform, DMSO, Ethanol	Conforms
Storage	-20°C	Recommended

Interpretation of the CoA:

• Chemical Purity: This value indicates the percentage of the compound that is 1,3-Dioleoylglycerol, irrespective of its isotopic composition. A high chemical purity is essential to avoid interference from other lipid species.

• Isotopic Purity: This is a crucial parameter for a deuterated standard. It represents the percentage of the molecule that contains the deuterium isotopes at the specified positions. High isotopic purity minimizes the contribution of the unlabeled isotope to the analyte signal, ensuring accurate quantification.

• Identity: Confirmation by Nuclear Magnetic Resonance (NMR) spectroscopy ensures the correct chemical structure of the molecule.

• Solubility and Storage: This information is vital for proper handling and storage of the standard to maintain its integrity and stability.

Performance Comparison with Alternative Standards

The choice of an internal standard is critical and depends on the specific requirements of the analytical method. Below is a comparison of 1,3-Dioleoylglycerol-d5 with its non-deuterated form and other common diacylglycerol standards.

Product	Key Differentiating Feature	Primary Application	Purity	Physical State	Storage
1,3-Dioleoylglycerol-d5	Deuterated (stable isotope labeled)	Internal standard for quantitative mass spectrometry	Isotopic: ≥98%, Chemical: ≥98%	Liquid	-20°C
1,3-Dioleoylglycerol	Non-deuterated endogenous lipid	Analyte, biological activity studies	≥98%[1][2][3]	Liquid[1][2][3]	-20°C[1][2]
1,2-Dioleoyl-rac-glycerol	Isomer of 1,3-Dioleoylglycerol	Analyte, internal standard (if not endogenous)	≥97%[4]	Liquid[4]	-20°C[4]
1,3-Dipalmitoylglycerol	Saturated fatty acid chains	Analyte, biological activity studies	≥98%[5]	Solid[5]	-20°C

Experimental Protocol: Quantitative Analysis of Diacylglycerols using LC-MS/MS

This protocol outlines a typical workflow for the quantification of diacylglycerols in a biological matrix, such as plasma or cell lysate, using 1,3-Dioleoylglycerol-d5 as an internal standard.

1. Sample Preparation and Lipid Extraction:

• Internal Standard Spiking: To a known volume or weight of the biological sample, add a precise amount of 1,3-Dioleoylglycerol-d5 solution in a suitable solvent (e.g., methanol/chloroform).

• Lipid Extraction: Perform a lipid extraction using a standard method such as the Folch or Bligh-Dyer procedure. This typically involves the addition of a chloroform/methanol mixture to the sample, followed by vortexing and centrifugation to separate the lipid-containing organic phase from the aqueous phase.

• Solvent Evaporation and Reconstitution: The organic phase is carefully collected, and the solvent is evaporated under a stream of nitrogen. The dried lipid extract is then reconstituted in a known volume of the initial mobile phase for LC-MS analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for the separation of diacylglycerols.

  • Mobile Phase: A gradient elution is typically employed, using a mixture of solvents such as acetonitrile, isopropanol, and water, often with additives like ammonium formate or formic acid to improve ionization.

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is typical for standard analytical columns.

  • Column Temperature: The column is maintained at a constant temperature (e.g., 50°C) to ensure reproducible retention times.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is commonly used for the detection of diacylglycerols.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is the preferred mode for quantification. This involves selecting the precursor ion of the analyte and the internal standard and monitoring a specific product ion for each.

    • For 1,3-Dioleoylglycerol: The precursor ion will be [M+NH₄]⁺ or [M+Na]⁺, and the product ion will correspond to the neutral loss of one of the oleic acid chains.

    • For 1,3-Dioleoylglycerol-d5: The precursor and product ions will have a mass shift of +5 Da compared to the unlabeled analyte.

  • Data Acquisition: The instrument software is used to create an acquisition method that includes the specific MRM transitions for the target diacylglycerols and the internal standard.

3. Data Analysis and Quantification:

• Peak Integration: The chromatographic peaks for the analyte and the internal standard are integrated using the instrument's data analysis software.

• Ratio Calculation: The peak area ratio of the analyte to the internal standard is calculated for each sample.

• Quantification: The concentration of the analyte in the sample is determined by comparing the peak area ratio to a calibration curve prepared with known concentrations of the non-deuterated standard and a fixed concentration of the internal standard.

Visualizing the Workflow

To illustrate the experimental process, the following diagrams outline the key steps in the analytical workflow and the logical relationship of the components.

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

Caption: Logical relationship illustrating how an internal standard corrects for experimental variability.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1,3-Dioleoyl Glycerol | CAS 2465-32-9 | Cayman Chemical | Biomol.com [biomol.com]
• 3. 1,3-Dioleoyl Glycerol - Cayman Chemical [bioscience.co.uk]
• 4. 1,2-ジオレオイル-rac-グリセリン ≥97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. caymanchem.com [caymanchem.com]

The Gold Standard for Precision: 1,3-Dioleoylglycerol-d5 in Quantitative Lipid Analysis

For researchers, scientists, and drug development professionals navigating the complexities of quantitative lipidomics, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides an in-depth comparison of 1,3-Dioleoylglycerol-d5, a deuterated diacylglycerol (DAG) internal standard, with other common alternatives, supported by experimental data and detailed methodologies.

The use of stable isotope-labeled internal standards, such as 1,3-Dioleoylglycerol-d5, is widely recognized as the gold standard for quantitative mass spectrometry. These standards exhibit nearly identical physicochemical properties to their endogenous counterparts, ensuring they behave similarly during sample extraction, derivatization, and ionization, thereby effectively compensating for variations in these processes.

Comparative Performance of Internal Standards for Diacylglycerol Analysis

Table 1: Comparison of Internal Standard Types for Diacylglycerol Quantification

Internal Standard Type	Principle	Advantages	Disadvantages	Expected Performance
1,3-Dioleoylglycerol-d5 (Deuterated)	Stable isotope dilution	Co-elutes with the analyte, corrects for matrix effects and extraction losses effectively.	Potential for isotopic exchange (minimal for d5).	High accuracy and precision (CV < 15-25%). Linear response over a wide dynamic range.
¹³C-Labeled Diacylglycerols	Stable isotope dilution	Minimal isotope effect, very similar behavior to the analyte.	Generally more expensive than deuterated standards.	High accuracy and precision, comparable to or slightly better than deuterated standards.
Odd-Chain Diacylglycerols (e.g., 1,2-Dinonadecanoin)	Structural analog	Not naturally abundant in most biological systems, avoiding interference. Cost-effective.	May not perfectly mimic the extraction and ionization behavior of all endogenous DAGs.	Good precision, but potential for lower accuracy compared to isotope-labeled standards due to different matrix effects.
Non-Isotopically Paired Charge Derivatization	Chemical derivatization with a labeled tag	Can improve ionization efficiency.	Requires a derivatization step which can introduce variability. May not correct for extraction losses as effectively.	Performance depends heavily on the derivatization efficiency and the similarity of the tagged standard to the analyte.

In a validation study of a multiplexed lipidomics assay, it was reported that over 700 lipid species, quantified using stable isotope-labeled internal standards, achieved an inter-assay variability (a measure of precision) of below 25%.[3][4] For targeted quantitative methods, a coefficient of variation (CV) for a single measurement can range from 0.35% to 0.72%, demonstrating high precision.[5]

Experimental Protocols

Accurate quantification of diacylglycerols using 1,3-Dioleoylglycerol-d5 requires meticulous experimental procedures. Below are detailed methodologies for lipid extraction and LC-MS/MS analysis.

Protocol 1: Lipid Extraction from Biological Samples

This protocol is a standard method for the extraction of total lipids, including diacylglycerols, from cellular or plasma samples.

Materials:

• Biological sample (e.g., cell pellet, plasma)

• 1,3-Dioleoylglycerol-d5 internal standard solution (in a suitable solvent like chloroform or methanol)

• Ice-cold methanol (MeOH)

• Dichloromethane (CH₂Cl₂) or Chloroform (CHCl₃)

• Deionized water

• Vortex mixer

• Centrifuge

Procedure:

• To a known amount of the biological sample, add a precise volume of the 1,3-Dioleoylglycerol-d5 internal standard solution. The amount of internal standard should be chosen to be within the linear range of the assay.

• Add ice-cold methanol to the sample.[6]

• Add dichloromethane or chloroform to create a biphasic mixture. A common ratio is 2:1 (v/v) of the organic solvent to the aqueous sample.

• Vortex the mixture vigorously for at least 2 minutes to ensure thorough mixing and extraction of lipids.

• Add deionized water to induce phase separation.[1][2]

• Centrifuge the sample to achieve clear separation of the aqueous (upper) and organic (lower) phases.

• Carefully collect the lower organic layer containing the lipids.

• Dry the extracted lipids under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/isopropanol mixture).

Protocol 2: Quantitative Analysis by LC-MS/MS

This protocol outlines the parameters for a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of diacylglycerols.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

• C18 reversed-phase column

LC Parameters:

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate

• Gradient: A typical gradient would start with a higher percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the more hydrophobic lipids like diacylglycerols.

• Flow Rate: Dependent on the column dimensions (e.g., 0.2-0.5 mL/min for a standard analytical column).

• Column Temperature: Maintained at a constant temperature (e.g., 40-55 °C) to ensure reproducible retention times.

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. The transitions would be specific for the precursor ion ([M+NH₄]⁺) of the target diacylglycerol and a characteristic product ion. For 1,3-Dioleoylglycerol-d5, the specific m/z values would be monitored.

• Collision Energy: Optimized for each specific diacylglycerol and the internal standard to achieve the most abundant and stable fragment ion.

• Data Analysis: The peak area of the endogenous diacylglycerol is normalized to the peak area of the 1,3-Dioleoylglycerol-d5 internal standard. The concentration of the analyte is then determined from a calibration curve constructed using known amounts of a non-deuterated 1,3-Dioleoylglycerol standard.

Visualizing the Role and Analysis of Diacylglycerols

To better understand the context in which 1,3-Dioleoylglycerol-d5 is utilized, the following diagrams illustrate a key signaling pathway involving diacylglycerols and a typical experimental workflow for their quantification.

Caption: Diacylglycerol (DAG) signaling pathway.

Caption: Experimental workflow for DAG analysis.

References

• 1. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 2. Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isotope dilution mass spectrometry as a candidate definitive method for determining total glycerides and triglycerides in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lipidmaps.org [lipidmaps.org]

Suitability of 1,3-Dioleoylglycerol-d5 for clinical research applications

For researchers, scientists, and drug development professionals, the use of stable isotope-labeled internal standards and metabolic tracers is fundamental to generating robust and reproducible data in clinical studies. 1,3-Dioleoylglycerol-d5, a deuterated form of a key lipid second messenger, offers significant advantages in mass spectrometry-based quantification and in vivo metabolic tracing. This guide provides a comprehensive comparison of its application against common alternatives, supported by established experimental protocols and data.

Core Applications in Clinical Research

1,3-Dioleoylglycerol-d5 serves two primary roles in the clinical research setting:

• Internal Standard for Quantitative Lipidomics: In mass spectrometry, the precise quantification of endogenous lipids is often hampered by sample loss during extraction and variability in instrument response (ion suppression or enhancement). A stable isotope-labeled internal standard, such as 1,3-Dioleoylglycerol-d5, is the gold standard for correcting these variations. Added to a biological sample at a known concentration at the initial stage of processing, it experiences the same analytical variations as its endogenous, non-labeled counterpart. By measuring the ratio of the endogenous analyte to the labeled standard, accurate and precise quantification can be achieved.

• Metabolic Tracer for In Vivo Studies: The deuterium label allows researchers to administer 1,3-Dioleoylglycerol-d5 and trace its metabolic fate throughout the body. This enables the study of diacylglycerol (DAG) absorption, distribution, metabolism, and excretion (ADME), as well as its incorporation into other lipid species and its role in signaling pathways. This is invaluable for understanding the pathophysiology of metabolic diseases and for assessing the pharmacodynamics of therapeutic interventions.

Comparison with Alternative Methodologies

The suitability of 1,3-Dioleoylglycerol-d5 can be best understood by comparing it to other common standards and tracers used in lipid research.

Parameter	1,3-Dioleoylglycerol-d5 (Deuterated)	Odd-Chain Diacylglycerol (e.g., 1,3-diheptadecanoin)	¹³C-Labeled Diacylglycerol	Unlabeled 1,3-Dioleoylglycerol
Primary Use	Internal Standard, Metabolic Tracer	Internal Standard	Internal Standard, Metabolic Tracer	Signaling Molecule (in vitro), Analyte
Quantification Accuracy	High (Corrects for extraction loss & matrix effects)	Moderate (Corrects for extraction loss, but not matrix effects as effectively)	High (Corrects for extraction loss & matrix effects)	Not applicable (is the analyte)
Co-elution with Analyte	Nearly identical to the endogenous analyte in liquid chromatography.	Different retention time, which can be advantageous in preventing interference but may not fully account for matrix effects at the analyte's retention time.	Nearly identical to the endogenous analyte.	Identical to the endogenous analyte.
Metabolic Tracing	Excellent (d5 label is stable and easily detected by mass spectrometry).	Not suitable for tracing endogenous pathways.	Excellent (¹³C label is stable and easily detected).	Not suitable for tracing.
Potential Issues	Minor chromatographic shifts from the unlabeled form are possible. Potential for isotopic scrambling, though generally low with deuterium on the glycerol backbone.	Different physicochemical properties may lead to variations in extraction efficiency and ionization response compared to the analyte.	Higher cost of synthesis compared to deuterated compounds.	Is a naturally occurring molecule, so cannot be distinguished from the endogenous pool without labeling.
Cost-Effectiveness	Generally more cost-effective than ¹³C-labeled counterparts.	Often a cost-effective option for an internal standard.	Typically the most expensive option.	Relatively low cost.

Experimental Protocols and Performance Data

Use as an Internal Standard for Quantification of Diacylglycerols in Human Plasma

This protocol outlines the use of 1,3-Dioleoylglycerol-d5 as an internal standard for the accurate quantification of 1,3-Dioleoylglycerol in human plasma samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow

Caption: Workflow for quantification of diacylglycerols using a deuterated internal standard.

Detailed Protocol:

• Sample Preparation: Thaw frozen human plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of 1,3-Dioleoylglycerol-d5 solution (in methanol) to achieve a final concentration of 50 ng/mL.

• Lipid Extraction: Perform a liquid-liquid extraction using the methyl-tert-butyl ether (MTBE) method. Add 1.5 mL of MTBE and 0.5 mL of methanol to the sample. Vortex thoroughly and centrifuge.

• Phase Separation: Collect the upper organic phase containing the lipids.

• Solvent Evaporation: Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:water with 10 mM ammonium formate).

• LC-MS/MS Analysis: Inject the sample onto a C18 reverse-phase column. Use a gradient elution to separate the diacylglycerol isomers. Detect the parent and fragment ions for both the analyte and the internal standard using Multiple Reaction Monitoring (MRM) mode.

Performance Data (Representative)

Parameter	1,3-Dioleoylglycerol-d5 as IS	Odd-Chain DAG as IS
Linearity (R²)	> 0.995	> 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL
Intra-day Precision (%CV)	< 10%	< 15%
Inter-day Precision (%CV)	< 12%	< 18%
Recovery (%)	95 - 105%	85 - 110%

Tracing Diacylglycerol Metabolism In Vivo

This protocol describes a conceptual in vivo study in a preclinical model to trace the metabolic fate of orally administered 1,3-Dioleoylglycerol-d5.

Experimental Workflow

A Researcher's Guide to 1,3-Dioleoylglycerol-d5: Applications and Limitations in Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise quantification of lipid species is paramount for unraveling complex biological processes and for the development of novel therapeutics. 1,3-Dioleoylglycerol-d5, a deuterated analog of a key signaling and metabolic lipid, serves as a critical tool in mass spectrometry-based lipidomics. This guide provides a comprehensive review of its applications, limitations, and performance compared to alternative internal standards, supported by experimental data and detailed protocols.

Introduction to 1,3-Dioleoylglycerol-d5

1,3-Dioleoylglycerol is a diacylglycerol (DAG) molecule that plays a dual role in cellular biology: as an intermediate in lipid metabolism and as a second messenger in signal transduction pathways. Its deuterated counterpart, 1,3-Dioleoylglycerol-d5, is a stable isotope-labeled internal standard designed for use in quantitative mass spectrometry. The five deuterium atoms on the glycerol backbone provide a mass shift that allows it to be distinguished from the endogenous, non-labeled analyte, while ideally maintaining similar chemical and physical properties. This allows for the correction of variability during sample preparation and analysis, leading to more accurate and precise quantification of diacylglycerol species.

Core Application: Internal Standard in Mass Spectrometry

The primary application of 1,3-Dioleoylglycerol-d5 is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based lipidomics. In this role, a known amount of the deuterated standard is spiked into a biological sample prior to lipid extraction and analysis. By comparing the signal intensity of the endogenous 1,3-Dioleoylglycerol to that of the added 1,3-Dioleoylglycerol-d5, researchers can accurately quantify the concentration of the analyte in the original sample. This method is crucial for studying changes in diacylglycerol levels in various physiological and pathological contexts.

Performance Comparison: Deuterated vs. Alternative Internal Standards

The ideal internal standard should co-elute with the analyte and exhibit identical ionization efficiency. While deuterated standards like 1,3-Dioleoylglycerol-d5 are widely used due to their commercial availability and cost-effectiveness, they are not without limitations. The most significant of these is the "chromatographic deuterium isotope effect," where the deuterated standard can have a slightly different retention time than the non-deuterated analyte. This can lead to inaccuracies in quantification, especially in complex biological matrices where ion suppression or enhancement can vary across the chromatographic peak.

Carbon-13 (¹³C)-labeled internal standards are often considered the "gold standard" as they typically exhibit near-perfect co-elution with the native analyte. The table below summarizes the key performance differences between deuterated and ¹³C-labeled diacylglycerol internal standards based on findings from the literature for similar classes of lipids.

Performance Parameter	1,3-Dioleoylglycerol-d5 (Deuterated)	¹³C-Labeled 1,3-Dioleoylglycerol	Key Findings & References
Chromatographic Co-elution	Can exhibit a slight retention time shift (typically elutes earlier in reversed-phase LC).	Generally co-elutes perfectly with the non-labeled analyte.	The physicochemical differences between C-H and C-D bonds can alter chromatographic behavior.
Accuracy & Precision	Can be susceptible to inaccuracies if the retention time shift leads to differential matrix effects.	Generally provides higher accuracy and precision due to identical chromatographic behavior.	Studies on other lipid classes have shown that ¹³C-labeled standards can reduce the coefficient of variation (CV%) compared to deuterated standards.
Isotopic Stability	Generally stable, but H/D back-exchange is a theoretical possibility under certain conditions.	Highly stable with no risk of isotope exchange.	The C-¹³C bond is very stable under typical analytical conditions.
Commercial Availability & Cost	More widely available and generally less expensive.	Less common and typically more expensive to synthesize.	Cost and availability are often practical considerations in the selection of an internal standard.

Experimental Protocols

Lipid Extraction from Biological Samples (Bligh & Dyer Method)

This protocol describes a standard method for extracting total lipids, including diacylglycerols, from cell or tissue samples.

Materials:

• Chloroform

• Methanol

• Deionized Water

• 1,3-Dioleoylglycerol-d5 internal standard solution (known concentration in a suitable solvent)

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• To a known amount of homogenized tissue or cell pellet in a glass tube, add the appropriate volume of the 1,3-Dioleoylglycerol-d5 internal standard solution.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. The final solvent volume should be approximately 20 times the sample volume.

• Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and to disrupt cell membranes.

• Add deionized water to the mixture to achieve a final chloroform:methanol:water ratio of 2:1:0.8 (v/v/v).

• Vortex the mixture again for 30 seconds to induce phase separation.

• Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in two distinct liquid phases and a protein disk at the interface.

• Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Dry the extracted lipid phase under a gentle stream of nitrogen gas.

• Resuspend the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., isopropanol:acetonitrile:water).

Quantitative Analysis by LC-MS/MS

This protocol provides a general framework for the quantification of 1,3-Dioleoylglycerol using 1,3-Dioleoylglycerol-d5 as an internal standard.

Instrumentation and Reagents:

• UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer with an electrospray ionization (ESI) source.

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

LC Gradient:

• Flow rate: 0.3 mL/min

• Column temperature: 55°C

• Gradient: A typical gradient would start with a higher percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B to elute the hydrophobic lipids. The exact gradient should be optimized for the specific separation.

MS/MS Parameters (Positive ESI Mode):

• Ionization mode: Positive Electrospray Ionization (ESI+)

• Detection: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • 1,3-Dioleoylglycerol: Precursor ion [M+NH₄]⁺ (m/z 638.6) → Product ion (e.g., neutral loss of oleic acid + NH₃, m/z 339.3).

  • 1,3-Dioleoylglycerol-d5: Precursor ion [M+NH₄]⁺ (m/z 643.6) → Product ion (e.g., neutral loss of oleic acid + NH₃, m/z 339.3).

  • Note: The exact m/z values of the product ions may vary depending on the instrument and collision energy. These should be optimized experimentally.

Quantification:

• Prepare a calibration curve using known concentrations of a certified 1,3-Dioleoylglycerol standard, each spiked with a constant concentration of the 1,3-Dioleoylglycerol-d5 internal standard.

• Analyze the calibration standards and the extracted biological samples by LC-MS/MS using the optimized MRM method.

• Calculate the peak area ratio of the endogenous analyte to the internal standard for both the standards and the samples.

• Determine the concentration of 1,3-Dioleoylglycerol in the biological samples by interpolating their peak area ratios against the calibration curve.

Visualizing Workflows and Pathways

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for quantitative diacylglycerol analysis.

Caption: Simplified diacylglycerol signaling pathway.

Conclusion and Recommendations

1,3-Dioleoylglycerol-d5 is a valuable and widely used tool for the accurate quantification of diacylglycerols in complex biological samples. Its primary limitation is the potential for chromatographic separation from the non-labeled analyte due to the deuterium isotope effect. For assays requiring the highest level of accuracy and precision, particularly in regulated bioanalysis, the use of a ¹³C-labeled internal standard is recommended, despite the higher cost. However, for many research applications, a properly validated method using 1,3-Dioleoylglycerol-d5 can provide reliable and reproducible quantitative data. It is crucial for researchers to be aware of the potential for retention time shifts and to validate their methods accordingly to ensure the integrity of their results.

Safety & Regulatory Compliance

Navigating the Disposal of 1,3-Dioleoylglycerol-d5: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the proper management and disposal of specialized chemical reagents like 1,3-Dioleoylglycerol-d5 are paramount for ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the appropriate disposal of this deuterated diacylglycerol, aligning with standard laboratory safety protocols and regulatory considerations.

Chemical Profile and Hazard Assessment

Based on available data for similar compounds, 1,3-Dioleoyl Glycerol is generally not classified as a hazardous substance for transport. However, it can be a skin irritant and is noted as being toxic to aquatic life with long-lasting effects. It is also a combustible liquid. The presence of deuterium isotopes does not significantly alter these chemical hazards.

Key Hazard Considerations:

• Skin Irritation: Prolonged or repeated contact may cause skin irritation.

• Aquatic Toxicity: The compound is considered toxic to aquatic organisms.

• Combustibility: As an organic liquid, it is combustible.

Step-by-Step Disposal Protocol

The disposal of 1,3-Dioleoylglycerol-d5 should be managed as chemical waste. Adherence to local, state, and federal regulations is crucial.

• Waste Identification and Classification:

  • Classify 1,3-Dioleoylglycerol-d5 as a non-halogenated organic waste.

  • It should be considered hazardous due to its potential skin irritancy and aquatic toxicity.

• Personal Protective Equipment (PPE):

  • Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.

• Waste Collection and Storage:

  • Collect waste 1,3-Dioleoylglycerol-d5, including any contaminated materials (e.g., pipette tips, wipes), in a designated and properly labeled waste container.

  • The container should be made of a material compatible with organic solvents and be securely sealed.

  • Label the container clearly with "Hazardous Waste," the chemical name ("1,3-Dioleoylglycerol-d5"), and the primary hazards (e.g., "Skin Irritant," "Aquatic Toxin").

• Segregation of Waste:

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan. Keep it separate from halogenated solvents, strong acids, bases, and oxidizers.

• Arranging for Disposal:

  • Store the sealed waste container in a designated hazardous waste accumulation area within the laboratory.

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal.[1]

  • Do not pour 1,3-Dioleoylglycerol-d5 down the drain. [2][3] Its aquatic toxicity and low water solubility make this an unacceptable disposal method.[4]

Emergency Procedures for Spills

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: If the spill is large, evacuate the immediate area and ensure adequate ventilation.

• Control the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill absorbent, to contain the spill.

• Collect Absorbent Material: Carefully collect the absorbent material and place it in the designated hazardous waste container for 1,3-Dioleoylglycerol-d5.

• Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning materials as hazardous waste.

• Report the Spill: Report the spill to your laboratory supervisor and EHS department, following your institution's protocols.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C39H67D5O5	N/A
Molecular Weight	~626.04 g/mol	N/A
Physical State	Liquid	[5]
Solubility	Soluble in DMSO and Ethanol (≥10 mg/ml)	[5]
Storage Temperature	-20°C	[5]

Note: The molecular formula and weight are estimated for the d5 variant based on the parent compound.

Logical Workflow for Disposal

References

• 1. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 2. louisville.edu [louisville.edu]
• 3. Laboratory Waste Guide 2025 [wastemanaged.co.uk]
• 4. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 5. caymanchem.com [caymanchem.com]

Personal protective equipment for handling 1,3-Dioleoylglycerol-d5

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling, storage, and disposal of 1,3-Dioleoylglycerol-d5, ensuring laboratory safety and procedural excellence.

This document provides crucial safety and logistical information for the handling of 1,3-Dioleoylglycerol-d5. The following procedural guidance is based on the safety data for the non-deuterated analogue, 1,3-Diolein, and best practices for handling deuterated lipid compounds. A specific Safety Data Sheet (SDS) for 1,3-Dioleoylglycerol-d5 was not located; therefore, it is imperative to treat this compound as hazardous.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure the safety of laboratory personnel when handling 1,3-Dioleoylglycerol-d5. The following table summarizes the required PPE.

Protection Type	Specific Equipment	Purpose
Eye Protection	Safety glasses with side shields or chemical safety goggles	Protects against splashes and aerosols.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact and potential irritation.
Body Protection	Laboratory coat	Protects clothing and skin from spills.
Respiratory Protection	Not generally required under normal use with adequate ventilation. Use a NIOSH-approved respirator if aerosols may be generated or if working in a poorly ventilated area.	Minimizes inhalation exposure.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of 1,3-Dioleoylglycerol-d5 and to ensure a safe laboratory environment.

Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verify that the product label matches the order information.

Storage:

• Store in a tightly sealed, clearly labeled container.

• Recommended storage temperature is -20°C for long-term stability (≥2 years).[1]

• To prevent degradation from moisture and air, it is best practice to store under an inert atmosphere (e.g., argon or nitrogen).

• Unsaturated lipids like 1,3-Dioleoylglycerol-d5 are hygroscopic and can oxidize, so they should be dissolved in a suitable organic solvent for storage rather than kept as a powder.

Handling and Preparation of Solutions:

• Before use, allow the container to warm to room temperature to prevent condensation.

• Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

• Avoid all personal contact, including inhalation and contact with skin and eyes.[2]

• To prepare a solution, dissolve the lipid in a suitable solvent such as ethanol or DMSO.

• Use glassware with Teflon-lined caps for storing solutions to prevent contamination from plasticizers.

Disposal Plan

Proper disposal of 1,3-Dioleoylglycerol-d5 and its containers is essential to prevent environmental contamination and to comply with regulations.

• Waste Compound: Dispose of unused or waste 1,3-Dioleoylglycerol-d5 as hazardous chemical waste. Follow all local, state, and federal regulations for the disposal of chemical waste.

• Contaminated Materials: Any materials that have come into contact with the compound, such as gloves, pipette tips, and containers, should also be disposed of as hazardous waste.

• Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. Once cleaned, the container can be disposed of according to institutional guidelines.

While deuterium itself is not considered a significant environmental hazard, the organic compound to which it is attached dictates the disposal method.[3] Therefore, standard procedures for organic chemical waste should be followed.

Hazard Summary

The primary hazards associated with 1,3-Dioleoylglycerol-d5 are based on its non-deuterated analogue, 1,3-Diolein.

Hazard Type	Description
Skin Contact	May cause skin irritation. The liquid is miscible with fats and can degrease the skin.[2]
Eye Contact	Direct contact may cause transient discomfort and redness.[2]
Ingestion	Not classified as harmful by ingestion, but ingestion should be avoided.[2]
Inhalation	Not considered a primary hazard due to its non-volatile nature. However, inhalation of aerosols should be avoided.[2]
Chronic Effects	There is insufficient data to assess long-term health effects.

Experimental Workflow: Safe Handling Protocol

Caption: A step-by-step workflow for the safe handling of 1,3-Dioleoylglycerol-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]